1-(Methacryloyloxy)ethylphosphonic acid

• CAS: 65514-03-6

Core Science & Biosynthesis

Technical Monograph: 1-(Methacryloyloxy)ethylphosphonic Acid

Structural Dynamics, Synthesis, and Functional Applications[1]

Introduction

1-(Methacryloyloxy)ethylphosphonic acid (CAS: 65514-03-6) represents a specialized class of organophosphorus monomers used primarily in high-performance adhesive systems. Unlike its linear counterparts (e.g., 2-(methacryloyloxy)ethyl phosphate), this compound features a branched ethyl linker where the methacryloyl ester is attached to the

-carbon relative to the phosphonic acid group. This structural nuance imparts unique steric properties and hydrolytic stability profiles, making it a critical agent in dental adhesives, anticorrosion coatings, and biomedical interface engineering.

This guide details the chemical architecture, validated synthesis protocols, and mechanistic actions of this monomer, designed for researchers in polymer chemistry and materials science.

Chemical Architecture and Properties[2][3][4]

The molecule is bifunctional, possessing a polymerizable methacrylate "tail" and a surface-active phosphonic acid "head."

2.1 Structural Breakdown

• Methacrylate Group: Provides the vinyl functionality (

  ) for free-radical polymerization. It allows the monomer to copolymerize with crosslinkers like bis-GMA or TEGDMA, integrating the adhesive layer into the bulk polymer matrix.
• -Substituted Linker: The "1-ethyl" designation indicates that the ester linkage is on the same carbon atom as the phosphorus moiety ( ). This creates a chiral center and positions the bulky phosphonate group in close proximity to the polymer backbone.

• Phosphonic Acid Group: A dianionic chelator (

  ) capable of forming stable ionic bonds with calcium in hydroxyapatite (dental hard tissue) or coordinate bonds with metal oxides (Ti, Al, Fe). Unlike phosphate monoesters, the bond is hydrolytically stable, resisting enzymatic or aqueous degradation.

2.2 Physicochemical Data

Property	Value / Description
CAS Number	65514-03-6
Molecular Formula
Molecular Weight	194.12 g/mol
Physical State	Viscous liquid or low-melting solid
Solubility	Soluble in water, ethanol, acetone; Insoluble in hexane
Acidity ( )	, (Typical for phosphonates)
Stability	High hydrolytic stability of C-P bond; Ester bond susceptible to base hydrolysis

Visualizing the Molecular Logic

The following diagram illustrates the functional connectivity and the synthesis logic of the monomer.

Figure 1: Structural connectivity of 1-(Methacryloyloxy)ethylphosphonic acid, highlighting the dual-functionality bridging the polymer matrix and the substrate.

Synthesis and Manufacturing Protocol

The synthesis of the "1-isomer" requires a specific route to establish the

-acyloxy phosphonate structure. The following protocol is adapted from standard organophosphorus synthesis methodologies (Pudovik reaction followed by acylation).

4.1 Reagents Required[1]

• Precursors: Acetaldehyde, Dimethyl phosphite (or Diethyl phosphite).

• Acylating Agent: Methacryloyl chloride.[1]

• Base: Triethylamine (TEA) or Pyridine (anhydrous).

• Deprotection Agent: Bromotrimethylsilane (TMSBr).

• Solvents: Dichloromethane (DCM), Methanol (MeOH).

4.2 Step-by-Step Methodology

Step 1: Synthesis of Dimethyl (1-hydroxyethyl)phosphonate

• Setup: Equip a 3-neck flask with a dropping funnel, reflux condenser, and nitrogen inlet.

• Reaction: Charge dimethyl phosphite (1.0 eq) and cool to 0°C. Add a catalytic amount of base (e.g., DBU or TEA).

• Addition: Dropwise add Acetaldehyde (1.1 eq) while maintaining temperature <10°C. The reaction is exothermic (Pudovik reaction).

• Workup: Stir at room temperature for 4 hours. Remove excess acetaldehyde under vacuum. Yields quantitative dimethyl (1-hydroxyethyl)phosphonate.

Step 2: Esterification (Introduction of Methacrylate)

• Setup: Dissolve the product from Step 1 in anhydrous DCM containing Triethylamine (1.2 eq). Cool to 0°C.

• Acylation: Dropwise add Methacryloyl chloride (1.1 eq) over 1 hour.

• Reaction: Allow to warm to room temperature and stir for 12 hours.

• Purification: Filter off the amine hydrochloride salt. Wash the filtrate with

  (aq) and brine. Dry over and concentrate.

• Result: Dimethyl 1-(methacryloyloxy)ethylphosphonate (Protected Monomer).

Step 3: Selective Hydrolysis (Silylation-Methanolysis) Note: Acid hydrolysis is avoided to prevent cleavage of the methacrylate ester.

• Silylation: Dissolve the protected monomer in anhydrous DCM. Add TMSBr (2.2 eq) dropwise at 0°C.

• Stirring: Stir at room temperature for 4–6 hours. (Converts

  to ).

• Methanolysis: Add excess Methanol (MeOH) and stir for 1 hour. (Converts

  to ).

• Isolation: Concentrate under high vacuum to remove volatile methyl bromide and excess methanol. The product is obtained as a viscous oil.

Figure 2: Synthetic pathway utilizing the McKenna cleavage method to preserve the methacrylate ester while deprotecting the phosphonate.

Functional Mechanisms and Applications

5.1 Adhesion to Hydroxyapatite (Dental)

In dental applications, the monomer functions as a self-etching primer.

• Etching: The acidic phosphonic group (

  ) dissolves the smear layer and superficially demineralizes the dentin, exposing collagen fibrils.

• Infiltration: The monomer infiltrates the collagen network.

• Chemical Bonding: The phosphonic acid groups react with calcium ions (

  ) remaining in the hydroxyapatite to form insoluble calcium salts. This creates a "Nano-Layering" zone that is resistant to hydrolysis.

  • Mechanism:[2][3][4]

    .

5.2 Corrosion Inhibition

On metal surfaces (Aluminum, Steel), the phosphonic acid group displaces surface hydroxyls, forming a tridentate or bidentate coordination complex with the metal oxide. The methacrylate tail then polymerizes to form a hydrophobic barrier that prevents water and ion ingress.

References

• ChemicalBook. (n.d.). 1-(Methacryloyloxy)ethylphosphonic acid Basic Information and Structure. Retrieved from

• Moszner, N., et al. (2014). Polymerization of Phosphorus-Containing (Meth)acrylate Monomers. In Phosphorus-Based Polymers: From Synthesis to Applications. Royal Society of Chemistry. Retrieved from

• Catel, Y., et al. (2012). Synthesis and evaluation of new phosphonic acid monomers for dental materials. Journal of Polymer Science Part A: Polymer Chemistry.

• K. Ikemura, et al. (2006). Design of new phosphonic acid monomers for dental adhesives. Dental Materials Journal. Retrieved from

• BLD Pharm. (n.d.). (2-(Methacryloyloxy)ethyl)phosphonic acid Product Data. (Cited for structural comparison of isomers). Retrieved from

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Catalytic Asymmetric Synthesis of C-Chiral Phosphonates [mdpi.com]
• 4. researchgate.net [researchgate.net]

Engineering Biomaterial Interfaces: Methacryloyloxyethyl Phosphonic Acid vs. Phosphate Monomers

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Discipline: Polymer Chemistry, Dental Biomaterials, and Adhesion Science

Executive Summary

The evolution of self-etch adhesives, bone cements, and targeted drug delivery systems relies fundamentally on the design of functional acidic monomers. For decades, the biomaterials industry has debated the optimal molecular architecture for bonding to hydroxyapatite (HAp). This technical guide provides an in-depth mechanistic analysis comparing phosphate monomers (specifically 10-Methacryloyloxydecyl dihydrogen phosphate, or 10-MDP) with phosphonic acid monomers (such as 2-Methacryloyloxyethyl phosphonic acid, or MEP). By analyzing hydrolytic stability, calcium-salt solubility, and interfacial nano-layering, we establish a self-validating framework for selecting the appropriate monomer for long-term clinical durability.

Mechanistic Foundations: The C-O-P vs. C-P Dichotomy

The core functional difference between these two classes of monomers lies in their molecular linkage to the polymerizable methacrylate group, which dictates their chemical behavior in acidic, aqueous environments.

Phosphate Monomers (The 10-MDP Standard)

Phosphate monomers contain a C-O-P (ester) linkage . In the highly acidic (pH 1.5–2.5) and aqueous environments typical of self-etch primers, ester bonds are highly susceptible to nucleophilic attack by water, leading to hydrolytic degradation. However, 10-MDP remains the gold standard in adhesion science. The causality behind its success is its 10-carbon aliphatic spacer chain . This long hydrophobic chain sterically shields the vulnerable C-O-P bond from water molecules, significantly delaying hydrolysis while simultaneously lowering the surface tension of the substrate[1].

Phosphonic Acid Monomers (The MEP Alternative)

Phosphonic acid monomers, such as MEP, were engineered to solve the inherent hydrolytic vulnerability of phosphate esters. They feature a direct C-P (carbon-phosphorus) linkage [2]. Because the ester oxygen is absent, the C-P bond is fundamentally immune to hydrolytic cleavage under physiological and highly acidic conditions[3]. This structural modification allows for the formulation of highly stable, single-bottle adhesive systems that do not require refrigeration to prevent monomer breakdown over time[2].

Caption: Pathway comparison of phosphate vs phosphonate monomers in aqueous and substrate interactions.

Interfacial Chemistry: Calcium Salt Solubility and Nano-Layering

While hydrolytic stability heavily favors phosphonic acids, the clinical longevity of a biomaterial interface is ultimately governed by the solubility of the calcium salts formed when the monomer reacts with HAp.

When 10-MDP interacts with dentin or enamel, it induces superficial dissolution of HAp and subsequently deposits highly insoluble MDP-Ca salts[4]. These salts self-assemble into highly organized, acid-base resistant nano-layered structures at the adhesive interface[4]. This nano-layering protects collagen fibers and prevents secondary degradation[4].

Conversely, while MEP is hydrolytically indestructible, the phosphonate-calcium salts it forms tend to be more soluble in water than MDP-Ca salts. If the calcium salt dissolves over time, the chemical bond to the tooth degrades, leaving only micromechanical retention. Interestingly, recent Bayesian network meta-analyses of in vitro studies demonstrate that adhesives based on phosphonic acids can achieve initial bond strength values that are statistically similar (p ≥ 0.05) to 10-MDP-based materials[5]. However, under rigorous thermal and mechanical aging, 10-MDP's insoluble nano-layering often yields superior long-term durability[5].

Quantitative Data: Monomer Comparison Matrix

To facilitate rapid decision-making in formulation chemistry, the following table synthesizes the critical physicochemical parameters of the leading monomer classes.

Parameter	10-MDP (Phosphate)	MEP (Phosphonate)	HEMA-Phosphate (Phosphate)
Linkage Type	Ester (C-O-P)	Direct (C-P)	Ester (C-O-P)
Hydrolytic Stability	Moderate-High (Shielded by decyl chain)	Extremely High (No ester bond)	Low (Hydrophilic spacer)
Ca-Salt Solubility	Extremely Low (Insoluble nano-layers)	Moderate	High (Soluble)
Primary Bonding	Chemical (Nano-layering) + Micromechanical	Chemical (Ionic) + Micromechanical	Weak Ionic
Clinical Longevity	Gold Standard[5]	Comparable initial bond[5]	Poor (Rapid degradation)

Self-Validating Experimental Protocols

To rigorously evaluate the trade-offs between MEP and 10-MDP, application scientists must employ self-validating workflows. The following protocols isolate chemical degradation from mechanical failure.

Protocol A: Accelerated Hydrolytic Degradation Assay (HPLC)

Purpose: To quantify the intrinsic shelf-life and chemical stability of the monomers in an acidic aqueous environment.

• Formulation: Prepare 0.1 M solutions of 10-MDP and MEP in a 50:50 ethanol/water mixture. Adjust the pH to 2.0 using hydrochloric acid to simulate the acidity of a self-etch primer.

• Incubation: Seal the aliquots in glass ampoules and store them in a dark incubator at 42°C to accelerate aging.

• Sampling: Extract 1 mL samples at Day 0, 7, 14, 30, and 60.

• Quantification: Analyze the samples using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with a C18 column.

• Validation Metric: Monitor the area under the curve (AUC) for the intact monomer peak. For phosphate monomers, track the appearance of free phosphoric acid and spacer byproducts. Calculate the degradation rate constant (

  ) assuming pseudo-first-order kinetics. MEP should exhibit <1% degradation at Day 60[3].

Protocol B: Microtensile Bond Strength (µTBS) & Artificial Aging

Purpose: To evaluate the durability of the monomer-HAp interface under simulated physiological stress.

• Substrate Preparation: Extract sound human third molars. Remove occlusal enamel using a slow-speed diamond saw to expose mid-coronal dentin. Standardize the smear layer using 600-grit SiC paper under running water for 60 seconds.

• Application: Apply the experimental primer (containing 15-30 wt% of either 10-MDP or MEP) actively with a microbrush for 20 seconds to ensure penetration into the dentinal tubules.

• Solvent Evaporation: Gently air-dry for 5 seconds to evaporate the ethanol/water solvent, preventing phase separation.

• Polymerization: Apply a hydrophobic bonding resin, thin with air, and light-cure for 20 seconds (irradiance > 1000 mW/cm²). Build up a 4mm composite resin block in 2mm increments.

• Aging (The Stress Test): Section the teeth into 1 mm² resin-dentin beams. Subject half of the beams to 10,000 thermal cycles (alternating between 5°C and 55°C water baths, 30s dwell time).

• Testing: Mount the beams on a universal testing machine and stress to failure at a crosshead speed of 1.0 mm/min. Record the failure mode (Adhesive, Cohesive, or Mixed) using a stereomicroscope.

Caption: Self-validating experimental workflow for evaluating monomer bond durability via µTBS testing.

Conclusion & Future Perspectives

The selection between methacryloyloxyethyl phosphonic acid (MEP) and phosphate monomers (10-MDP) represents a classic compromise in polymer chemistry. MEP offers unparalleled shelf-life and hydrolytic stability due to its robust C-P bond[3],[2]. However, 10-MDP remains the industry benchmark because its unique molecular geometry allows it to form highly insoluble, nano-layered calcium salts that resist biological and mechanical degradation over time[4].

For future drug development and biomaterial engineering, researchers are currently exploring hybrid molecules: phosphonic acid monomers engineered with longer, highly hydrophobic spacer chains (e.g., 10-carbon phosphonates) to capture both the absolute hydrolytic stability of the C-P bond and the insoluble nano-layering capability of 10-MDP.

References

• Is the presence of 10-MDP associated to higher bonding performance for self-etching adhesive systems? A meta-analysis of in vitro studies - PubMed. 5

• Polymerizable compositions based on thermally cleavable compounds - Justia Patents. 3

• 10-MDP Based Dental Adhesives: Adhesive Interface Characterization and Adhesive Stability—A Systematic Review - MDPI. 4

• Monomers for Adhesive Polymers, 3. Synthesis, Radical Polymerization and Adhesive Properties of Hydrolytically Stable Phosphonic Acid Monomers - ResearchGate. 2

• Physico-Chemical Properties and Performance of Functional Monomers Used in Contemporary Dental Adhesive Technology - PMC. 1

Sources

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• 4. mdpi.com [mdpi.com]
• 5. Is the presence of 10-MDP associated to higher bonding performance for self-etching adhesive systems? A meta-analysis of in vitro studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Hydrolytic Stability of Methacryloyloxy Phosphonic Acids: A Technical Guide to Monomer Degradation and Formulation Resilience

Executive Summary

Methacryloyloxy phosphonic acids and their dihydrogen phosphate derivatives—most notably 10-methacryloyloxydecyl dihydrogen phosphate (10-MDP)—are the foundational functional monomers in modern self-etching dental adhesives and biomedical anti-corrosion coatings[1]. These bifunctional molecules feature a polymerizable methacrylate group, a hydrophobic spacer, and a hydrophilic phosphonic acid or phosphate group that chemically bonds to hydroxyapatite[2]. However, because these monomers are formulated in highly acidic, aqueous environments (pH 1.5–2.0) to facilitate substrate demineralization, they are inherently susceptible to hydrolytic degradation[3].

As a Senior Application Scientist, I have structured this technical guide to dissect the mechanistic pathways of this degradation, analyze the structural determinants of monomer stability, and provide field-proven, self-validating experimental protocols for quantifying hydrolytic kinetics.

Mechanistic Pathways of Degradation

In acidic aqueous solutions, the degradation of methacryloyloxy phosphonic acids proceeds primarily via the acid-catalyzed cleavage of the ester bond (the methacryloyloxy group)[4]. The protonation of the carbonyl oxygen makes the carbonyl carbon highly electrophilic, inviting nucleophilic attack by water molecules.

For example, the hydrolysis of 10-MDP yields methacrylic acid (MA) and 10-hydroxydecyl dihydrogen phosphate (HDP)[4]. A secondary, albeit slower, pathway involves the cleavage of the phosphoester bond, yielding a methacryloyloxyalkyl alcohol and free phosphoric acid. The accumulation of MA and the concurrent loss of the polymerizable methacrylate group directly compromise the cross-linking density of the polymerized adhesive network, leading to the catastrophic failure of the bonded interface over time[2].

Logical pathways of methacryloyloxy phosphonic acid hydrolysis.

Structural Determinants: Spacer Length and Hydrophobicity

The rate of hydrolysis is not uniform across all methacryloyloxy phosphonic acids; it is heavily dictated by the molecular architecture, specifically the length and nature of the alkyl spacer.

• Short-Chain Vulnerability: Shorter-chain monomers, such as 2-methacryloyloxyethyl dihydrogen phosphate (MEP), undergo rapid hydrolysis[4]. The short ethyl spacer provides minimal steric hindrance and fails to shield the ester bond from the aqueous phase.

• Hydrophobic Shielding: Conversely, 10-MDP exhibits remarkable hydrolytic stability[2]. The causality here lies in hydrophobic shielding: the 10-carbon decyl chain creates a localized hydrophobic microenvironment. In aqueous media, these long aliphatic chains self-assemble and repel water molecules from the ester core, sterically and thermodynamically hindering the nucleophilic attack required for hydrolysis[4].

• Co-monomer Interference: The formulation environment also plays a critical role. The addition of highly hydrophilic co-monomers, such as N-methacryloyl glycine (NMGly), can disrupt this hydrophobic shielding and significantly accelerate the hydrolysis rate of 10-MDP compared to standard co-monomers like HEMA[4].

Advanced Modifications: Amides and Urea Functionalization

To completely bypass the vulnerability of the ester bond, researchers have engineered next-generation monomers using alternative linkages.

Replacing the ester oxygen with a nitrogen atom to form methacrylamidoalkyl phosphonic acids drastically alters the resonance stabilization of the carbonyl group, making it highly resistant to acid-catalyzed hydrolysis[3][5]. Methacrylamide derivatives maintain their structural integrity even after prolonged storage in highly acidic aqueous environments[6].

However, not all structural modifications yield positive results. The introduction of urea groups into the spacer chain—intended to enhance hydrogen bonding and metal chelation—paradoxically accelerates hydrolysis[7]. Monomers bearing urea groups undergo rapid degradation, demonstrating that the strong hydrogen-bonding capacity of urea likely draws water molecules directly into the vulnerable ester/urea domains, facilitating cleavage[7].

Comparative Hydrolytic Stability Data

Monomer Type	Spacer / Modification	Hydrolytic Stability (37°C)	Primary Degradation Products
2-MEP	C2 (Ethyl) ester	Low (Rapid hydrolysis)	Methacrylic acid (MA) + HEP
10-MDP	C10 (Decyl) ester	High (Highly stable)	Methacrylic acid (MA) + HDP
Methacrylamides	Amide linkage	Very High (Resistant)	Negligible degradation
Urea-modified	Urea group addition	Very Low (Accelerated)	Cleaved ester/urea byproducts

Experimental Workflows for Assessing Hydrolytic Stability

To empirically validate the stability of new functional monomers, a self-validating analytical workflow combining accelerated aging with Nuclear Magnetic Resonance (NMR) and High-Performance Liquid Chromatography (HPLC) is required[3][7]. This dual-method approach ensures that structural elucidation (NMR) is cross-verified by absolute quantification (HPLC), eliminating single-instrument artifacts.

Step-by-step experimental workflow for assessing monomer hydrolytic stability.

Protocol: Accelerated Aging and Kinetic Quantification

• Sample Preparation: Dissolve the target monomer (e.g., 20 wt%) in a 1:1 (w/w) mixture of deuterated water (D₂O) and deuterated ethanol (EtOD₆)[7].

  • Causality: Using deuterated solvents allows for direct, lock-enabled NMR analysis without the need for complex solvent suppression techniques that could obscure critical aliphatic or vinyl proton signals.

• Acidification: Adjust the pH of the solution to 1.5 using a trace amount of deuterated acid (if the monomer itself does not lower the pH sufficiently) to simulate a self-etching primer environment[3].

• Accelerated Aging: Aliquot the solution into sealed glass ampoules and incubate in dark, temperature-controlled environments at 37°C (physiological/standard storage) and 42°C (accelerated stress)[3].

• NMR Spectroscopy (¹H and ³¹P): At predetermined time intervals (e.g., 0, 7, 15, and 30 days), acquire ¹H and ³¹P NMR spectra.

  • Causality: Degradation is quantified by integrating the disappearing vinyl protons of the methacrylate group (approx. 5.5–6.1 ppm) against the stable aliphatic protons of the spacer chain, which act as an internal standard[3][7]. ³¹P NMR confirms the integrity of the phosphonic acid group.

• HPLC Cross-Validation: Run parallel samples through an HPLC system using an isocratic elution profile (e.g., methanol/water with 0.1% TFA). Monitor at 210 nm to track the emergence of the methacrylic acid byproduct[3].

  • Causality: HPLC provides a highly sensitive, orthogonal validation of the NMR data, ensuring that the calculated degradation kinetics are absolute.

Conclusion

The hydrolytic stability of methacryloyloxy phosphonic acids is a delicate balance governed by spacer chain hydrophobicity and the intrinsic chemical resilience of the ester bond. While 10-MDP remains the gold standard due to its decyl-chain-mediated hydrophobic shielding[2][4], the shift toward methacrylamide derivatives represents the definitive future for ultra-stable, acid-resistant biomedical formulations[3][5][6].

References

• Source: nih.
• Source: nih.
• Source: nih.
• Source: researchgate.
• Full article: Monomers for adhesive polymers, 17.
• Source: acs.
• Synthesis, Photopolymerization, and Adhesive Properties of Hydrolytically Stable Phosphonic Acid-Containing (Meth)

Sources

• 1. 10-MDP Based Dental Adhesives: Adhesive Interface Characterization and Adhesive Stability—A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hydrolytic stability of self-etch adhesives bonded to dentin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Degradation of 10-methacryloyloxydecyl dihydrogen phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]

Precision Synthesis of Organophosphorus Monomers: A Guide to Polyphosphoesters and Functional Acrylates

Executive Summary

Organophosphorus monomers represent a pivotal class of functional building blocks, bridging the gap between industrial durability and biological precision. Unlike conventional carbon-backbone polymers, phosphorus-containing polymers (PCPs) offer unique capabilities: tunable degradation rates (polyphosphoesters), high-affinity metal binding (phosphonic acids), and intrinsic flame retardancy.

This technical guide addresses the synthetic challenges facing researchers in drug delivery and advanced materials. We move beyond generic textbook descriptions to focus on the causality of synthetic choices , specifically distinguishing between the hydrolytically unstable P–O–C linkages required for biodegradable carriers and the robust P–C bonds essential for permanent dental or anticorrosion adhesives.

Part 1: Structural Classes & Functional Logic

The behavior of an organophosphorus monomer is dictated by the oxidation state and substitution pattern of the phosphorus center. Understanding these differences is critical for selecting the correct monomer for your application.

The Stability Spectrum

• Phosphates (P–O–C): The most oxidized form. The P–O–C bond is susceptible to hydrolysis (acidic or basic), making these ideal for biodegradable drug delivery systems (e.g., Polyphosphoesters or PPEs).

• Phosphonates (P–C): Contain a direct carbon-phosphorus bond. This bond is metabolically stable and resistant to hydrolysis, making phosphonates excellent mimics of carboxylates for permanent adhesion to hydroxyapatite (bone/teeth) or metal surfaces.

Classification Diagram

The following diagram illustrates the hierarchy of organophosphorus monomers and their primary chemical behaviors.

Figure 1: Functional classification of organophosphorus monomers based on bond stability and synthetic origin.

Part 2: Synthetic Pathways & Protocols

This section details two distinct synthetic workflows: one for a biodegradable cyclic monomer (for ROP) and one for a stable adhesive monomer (for free-radical polymerization).

Protocol A: Synthesis of Cyclic Phosphate Monomers (for PPEs)

Target: 2-ethoxy-2-oxo-1,3,2-dioxaphospholane (EEP).[1] Application: Precursor for hydrophilic, biodegradable polyphosphoesters used in stealth drug carriers (an alternative to PEG).

The Synthetic Logic

Direct esterification of phosphoric acid is inefficient. Instead, we utilize a "1-2 Punch" strategy:

• Cyclization: Create the strained 5-membered ring using

  or . The ring strain is the driving force for the subsequent polymerization.

• Functionalization: Attach the side chain (ethoxy group) which determines polymer solubility.

Step-by-Step Methodology

Reagents:

• Ethylene glycol (dried over molecular sieves)

• Phosphorus oxychloride (

  )

• Ethanol (anhydrous)

• Triethylamine (TEA) as an HCl scavenger

• Solvent: Anhydrous THF or DCM

Procedure:

• Formation of 2-chloro-2-oxo-1,3,2-dioxaphospholane (COP):

  • In a flame-dried 3-neck flask under

    , dissolve ethylene glycol (1.0 eq) and TEA (2.0 eq) in dry THF at 0°C.

  • Add

    (1.0 eq) dropwise. Critical: Maintain temperature <5°C to prevent ring opening or oligomerization.

  • Stir for 2 hours. Filter off the precipitated TEA·HCl salt under inert atmosphere.

  • Validation point:

    P NMR of crude should show a singlet near +24 ppm (characteristic of P-Cl cyclic center).

• Substitution to EEP:

  • To the filtrate containing COP, add a mixture of Ethanol (1.0 eq) and TEA (1.0 eq) dropwise at 0°C.

  • Allow to warm to room temperature and stir for 4 hours.

  • Filter again to remove salts.

  • Purification: Vacuum distillation is required.[2] EEP typically distills at ~120°C (0.1 mbar). Note: Do not use column chromatography on silica, as the acidic nature of silica can hydrolyze the strained ring.

• Self-Validating Check:

  • P NMR: Shift moves from +24 ppm (P-Cl) to ~18 ppm (P-OR).
  • H NMR: Appearance of ethyl group signals and retention of the ethylene bridge multiplet.

Protocol B: Synthesis of Methacrylate Phosphates (Adhesives)

Target: 2-(Methacryloyloxy)ethyl phosphate (MOEP). Application: Dental adhesives, anti-corrosion primers.

The Synthetic Logic

Unlike the cyclic monomer, here we want to avoid ring formation and diester formation. We use a hydrolysis strategy to ensure a mono-phosphate headgroup, which is essential for calcium binding (in teeth) or metal chelation.

Procedure:

• Phosphorylation:

  • Dissolve

    (1.1 eq) in dry DCM at -10°C.

  • Add 2-Hydroxyethyl methacrylate (HEMA) (1.0 eq) and TEA (1.0 eq) dropwise.

  • Why excess

    ? To discourage the reaction of one molecule with two HEMA molecules (forming the crosslinking diester).

• Hydrolysis:

  • The intermediate is a dichlorophosphate. Add water (excess) slowly at 0°C to hydrolyze the remaining P-Cl bonds to P-OH.

  • Caution: This is exothermic.

• Purification (The Challenge):

  • MOEP is difficult to distill without polymerizing the methacrylate group.

  • Method: Solvent extraction. Wash the organic layer with acidic brine to remove unreacted HEMA. Extract the product into a basic aqueous solution (as the salt), wash the organic impurities away, then re-acidify and extract back into DCM.

Part 3: Polymerization Mechanisms

Ring-Opening Polymerization (ROP) of Cyclic Phosphates

For drug delivery, ROP is superior to polycondensation because it yields polymers with low dispersity (

) and controlled molecular weights.

Organocatalytic ROP Workflow: The use of organic bases like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or TBD avoids toxic metal residues (tin/zinc) in the final biomaterial.

Figure 2: Organocatalytic Ring-Opening Polymerization mechanism for Polyphosphoesters.

Part 4: Characterization & Data

The primary tool for validating organophosphorus synthesis is

P NMR . It is distinct, sensitive, and covers a wide chemical shift range.

P NMR Chemical Shift Table (Relative to 85% )

Structure Type	Chemical Environment	Approx.[2][3][4][5][6][7][8][9][10][11] Shift ( , ppm)	Diagnostic Note
Phosphoric Acid		0.0	Reference Standard
Cyclic Phosphate	5-membered ring ester	+16 to +20	Shift is downfield due to ring strain.
Linear Phosphate	Polymer backbone (PPE)	-1 to -2	Upfield shift confirms ring opening.
Phosphonate		+20 to +35	Characteristic of P-C bond formation.
Dichlorophosphate		+3 to +8	Intermediate during synthesis.
Chlorophosphite	Cyclic (trivalent)	+165 to +175	Pre-oxidation intermediate.

Data compiled from spectroscopic literature [1, 2].

Part 5: Applications in Drug Development

Polyphosphoesters (PPEs) as "Smart" Carriers

PPEs are increasingly replacing PEG in nanomedicine due to two key advantages:

• Biodegradability: The phosphoester bond is cleaved by phosphodiesterases and non-specific esterases in the body, preventing lysosomal storage diseases associated with high-MW non-degradable polymers.

• Functionalization: Unlike the carbon backbone of polyesters (PLA/PLGA), the phosphorus atom allows for a pentavalent geometry. This means a side chain can be easily modified without breaking the backbone, allowing for the attachment of hydrophobic drugs or targeting ligands.

Experimental Validation of Degradation

To confirm the suitability of a synthesized PPE for drug delivery:

• Incubate polymer in PBS (pH 7.4) at 37°C.

• Monitor MW decrease via GPC over 14 days.

• Self-Validating Check: The solution should become acidic over time as phosphoric acid derivatives are released; buffering is required to maintain physiological relevance.

References

• IUPAC Recommendations. "Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names." Royal Society of Chemistry.[7]

• Bauer, K. et al. "Polyphosphoesters: New Trends in Synthesis and Drug Delivery Applications." Progress in Polymer Science. Link

• Penczek, S. et al. "Ring-Opening Polymerization of Cyclic Phosphorus Monomers." Handbook of Polymer Synthesis. Link

• Steinbach, T. et al. "High-performance organophosphorus monomers for dental applications." Journal of Dental Research. Link

• Tejeda, J. et al. "Michaelis-Arbuzov rearrangement in polymer synthesis." Macromolecules. Link

• Comparison of NMR Shifts. "31P Chemical Shifts of Common Organophosphorus Compounds." University of Wisconsin Chemistry Dept. Link

(Note: While specific URLs to deep-link PDFs may vary by institution access, the citations above link to the primary publisher landing pages or authoritative databases as requested.)

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Technical Deep Dive: Self-Etching Adhesive Monomer Chemistry

Content Type: Technical Whitepaper Audience: Researchers, Dental Materials Scientists, Drug Development Professionals

Executive Summary: The Shift to Chemical Adhesion

The evolution of dental adhesion has shifted from a purely micromechanical approach (etch-and-rinse) to a biomimetic chemical integration strategy. Self-etching (SE) adhesives rely on functional acidic monomers that simultaneously demineralize and infiltrate the dental substrate (dentin/enamel).[1]

This guide dissects the molecular architecture of these monomers, specifically focusing on 10-Methacryloyloxydecyl Dihydrogen Phosphate (10-MDP) , the gold standard in the field. It details the "Nano-Layering" phenomenon, provides comparative chemical analysis, and outlines self-validating experimental protocols for interface characterization.

Molecular Architecture & Functional Design

The efficacy of a self-etch monomer is dictated by its amphiphilic structure, balancing hydrophilicity for wetting and acidity for etching with hydrophobicity for hydrolytic stability.

The Tripartite Structure (Example: 10-MDP)

• Polymerizable Group (Methacrylate):

  • Function: Covalent bonding with the resin matrix (co-polymerization).

  • Chemistry: Typically a methacrylate ester susceptible to free-radical polymerization.

• Spacer Chain (Hydrophobic Backbone):

  • Function: Separates the acidic and polymerizable groups, providing hydrolytic stability and determining viscosity/wetting.

  • Criticality: 10-MDP possesses a long decyl (C10) spacer. This hydrophobicity prevents water uptake and protects the ester bond from hydrolysis, a failure point in shorter-chain monomers like 4-MET.

• Acidic Functional Group (Phosphate/Carboxylate):

  • Function: Etches hydroxyapatite (HAp) and forms ionic bonds with Calcium (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    ).[2]

  • Chemistry: Dihydrogen phosphate groups (

    ) exhibit superior chemical bonding energy compared to carboxylic or phosphonic variants.

Mechanism of Action: The "Nano-Layering" Phenomenon

Unlike aggressive phosphoric acid etching which depletes Calcium, 10-MDP partially demineralizes HAp, keeping residual Calcium available for ionic bonding.[3][4] This results in a highly ordered structure known as Nano-Layering .

The Adhesion-Decalcification (AD) Concept[1][2]

• Phase 1 (Etching): The acidic group protonates the phosphate in HAp, releasing

  and ions.

• Phase 2 (Bonding): If the monomer forms a stable salt (e.g., 10-MDP-Ca), it deposits on the surface. If the salt is soluble (e.g., Phenyl-P-Ca), the interface degrades (decalcification without adhesion).

10-MDP Self-Assembly

Two 10-MDP molecules pair via their methacrylate groups (facing inward, hydrophobic), while their phosphate groups face outward to bond with

on the HAp surface.[2][4] This creates a repeating, lamellar structure (~4nm periodicity) resistant to biodegradation.

Figure 1: Schematic of the 10-MDP molecular orientation forming a protective nanolayer on hydroxyapatite.

Comparative Chemistry: Monomer Performance

The following table summarizes the physicochemical properties of key functional monomers used in dental adhesives.

Monomer	Chemical Name	Functional Group	Spacer Chain	Bond Stability (Ca-Salt)	Hydrolytic Stability
10-MDP	10-Methacryloyloxydecyl dihydrogen phosphate	Phosphate	Decyl (C10)	Very High (Insoluble)	High (Hydrophobic)
4-MET	4-Methacryloyloxyethyl trimellitic acid	Carboxyl (x2)	Ethyl (C2)	Low (Soluble)	Low (Hydrophilic)
Phenyl-P	2-Methacryloyloxyethyl phenyl hydrogen phosphate	Phosphate	Phenyl + Ethyl	Low (Unstable)	Low
GPDM	Glycerol phosphate dimethacrylate	Phosphate	Glycerol	Moderate	Moderate

Data Interpretation:

• 10-MDP exhibits the highest bond strength and durability due to the formation of insoluble Ca-salts.

• 4-MET and Phenyl-P are prone to "water blistering" (osmotic degradation) because their Ca-salts are water-soluble, drawing fluid from dentinal tubules into the interface.

Experimental Protocols (Self-Validating Systems)

Protocol A: Micro-Tensile Bond Strength (μTBS)

Standard: Adapted from ISO/TS 11405 and widely accepted research methodologies (e.g., Van Meerbeek et al.). Objective: Quantify the mechanical integrity of the resin-dentin interface.[5]

Step-by-Step Methodology:

• Substrate Prep: Grind occlusal enamel of extracted human molars to expose mid-coronal dentin using 600-grit SiC paper under water cooling (Standardizes smear layer).

• Bonding: Apply the experimental adhesive according to manufacturer instructions. Build up a resin composite block (4-5 mm height) in 2mm increments.

• Storage: Store in distilled water at 37°C for 24 hours (allows post-cure polymerization).

• Sectioning: Mount tooth in a precision diamond saw (e.g., Isomet). Cut serial sections (X and Y axes) to produce "sticks" or "beams" with a cross-sectional area of

  .

• Validation (Causality Check): Inspect sticks under 40x magnification. Discard any sticks with enamel remnants or pre-testing failures (ptf).

• Testing: Attach sticks to a micro-tensile jig using cyanoacrylate. Stress to failure at a crosshead speed of 1.0 mm/min .

• Calculation:

  .

Figure 2: Workflow for Micro-Tensile Bond Strength (μTBS) specimen preparation and testing.[6]

Protocol B: X-Ray Photoelectron Spectroscopy (XPS) Interface Analysis

Objective: Verify chemical bonding (ionic salt formation) between monomer and HAp.[7]

Step-by-Step Methodology:

• Sample Prep: Polish synthetic Hydroxyapatite disks (purity >95%) to a mirror finish.

• Treatment: Apply the primer/monomer solution for 30 seconds.

• Washing (Critical Step): Rinse ultrasonically in acetone for 5 minutes.

  • Causality: This removes unreacted/physisorbed monomers. Only chemically bonded molecules remain.

• Analysis: Perform XPS wide scan (0–1000 eV) and narrow scans of Ca 2p , P 2p , and C 1s regions.

• Data Interpretation:

  • Look for a chemical shift in the Ca 2p peak (indicates change in electron environment due to bonding).

  • Calculate the ratio of P-OH (unbonded) to P-O-Ca (bonded) in the P 2p spectrum.

Challenges & Future Directions

Phase Separation

Hema-free formulations often suffer from phase separation.[8] The hydrophobic components (BisGMA) and hydrophilic components (Water/Acidic Monomer) separate like oil and vinegar.

• Mitigation: Use of solvents (Ethanol/Acetone) with high vapor pressure to chase water, or active agitation during application.

Hydrolytic Degradation

MMP (Matrix Metalloproteinase) activation by acidic monomers can degrade collagen fibrils over time.

• Solution: Incorporation of MMP inhibitors (e.g., quaternary ammonium methacrylates) or cross-linkers (e.g., Glutaraldehyde, though toxicity is a concern).

References

• Van Meerbeek, B., et al. (2011). "State of the art of self-etch adhesives." Dental Materials.[6][9][10][11][12][13][14][15][16] Link

• Yoshida, Y., et al. (2004).[7] "Comparative study on adhesive performance of functional monomers." Journal of Dental Research. Link

• Yoshihara, K., et al. (2011). "Nanolayering of phosphoric acid ester monomer on enamel and dentin." Acta Biomaterialia. Link

• International Organization for Standardization. (2013).[10] ISO 29022:2013 Dentistry - Adhesion - Notched-edge shear bond strength test.[10] Link

• Pashley, D.H., et al. (2011). "State of the art etch-and-rinse adhesives." Dental Materials.[6][9][10][11][12][13][14][15][16] Link

• Van Landuyt, K.L., et al. (2007). "Systematic review of the chemical composition of contemporary dental adhesives." Biomaterials.[17] Link

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• 4. Functional monomer impurity affects adhesive performance | Pocket Dentistry [pocketdentistry.com]
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Biocompatibility of Phosphonic Acid-Based Methacrylates: From Molecular Design to In Vivo Response

An In-depth Technical Guide:

This guide provides a comprehensive technical overview of the biocompatibility of phosphonic acid-based methacrylates. Designed for researchers, scientists, and drug development professionals, it moves beyond simple protocols to explain the causal relationships between molecular structure, biological interactions, and the methodologies used to validate safety and efficacy. We will explore the critical aspects of cytotoxicity, hemocompatibility, and in vivo tissue response, grounded in established standards and recent scientific advancements.

Introduction: The Rationale for Phosphonic Acid-Based Methacrylates in Biomaterials

Phosphonic acid-based methacrylates represent a significant class of monomers in biomedical research due to a unique combination of properties.[1] The methacrylate backbone provides a versatile platform for polymerization, allowing the creation of a wide range of material architectures, from linear polymers to crosslinked hydrogels.[2] The defining feature, however, is the phosphonic acid group (R-P(O)(OH)₂).

This functional group is a structural analogue of the phosphate moiety, a ubiquitous component of biological systems.[3] This similarity underpins many of its biomedical applications. Key characteristics include:

• Exceptional Adhesion to Mineralized Tissues: The phosphonic acid group exhibits a strong chelating affinity for calcium ions.[1][4] This allows polymers containing these groups to bond tenaciously to hydroxyapatite, the primary mineral component of bone and teeth. This property is heavily exploited in the development of advanced dental adhesives and bone cements.[1][5][6]

• Biocompatibility Potential: While no material is universally biocompatible, the inherent chemistry of phosphonic acids offers a promising starting point. Their use in bone-targeting drugs and tissue engineering scaffolds stems from this perceived biological acceptance.[3][7]

• Tunable Properties: The synthesis of these monomers, often through techniques like Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization, allows for precise control over molecular weight and architecture.[2][4][5] This control is paramount, as biocompatibility is often directly linked to these physical and chemical characteristics.

This guide will dissect the critical steps required to verify the biocompatibility of these promising materials, ensuring a safe and effective translation from the laboratory to clinical applications.

Foundational Biocompatibility Assessment: In Vitro Cytotoxicity

The first gatekeeper in any biocompatibility assessment is the in vitro cytotoxicity assay. These tests evaluate how a material or its leachable components adversely affect cells in culture. The fundamental principle, guided by standards like ISO 10993-5, is to determine if the material causes cell death or inhibits cellular functions. The choice of assay is critical, as different methods probe different aspects of cellular health.

Causality Behind Cytotoxicity

The cytotoxicity of phosphonic acid-based methacrylates can arise from several factors:

• Residual Monomers: Incomplete polymerization can lead to the leaching of unreacted monomers, which are often more cytotoxic than the final polymer.[8]

• Acidic Microenvironment: High concentrations of phosphonic acid groups can lower the local pH, stressing cells and potentially leading to cell death.

• Chemical Structure: The specific chemical structure of the monomer, including the length of any alkyl chains, can influence how it interacts with cell membranes and intracellular components.[1] Some studies have shown that cytotoxicity can be concentration-dependent and varies between different phosphonic acid derivatives.[9][10]

Key Experimental Protocols

A robust cytotoxicity assessment relies on multiple, complementary assays. We will focus on two of the most common and informative methods: the MTT assay for cell viability and the LDH assay for cell membrane integrity.

Workflow for In Vitro Cytotoxicity Testing

The following diagram outlines a typical workflow for assessing the cytotoxicity of a new phosphonic acid-based methacrylate polymer.

Caption: Workflow for assessing in vitro cytotoxicity of biomaterials.

Protocol 1: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This assay measures the metabolic activity of cells, which serves as an indicator of cell viability. Mitochondrial dehydrogenases in living cells cleave the tetrazolium ring of MTT, yielding purple formazan crystals.

• Objective: To quantify cell viability after exposure to the material.

• Principle: Measures mitochondrial reductase activity.

• Materials:

  • Cell line (e.g., L929 mouse fibroblasts, as per ISO 10993-5)

  • Complete cell culture medium

  • Phosphate-Buffered Saline (PBS)

  • MTT reagent (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • 96-well cell culture plates

  • Test material (as direct contact sample or extract)

• Procedure:

  • Cell Seeding: Seed 1x10⁴ cells per well in a 96-well plate and incubate for 24 hours to allow for attachment.

  • Material Exposure:

    • Extract Method: Remove the culture medium and replace it with 100 µL of the material extract (prepared according to ISO 10993-12).

    • Direct Contact: Remove the culture medium and place a small, sterile piece of the test material directly onto the cell layer in each well. Add 100 µL of fresh medium.

  • Controls: Include negative controls (cells with fresh medium only), positive controls (cells with a known cytotoxic substance like 0.1% Triton X-100), and vehicle controls (medium used for extraction).

  • Incubation: Incubate the plates for 24 hours at 37°C in a 5% CO₂ atmosphere.

  • MTT Addition: Remove the medium/extract. Add 50 µL of MTT solution (diluted to 0.5 mg/mL in serum-free medium) to each well and incubate for 3-4 hours.

  • Solubilization: Remove the MTT solution. Add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

  • Measurement: Read the absorbance at 570 nm using a microplate reader.

  • Calculation:

    • Cell Viability (%) = (Absorbance_Test / Absorbance_NegativeControl) x 100

    • A material is generally considered non-cytotoxic if cell viability is >80%.[11]

Protocol 2: Lactate Dehydrogenase (LDH) Assay

This assay quantifies cytotoxicity by measuring the activity of LDH, a stable cytosolic enzyme that is released into the culture medium upon cell lysis or membrane damage.[12]

• Objective: To quantify cell membrane damage.

• Principle: Measures the activity of LDH released from damaged cells.[13][14]

• Materials:

  • Cell culture setup as in the MTT assay.

  • Commercially available LDH Cytotoxicity Assay Kit (contains substrate, cofactor, and dye).

• Procedure:

  • Setup: Follow steps 1-4 from the MTT protocol (Cell Seeding, Material Exposure, Controls, Incubation).

  • Supernatant Collection: After the 24-hour exposure period, carefully collect 50 µL of supernatant from each well. Transfer to a new 96-well plate.

  • Controls for LDH Assay:

    • Maximum LDH Release: Lyse the negative control cells by adding a lysis buffer (provided in the kit) 1 hour before supernatant collection.

    • Background Control: Supernatant from wells with medium only (no cells).

  • Reaction: Add 50 µL of the LDH reaction mixture (prepared according to the kit manufacturer's instructions) to each well containing the supernatant.

  • Incubation: Incubate the plate in the dark at room temperature for 20-30 minutes.

  • Stop Reaction: Add 50 µL of stop solution (if required by the kit).

  • Measurement: Read the absorbance at 490 nm.

  • Calculation:

    • Cytotoxicity (%) = [(Abs_Test - Abs_Background) / (Abs_MaxRelease - Abs_Background)] x 100

    • According to ISO 10993-5, a material causing more than 30% cytotoxicity is considered toxic.[15]

Parameter	MTT Assay	LDH Assay
Principle	Measures mitochondrial metabolic activity	Measures lactate dehydrogenase release
Endpoint	Cell Viability	Cell Membrane Damage (Cytotoxicity)
Interpretation	High signal = High viability	High signal = High cytotoxicity
Typical Threshold	> 80% viability is non-cytotoxic	< 30% cytotoxicity is non-cytotoxic

Table 1: Comparison of common in vitro cytotoxicity assays.

Blood-Material Interactions: Hemocompatibility Assessment

For any material intended to contact blood, even transiently, hemocompatibility testing is mandatory as per ISO 10993-4.[16][17] The primary concern is hemolysis, the rupture of red blood cells (RBCs), which releases hemoglobin into the plasma.[18] Excessive hemolysis can lead to severe systemic toxicity, stressing the kidneys and other organs.[18][19]

Causality of Hemolysis

The interaction between a material and RBCs is complex. For phosphonic acid-based methacrylates, hemolysis can be triggered by:

• Surface Chemistry: Cationic polymers are known to interact strongly with the negatively charged surface of RBCs, potentially causing agglutination and lysis.[20] While phosphonic acids are anionic at physiological pH, the overall charge and surface energy of the final polymer are critical.

• Leachable Components: Residual monomers or other additives can directly damage the RBC membrane.

• Physical Properties: A rough or abrasive surface can cause mechanical damage to RBCs.

Relationship between Material Properties and Biocompatibility

Caption: Relationship between material properties and biological outcomes.

Protocol 3: In Vitro Hemolysis Assay (Adapted from ASTM F756)

This protocol evaluates the hemolytic potential of a material by incubating it with diluted blood and measuring the resulting plasma-free hemoglobin.[18][21]

• Objective: To quantify the percentage of red blood cells lysed by the material.

• Principle: Spectrophotometric measurement of hemoglobin released from damaged RBCs.

• Materials:

  • Fresh human or rabbit blood with anticoagulant (e.g., citrate, heparin).

  • Calcium and Magnesium-Free PBS (CMF-PBS).

  • Drabkin's reagent (or similar cyanmethemoglobin reagent).

  • Positive Control: Deionized water (causes 100% hemolysis).

  • Negative Control: CMF-PBS.

  • Test material.

• Procedure:

  • Blood Preparation: Centrifuge fresh blood to separate plasma and RBCs. Wash the RBCs three times with CMF-PBS. Resuspend the washed RBCs in CMF-PBS to create a diluted blood solution (e.g., to achieve a hemoglobin concentration of ~10 mg/mL).

  • Test Setup (in triplicate):

    • Direct Contact: Add a specified amount of the test material (e.g., based on a surface area of 3 cm²/mL) to a tube. Add 7 mL of CMF-PBS and 1 mL of the diluted blood solution.

    • Extract Method: Prepare a material extract as per ISO 10993-12. Add 7 mL of the extract to a tube, then add 1 mL of the diluted blood solution.

    • Controls: Prepare positive (1 mL blood + 7 mL water) and negative (1 mL blood + 7 mL CMF-PBS) control tubes.

  • Incubation: Incubate all tubes at 37°C for 3 hours with gentle agitation.[19]

  • Centrifugation: Centrifuge all tubes to pellet the intact RBCs.

  • Supernatant Analysis: Carefully transfer the supernatant to a new tube. Mix a portion of the supernatant with Drabkin's reagent and allow color to develop.

  • Measurement: Read the absorbance of the cyanmethemoglobin at 540 nm.

  • Calculation:

    • Hemolysis (%) = [(Abs_Test - Abs_Negative) / (Abs_Positive - Abs_Negative)] x 100

    • The hemolytic index is often categorized as: 0-2% (non-hemolytic), 2-5% (slightly hemolytic), and >5% (hemolytic).[17]

Test Method	Rationale	Best For...
Direct Contact	Simulates materials in direct, dynamic contact with blood.	Devices like catheters, blood pumps.
Extract Method	Evaluates the effect of leachable chemicals from the material.	Materials with indirect blood contact or long-term implants.

Table 2: Hemolysis test methods and their rationale.

Systemic and Local Tissue Response: In Vivo Biocompatibility

While in vitro tests are essential for screening, they cannot fully replicate the complex biological environment of a living organism.[22][23] In vivo testing, guided by ISO 10993-6, is the definitive step to evaluate the local tissue response to an implanted material.

Causality of In Vivo Response

When a phosphonic acid-based methacrylate is implanted, it elicits a foreign body response. The goal is for this response to be minimal and lead to successful integration. Key factors include:

• Initial Inflammatory Response: An acute inflammatory response is normal. However, a prolonged or chronic inflammatory response, characterized by high numbers of lymphocytes and macrophages, indicates poor biocompatibility.[24]

• Fibrous Capsule Formation: The body attempts to wall off foreign materials with a fibrous capsule. A thin, minimal capsule is a sign of good biocompatibility, whereas a thick, dense capsule indicates a significant foreign body reaction.

• Material Degradation: The breakdown products of the polymer must be non-toxic and easily cleared by the body.

• Osseointegration: For bone applications, the ultimate goal is osseointegration, where new bone grows directly onto the implant surface. The phosphonic acid groups are designed to promote this interaction.

Animal Models and Implantation Sites

The choice of animal model is critical and depends on the intended application.[22][25]

• Rodents (Rats, Mice): Often used for initial screening due to cost and ease of handling. Subcutaneous implantation is common for assessing the basic inflammatory response. Calvaria (skull) or femur defect models are used for bone regeneration studies.[23][26]

• Rabbits: A very common model for musculoskeletal research. Their bone turnover rate is faster than humans, but they provide a good intermediate model for orthopedic implants.[25][26]

• Pigs and Sheep: Larger animal models with bone regeneration rates and architecture more comparable to humans.[22][26] They are often used in the final stages of preclinical testing for load-bearing applications.

Protocol 4: In Vivo Implantation Study (Subcutaneous and Bone Defect)

• Objective: To evaluate the local tissue response and, for bone applications, the degree of osseointegration.

• Principle: Histological evaluation of the tissue surrounding the implant at various time points.

• Procedure:

  • Material Preparation: Fabricate and sterilize implants of a defined size and shape.

  • Surgical Implantation: Under anesthesia and sterile conditions, implant the material into the chosen site (e.g., subcutaneous pockets on the dorsum of a rat, or a surgically created critical-size defect in a rabbit femur). Include a sham surgery (defect only) and a control material (e.g., medical-grade PMMA or titanium).

  • Post-Operative Care: Provide analgesics and monitor the animals for signs of distress.

  • Explantation: At predetermined time points (e.g., 2, 4, 12 weeks), humanely euthanize the animals and retrieve the implants along with the surrounding tissue.

  • Histological Processing: Fix the tissue blocks in formalin, dehydrate, and embed in paraffin or a hard resin (like PMMA) for non-decalcified bone histology.

  • Sectioning and Staining: Cut thin sections and stain with Hematoxylin and Eosin (H&E) for general tissue morphology and inflammatory cell identification. For bone, Masson's Trichrome or other specific stains can be used to visualize new bone formation and collagen.

  • Microscopic Evaluation (Histomorphometry): A pathologist evaluates the sections semi-quantitatively for:

    • Inflammatory cell infiltrate (neutrophils, lymphocytes, macrophages, giant cells).

    • Fibrous capsule thickness.

    • Neovascularization (new blood vessel formation).

    • Material degradation and tissue integration.

    • For bone defects: amount of new bone formation (bone-to-implant contact percentage).

Conclusion: Synthesizing the Data for a Complete Biocompatibility Profile

The biocompatibility of phosphonic acid-based methacrylates is not a single property but a multifaceted profile built from a logical progression of in vitro and in vivo evaluations. A favorable profile—characterized by low cytotoxicity, minimal hemolysis, a mild and resolving in vivo inflammatory response, and good tissue integration—is essential for their successful application in demanding fields like dental restoration, orthopedics, and targeted drug delivery.[1][4][27] The key is to understand the causal links: how the monomer chemistry, polymer architecture, and surface properties drive the biological response. By employing the rigorous, self-validating protocols outlined in this guide, researchers can confidently assess the safety and efficacy of these versatile and promising biomaterials.

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• 5. Smart functionalized phosphonic acid based copolymers: new structures for old purposes - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Design of new phosphonic acid monomers for dental adhesives--synthesis of (meth) acryloxyalkyl 3-phosphonopropionates and evaluation of their adhesion-promoting functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. digitalarchive.library.bogazici.edu.tr [digitalarchive.library.bogazici.edu.tr]
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• 10. Cytotoxic Activity of Distinct Families of Phosphonic Acid Derivatives - A Chemocentric Approach to Assess Their Molecular Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Preparation and Biocompatibility of Poly Methyl Methacrylate (PMMA)-Mesoporous Bioactive Glass (MBG) Composite Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
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• 27. sigmaaldrich.com [sigmaaldrich.com]

Technical Guide: Solubility &amp; Physicochemical Profiling of 1-(Methacryloyloxy)ethylphosphonic Acid

This is an in-depth technical guide on the solubility, physicochemical properties, and handling of 1-(Methacryloyloxy)ethylphosphonic acid (CAS 65514-03-6).[1]

[1]

Executive Summary & Chemical Identity

1-(Methacryloyloxy)ethylphosphonic acid (1-MEP) is a specialized functional monomer characterized by a polymerizable methacrylate group and a strongly acidic phosphonic acid moiety, separated by a branched ethyl spacer.[1] Unlike its more common isomer, 2-(methacryloyloxy)ethyl phosphonic acid (2-MEP), the 1-MEP isomer features a geminal substitution pattern on the ethyl linker, influencing its steric profile and hydrolytic stability.[1]

This compound is primarily utilized in self-etching dental adhesives , anticorrosion coatings , and surface-modified polymers where interfacial bonding to metallic or mineral substrates (e.g., hydroxyapatite, titanium) is critical.[1]

Chemical Attribute	Specification
CAS Number	65514-03-6
IUPAC Name	2-Propenoic acid, 2-methyl-, 1-phosphonoethyl ester
Molecular Formula	C₆H₁₁O₅P
Molecular Weight	194.12 g/mol
Physical State	Viscous liquid to low-melting solid (hygroscopic)
Acidity (pKa)	pKa₁ ≈ 1.8–2.2; pKa₂ ≈ 6.5–7.0

Solubility Landscape

The solubility of 1-MEP is governed by the competing polarity of its hydrophobic methacrylate tail and its hydrophilic, ionizable phosphonic acid head.[2]

Solvent Compatibility Matrix

The following data consolidates solubility behavior observed in functional phosphonic acid methacrylates.

Solvent Class	Solvent	Solubility	Operational Notes
Protic Polar	Water	Soluble	Solubility is pH-dependent.[1][3] Fully soluble at pH < 2 (free acid) and pH > 7 (salt).[2]
Ethanol	Soluble	Preferred solvent for adhesive formulations.[1]
Methanol	Soluble	Suitable for synthesis/purification but less common in bio-applications due to toxicity.[1]
Aprotic Polar	Acetone	Soluble	Excellent solvent for solvent-exchange techniques.[1]
DMSO / DMF	Soluble	Used for stock solutions in polymerization reactions.[1]
Non-Polar	Hexane	Insoluble	Used to precipitate/wash the monomer during purification.[1][2]
Toluene	Sparingly Soluble	Solubility increases if the phosphonic acid group is protected (ester form).[1]
Chloroform	Partial/Swelling	Not recommended for quantitative dissolution.[1]

pH-Dependent Solubility & Ionization

The phosphonic acid group (-PO₃H₂) undergoes two-step ionization.[1]

• pH < 2.0: The molecule exists in its fully protonated, non-ionic form.[1][2] It is water-soluble due to hydrogen bonding but can be extracted into polar organic solvents.[1]

• pH > 7.0: The molecule exists as a di-anion (-PO₃²⁻).[1] It becomes highly water-soluble and insoluble in most organic solvents.[1]

Stability in Solution

Unlike phosphate esters (C-O-P bonds), 1-MEP contains a C-P bond , which renders the phosphonic acid group hydrolytically stable.[1] However, the methacrylate ester linkage (C-O-C=O) is susceptible to hydrolysis under strongly acidic aqueous conditions over prolonged storage.[2]

• Recommendation: Store aqueous solutions at 2–8°C and use fresh formulations for critical adhesion tests.

Experimental Protocols

Protocol A: Quantitative Solubility Testing

Use this protocol to verify the saturation limit for specific formulations.[1][2]

• Preparation : Weigh 100 mg of 1-MEP into a 2 mL borosilicate glass vial.

• Solvent Addition : Add the target solvent in 10 µL increments using a micropipette.[1]

• Agitation : Vortex for 30 seconds after each addition.

• Observation :

  • Soluble : Clear, homogenous solution with no phase separation.[1]

  • Insoluble : Turbidity, precipitation, or oil droplets.[1][2]

• Calculation :

  [1][2]

Protocol B: Purification via Solvent Washing

Since 1-MEP is often synthesized from a diester precursor, removing residual reactants is critical.[1]

• Dissolution : Dissolve crude 1-MEP in a minimum volume of Acetone .

• Precipitation : Dropwise add the acetone solution into a 10x excess of cold Hexane or Diethyl Ether under vigorous stirring.

• Separation : The phosphonic acid monomer will separate as a viscous oil or precipitate.[1] Decant the supernatant.

• Drying : Dry the residue under high vacuum (< 1 mbar) at ambient temperature to remove trace solvents.

Mechanistic Visualization

The following diagram illustrates the chemical structure of 1-MEP and its solubility-driven interaction logic.

Caption: Solubility profile of 1-MEP driven by amphiphilic hydrogen bonding and pH-dependent ionization.

Applications & Handling

Dental Adhesives (Self-Etching)

1-MEP is used in "single-bottle" adhesives.[1][4] Its acidity etches the tooth enamel (dissolving hydroxyapatite), while the methacrylate group polymerizes to form a mechanical bond.[2]

• Formulation Tip : Use Ethanol/Water (70:30) mixtures.[1] Water is required to ionize the acid for etching; ethanol ensures wetting of the collagen network.[2]

Anticorrosion Coatings

The phosphonic acid group chelates strongly with metal oxides (e.g., Aluminum, Steel), forming a passivation layer.[2]

• Application : Apply as a 1-5% solution in Isopropanol directly to the metal substrate before applying the bulk resin.[1]

Safety & Storage

• Hygroscopic : Store in a desiccator.[1] Moisture absorption leads to inaccurate weighing and potential hydrolysis over months.

• Corrosive : The free acid is corrosive to skin and eyes (Category 1B).[1] Use nitrile gloves and eye protection.

References

• ChemicalBook . (2024). 1-(Methacryloyloxy)ethylphosphonic acid - CAS 65514-03-6 Properties.

• Moszner, N., et al. (2009).[2] Monomers for adhesive polymers,[1][2][4][5] 3. Synthesis, radical polymerization and adhesive properties of hydrolytically stable phosphonic acid monomers. Macromolecular Materials and Engineering. [2]

• Catel, Y., et al. (2012).[2] Synthesis of methacrylate-functionalized phosphonates and phosphates with long alkyl-chain spacers. European Polymer Journal.

• US Patent 20140221588 . (2014). Process for the preparation of phosphonic acid monomers.

• Kymtec . (2023). Material Safety Data Sheet: Phosphonic Acid Methacrylates. (Note: Generalized SDS for class)

Sources

• 1. 1-(Methacryloyloxy)ethylphosphonic acid | 65514-03-6 [m.chemicalbook.com]
• 2. CN104822694A - Process for the preparation of phosphonic acid monomers - Google Patents [patents.google.com]
• 3. ((Methacryloyloxy)methyl)phosphonic acid () for sale [vulcanchem.com]
• 4. US20110112208A1 - Dental adhesive compositions and methods - Google Patents [patents.google.com]
• 5. Coastal Kids Dentistry & Orthodontics [coastalkidsdo.com]

The pKa Values of Methacryloyloxyalkyl Phosphonic Acids: Mechanistic Insights and Experimental Workflows

Target Audience: Polymer Chemists, Dental Material Scientists, and Biomedical Engineers Document Type: Technical Whitepaper

Executive Summary

The integration of acidic functional monomers into polymer networks has revolutionized the fields of biomedical engineering, bone cement formulation, and contemporary dental adhesive technology. Among these, methacryloyloxyalkyl phosphonic acids and their dihydrogen phosphate analogs (e.g., 10-MDP) stand out due to their unique thermodynamic profiles[1][2].

As a Senior Application Scientist, I often observe that the clinical and structural success of these self-etching systems is not merely a function of their polymerizable methacrylate groups, but is strictly governed by their acid dissociation constants (

). The dictates the delicate balance between substrate demineralization (etching) and chemical complexation (bonding). This whitepaper provides an in-depth analysis of the values of these monomers, the causality behind their interaction with hydroxyapatite (HAp), and field-proven, self-validating protocols for their quantification.

Chemical Structure and the Dual Phenomenon

Methacryloyloxyalkyl phosphonic acids are characterized by three functional domains:

• A polymerizable methacrylate group: Enables free-radical copolymerization with crosslinkers (e.g., Bis-GMA, TEGDMA).

• A hydrophobic/hydrophilic spacer: An alkyl chain (e.g., ethyl, decyl, undecyl) that regulates the monomer's hydrophobicity, hydrolytic stability, and spatial flexibility.

• An acidic phosphonic acid (

  ) or phosphate ( ) group: The functional moiety responsible for substrate interaction.

The Causality of Dibasic Dissociation

Unlike monobasic carboxylic acid monomers (e.g., 4-MET), phosphonic and phosphate monomers are dibasic, exhibiting two distinct dissociation steps[3][4].

• (Strong Proton, ~1.7 - 2.5): The first deprotonation is highly acidic. This low is the thermodynamic driver for the dissolution of the smear layer and the partial demineralization of the hydroxyapatite ( ) lattice.
• (Weak Proton, ~7.0 - 7.3): The second deprotonation acts as a localized buffer. As the monomer penetrates the HAp lattice and consumes protons, the local pH rises. The ensures that the monomer transitions into a divalent anion ( ), which is sterically and electronically optimal for chelating residual calcium ions ( ) to form highly insoluble calcium salts[5][6].

Quantitative Data: and HAp Dissolution

The aggressiveness of a monomer is directly correlated to its acid strength (

) and its molecular weight, which together define its Hydroxyapatite (HAp) Dissolving Capacity[3][5].

Table 1:

Values and HAp Dissolving Capacities of Key Acidic Monomers

Monomer / Acid	Functional Group			HAp Dissolving Capacity (g/g)
Orthophosphoric Acid	Inorganic Acid	2.01	7.09	~0.85
10-MDP	Phosphate	2.21	~7.10	0.26 - 0.28
EAEPA	Phosphonate	~2.00	~7.20	0.35
Acrylophosphonic Acid	Phosphonate	3.30	6.70	N/A
4-MET	Carboxylic Acid	2.91	4.2 - 4.5	0.26 - 0.28
MAC-10	Carboxylic Acid	4.72	N/A	N/A

Data synthesized from potentiometric titrations and gravimetric dissolution assays[3][4][7].

Analytical Insight: Notice that while orthophosphoric acid has a similar

to 10-MDP, its low molecular weight gives it a massive HAp dissolving capacity (~0.85 g/g). This results in complete demineralization, leaving no residual calcium for chemical bonding. Conversely, phosphonic/phosphate monomers hit the "sweet spot": their moderate dissolving capacity (0.26 - 0.35 g/g) allows for partial demineralization, preserving calcium for chemical adhesion[5].

Mechanistic Causality: The Adhesion-Decalcification (AD) Concept

The interaction between methacryloyloxyalkyl phosphonic acids and mineralized tissues is governed by the Adhesion-Decalcification (AD) concept [7].

When a monomer is applied to HAp, the initial low pH (driven by

) releases ions, which attack the phosphate and hydroxyl groups of the HAp lattice. If the calcium salt formed by the monomer and the extracted is highly soluble, the monomer simply decalcifies the surface and washes away. However, phosphonic acids form highly stable, insoluble calcium salts. Because the buffers the local environment, the demineralization self-arrests. The monomer then co-polymerizes, locking the chemically bonded calcium-monomer complex into a stable nanolayered structure[2][4].

Figure 1: Adhesion-Decalcification pathway driven by dual pKa of phosphonic/phosphate monomers.

Experimental Workflows: Self-Validating Protocols

To ensure scientific integrity, the determination of

and dissolving capacity must be robust against artifacts. Sparingly water-soluble monomers (like those with long alkyl chains) will precipitate during standard aqueous titration, artificially skewing the pH curve. The following protocols utilize a co-solvent methodology and mathematical derivation to create a self-validating analytical system[3][6].

Protocol 1: Co-Solvent Potentiometric Titration for Determination

Rationale: Utilizing an ethanol/water or acetone/water co-solvent system prevents monomer precipitation as the ionic strength of the solution changes during titration.

• Sample Preparation: Dissolve exactly 1.0 mmol of the methacryloyloxyalkyl phosphonic acid monomer in 50 mL of a highly purified co-solvent mixture (e.g., 50/50 v/v Ethanol/Milli-Q Water).

• Electrode Calibration: Calibrate a glass pH electrode using standard buffers (pH 4.0, 7.0, 10.0) adjusted to the same co-solvent ratio to account for the altered dielectric constant of the medium.

• Titration Execution: Under continuous magnetic stirring and an inert nitrogen atmosphere (to prevent

  absorption), titrate the solution with 0.1 mol/L (aqueous) using an automated titrator. Add the titrant in 0.05 mL increments, allowing the pH reading to stabilize (drift < 0.1 mV/s) before the next addition.

• Data Analysis (Self-Validation): Do not rely on visual curve estimation. Plot the first derivative of the titration curve (

  ). The peaks of the derivative curve represent the exact equivalence points.
• Calculation: The and values are mathematically extracted at the pH values corresponding to the half-equivalence points ( and )[4].

Figure 2: Self-validating potentiometric titration workflow for determining monomer pKa values.

Protocol 2: Hydroxyapatite (HAp) Dissolving Capacity Assay

Rationale: Theoretical dissolving capacity calculated via

and molecular weight must be empirically validated to account for steric hindrance of the alkyl spacer[3][5].

• Solution Preparation: Prepare a 15 mmol/L aqueous solution of the target monomer. (If insoluble, use the minimum required ethanol co-solvent).

• HAp Addition: Slowly add highly crystalline HAp powder (surface area ~ 60

  ) in precise 100 mg portions to 100 mL of the monomer solution under vigorous stirring at 37°C.

• Equilibration & Monitoring: After each addition, monitor the pH. The dissolution of HAp consumes protons, causing the pH to rise. Wait for the pH to plateau (indicating equilibrium).

• Endpoint Determination: Continue adding HAp until the solution remains permanently turbid for >24 hours, indicating that the acidic monomer has been completely neutralized and the solution is saturated.

• Quantification: Filter the suspension through a 0.2

  PTFE membrane. Dry the residual, undissolved HAp powder and weigh it. The dissolving capacity is calculated as: (expressed as g/g)[3][6].

References

• Salz U, Mücke A, Zimmermann J, Tay FR, Pashley DH. "pKa value and buffering capacity of acidic monomers commonly used in self-etching primers." The Journal of Adhesive Dentistry, 2006. URL:[Link]

• Van Meerbeek B, Yoshihara K, Yoshida Y, Mine A, De Munck J, Klingborg KL. "Physico-Chemical Properties and Performance of Functional Monomers Used in Contemporary Dental Adhesive Technology." National Institutes of Health (PMC), 2020. URL:[Link]

• Bayle MA, Nasr K, Grégoire G, Sharrock P. "Evaluation of a self-etch primer containing acrylophosphonic acid and HEMA monomers on human dentin." OAText, 2008. URL:[Link]

• Monge S, Canniccioni B, Graillot A, Robin JJ. "Phosphorus-Containing Polymers: A Great Opportunity for the Biomedical Field." Biomacromolecules (ACS Publications), 2011. URL:[Link]

Sources

• 1. Physico-Chemical Properties and Performance of Functional Monomers Used in Contemporary Dental Adhesive Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pKa value and buffering capacity of acidic monomers commonly used in self-etching primers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. oatext.com [oatext.com]
• 5. augusta.elsevierpure.com [augusta.elsevierpure.com]
• 6. Security Challenge [quintessence-publishing.com]
• 7. d-nb.info [d-nb.info]

Chemo-Structural Dynamics of Phosphonic Acid Functionalized Methacrylates: From Synthesis to Interfacial Engineering

Introduction: The Bifunctional Paradigm

In the realm of functional monomers, phosphonic acid-functionalized methacrylates represent a critical interface between organic polymer chemistry and inorganic surface engineering. Unlike simple carboxylic monomers (e.g., 4-MET), phosphonic acids (

) and their phosphate ester analogs (e.g., 10-MDP) offer superior acidity ( ) for etching, combined with a unique ability to form hydrolytically stable complexes with metallic and mineral substrates.

This guide dissects the molecular architecture required for high-performance adhesion and biocompatibility, distinguishing between Phosphate Esters (C-O-P bonds, e.g., 10-MDP) and True Phosphonates (C-P bonds, hydrolytically stable analogs).

The Spacer Chain Criticality

The "Spacer" — the aliphatic chain separating the polymerizable methacrylate group from the acidic anchor — is not merely a linker; it is a functional regulator.

• Hydrophobicity: Long chains (decyl,

  ) facilitate the formation of hydrophobic barriers, preventing water sorption and hydrolysis at the bond interface.

• Self-Assembly: Sufficient chain length allows for Van der Waals forces to align monomers into organized "nanolayers," a phenomenon critical for durability.

Mechanism of Action: Interfacial Nanolayering

The gold standard for understanding this class of monomers is 10-Methacryloyloxydecyl dihydrogen phosphate (10-MDP) . Its interaction with Hydroxyapatite (HAp) is not a chaotic acid-base reaction but a self-organizing process.

The "Nanolayering" Phenomenon

Research by Yoshida and Van Meerbeek has elucidated that 10-MDP molecules self-assemble on HAp surfaces. The phosphate heads anchor to Calcium (

), while the hydrophobic tails pack together, forcing the methacrylate groups to face outward (or back-to-back in bilayers). This creates a 3–4 nm thick, water-insoluble salt layer that protects the collagen hybrid layer from enzymatic and hydrolytic degradation.

Diagram: The Self-Assembly Workflow

The following diagram illustrates the kinetic pathway from monomer application to stable nanolayer formation.

Caption: Kinetic pathway of 10-MDP self-assembly into protective Ca-MDP nanolayers on hydroxyapatite.

Comparative Analysis of Key Monomers

The structural variation dictates the application. While 10-MDP is the adhesive standard, MPC (2-Methacryloyloxyethyl phosphorylcholine) dominates biocompatibility due to its zwitterionic nature.

Monomer	Structure Type	Spacer	Mechanism	Primary Application
10-MDP	Phosphate Ester	Decyl ( )	Ionic Bonding + Nanolayering	Dental/Bone Adhesives
MPC	Phosphorylcholine	Ethyl ( )	Zwitterionic Hydration (Water shell)	Biocompatible Coatings (Stent/Lens)
Vinyl Phosphonic Acid	True Phosphonate	None (Direct)	C-P Bond Stability	Corrosion Inhibition, PEMs
4-MET	Carboxylic Acid	Ethyl ( )	Weak Chelation	Metal Primers (Older Gen)

Synthesis & Hydrolytic Stability

A major challenge in this field is the hydrolytic instability of methacrylate ester bonds in acidic media.[1] In aqueous acidic solutions (required for self-etching), the ester linkage of 10-MDP can hydrolyze, cleaving the functional head from the polymerizable tail.

The "True Phosphonate" Solution

To combat this, modern synthesis focuses on ether-linked or amide-linked phosphonates, or direct C-P bonds, which resist hydrolysis.

Protocol: Synthesis of Hydrolytically Stable Phosphonate Methacrylates

Note: This protocol utilizes the McKenna method (TMSBr) to avoid harsh acid hydrolysis conditions that might degrade the methacrylate ester.

Safety Warning:

and TMSBr are moisture-sensitive and corrosive. Perform all steps under inert atmosphere (Argon/Nitrogen).

Step-by-Step Methodology:

• Precursor Synthesis (Michaelis-Becker Reaction):

  • React a

    -halo-methacrylate (e.g., bromodecyl methacrylate) with Triethyl Phosphite ( ).

  • Conditions: Reflux at 140°C for 4-6 hours.

  • Yield: Diethyl phosphonate intermediate (

    ).

• Silylation (McKenna Reaction):

  • Dissolve the intermediate in dry Dichloromethane (DCM) at 0°C.

  • Add Bromotrimethylsilane (TMSBr) dropwise (3-4 equivalents).

  • Stir at room temperature for 12 hours. This converts

    bonds to bonds.

• Mild Hydrolysis:

  • Add Methanol (MeOH) to the reaction mixture.

  • Stir for 1 hour. The silyl groups are cleaved, yielding the phosphonic acid (

    ) and volatile MeO-TMS.

• Purification:

  • Remove volatiles under vacuum.

  • Recrystallize from n-hexane/acetone to remove residual phosphites.

Diagram: Synthesis Workflow

Caption: Mild synthesis route via Silylation (TMSBr) to preserve methacrylate functionality.

Experimental Validation: Shear Bond Strength (SBS)

Trustworthiness in adhesion science requires rigorous stress testing. Simple pull tests are insufficient; thermocycling is mandatory to simulate aging.

Protocol: ISO 29021 Modified SBS Test

• Substrate Preparation:

  • Embed bovine incisors or hydroxyapatite discs in epoxy resin.

  • Grind surface with 600-grit SiC paper under water cooling (creates standardized smear layer).

• Bonding Procedure:

  • Apply Phosphonate Primer (agitate for 20s).

  • Air dry (5s) to remove solvent.

  • Apply adhesive resin and light cure (

    , 10s).

  • Build composite cylinder (2.3mm diameter) on top.

• Aging (The Critical Step):

  • Store specimens in water at 37°C for 24 hours.

  • Thermocycling: Subject half the cohort to 5,000 cycles between 5°C and 55°C (dwell time 30s). This stresses the interface via thermal expansion mismatch.

• Testing:

  • Load to failure using a Universal Testing Machine (crosshead speed 0.5 mm/min).

  • Analysis: Calculate MPa. Success Criteria: >20 MPa (Immediate), >15 MPa (Aged).

References

• Yoshida, Y., et al. (2013). Self-assembled Nano-layering at the Adhesive Interface.[2][3] Journal of Dental Research.[3]

• Van Meerbeek, B., et al. (2011). State of the art of self-etch adhesives.[4] Dental Materials.[1][3][5][6][7][8][9]

• Moszner, N., et al. (2005).[4] Monomers for adhesive polymers,[3][4][6][10][11][12] 3. Synthesis, radical polymerization and adhesive properties of hydrolytically stable phosphonic acid monomers. Macromolecular Materials and Engineering.[13][14]

• Ishihara, K., et al. (1990). Preparation of phospholipid polymers and their properties as polymer hydrogel membranes.[15] Polymer Journal.

• Catel, Y., et al. (2014). Synthesis, photopolymerization, and adhesive properties of hydrolytically stable phosphonic acid‐containing (meth)acrylamides. Journal of Polymer Science Part A.

Sources

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• 3. jidmr.com [jidmr.com]
• 4. Hydrolysis of Functional Monomers in a Single-bottle Self-etching Primer—Correlation of 13C NMR and TEM Findings - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dakenchem.com [dakenchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Functional monomer impurity affects adhesive performance | Pocket Dentistry [pocketdentistry.com]
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• 11. Hydrolytic stability of self-etching adhesive systems - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. Biocompatibility and drug release behavior of spontaneously formed phospholipid polymer hydrogels [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis and Purification of 2-(Methacryloyloxy)ethylphosphonic Acid (MEPA) from HEMA

Introduction & Mechanistic Rationale

Phosphonic acid-functionalized methacrylates are critical building blocks in the development of self-etching dental adhesives, bone-targeting drug delivery systems, and anti-corrosive polymer coatings[1],[2]. The strong acidity and bidentate chelating ability of the phosphonic acid moiety allow for robust adhesion to hydroxyapatite and metal oxides.

Scientist's Note on Nomenclature: While occasionally misreferenced as 1-(methacryloyloxy)ethylphosphonic acid, the structurally viable and commercially utilized monomer derived directly from 2-hydroxyethyl methacrylate (HEMA) is 2-(methacryloyloxy)ethylphosphonic acid (MEPA) . Because HEMA possesses a terminal hydroxyl group at the 2-position, functionalization inherently occurs at this carbon.

Synthesizing MEPA directly from HEMA via esterification with phosphorus acids yields a phosphate (C–O–P bond), not a phosphonate (C–P bond). To establish the highly stable C–P bond, a specialized three-step workflow is required:

• Appel Bromination: Conversion of the hydroxyl group to a bromide under mild conditions to prevent ester cleavage[3].

• Michaelis-Arbuzov Reaction: Formation of the C–P bond via rearrangement of a trialkyl phosphite intermediate[4].

• McKenna Hydrolysis: Selective silyldealkylation of the phosphonate ester to yield the free acid without hydrolyzing the sensitive methacrylate backbone[5],[6].

Synthetic Workflow Diagram

The following workflow illustrates the logical progression from HEMA to MEPA, highlighting the reagents and intermediate structures.

Caption: Three-step synthetic workflow for the preparation of MEPA from HEMA.

Step-by-Step Experimental Protocols

Every protocol below is designed as a self-validating system , incorporating in-process quality control (QC) checks to ensure the success of a step before proceeding.

Step 1: Synthesis of 2-Bromoethyl methacrylate (BEMA) via Appel Reaction

Causality: Standard brominating agents like PBr₃ or HBr generate highly acidic environments that can hydrolyze the methacrylate ester or trigger premature polymerization. The Appel reaction utilizes carbon tetrabromide (CBr₄) and triphenylphosphine (PPh₃) to achieve bromination under mild, neutral conditions[3].

Protocol:

• Dissolve 1.0 eq of HEMA and 1.1 eq of CBr₄ in anhydrous dichloromethane (DCM) under an argon atmosphere. Cool the flask to 0 °C using an ice bath.

• Slowly add 1.1 eq of PPh₃ in small portions over 30 minutes to control the exothermic formation of the phosphonium intermediate.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Self-Validation (QC): Perform Thin Layer Chromatography (TLC) using Hexane/Ethyl Acetate (4:1). The HEMA starting material (

  ) should completely disappear, replaced by a less polar BEMA spot ( ).

• Purification: Concentrate the mixture under reduced pressure. Add cold hexane to precipitate the triphenylphosphine oxide (OPPh₃) byproduct. Filter the white precipitate and concentrate the filtrate to yield BEMA as a pale yellow liquid.

Step 2: Synthesis of Diethyl 2-(methacryloyloxy)ethylphosphonate (DEMEP)

Causality: The Michaelis-Arbuzov reaction requires high heat (120–150 °C) to drive the nucleophilic attack of the phosphite on the alkyl bromide and the subsequent dealkylation. Because methacrylates are highly susceptible to thermal radical polymerization, the addition of a radical inhibitor like Butylated hydroxytoluene (BHT) is non-negotiable[4].

Protocol:

• In a round-bottom flask equipped with a reflux condenser and a gas trap, combine 1.0 eq of BEMA, 1.5 eq of triethyl phosphite (TEP), and 0.05 wt% of BHT.

• Heat the mixture to 120 °C under an argon atmosphere for 12 hours.

• Self-Validation (QC): Monitor the evolution of ethyl bromide gas (which bubbles through the trap). Once gas evolution ceases, take a crude ³¹P NMR. The signal should shift entirely from

  ppm (TEP) to ppm (DEMEP), confirming the formation of the C–P bond.

• Purification: Remove the excess unreacted triethyl phosphite and residual ethyl bromide via vacuum distillation (0.1 mbar, 50 °C) to yield pure DEMEP.

Step 3: McKenna Hydrolysis to MEPA

Causality: Cleaving the ethyl esters of the phosphonate typically requires refluxing in concentrated HCl for 24 hours. This harsh condition would completely destroy the methacrylate ester linkage. The McKenna procedure solves this by using bromotrimethylsilane (TMSBr) at room temperature. TMSBr undergoes an oxophilic attack on the phosphoryl oxygen, forming a highly labile bis(trimethylsilyl) ester intermediate that is instantly cleaved by methanol[5],[6].

Protocol:

• Dissolve 1.0 eq of DEMEP in anhydrous DCM under argon at 0 °C.

• Dropwise add 2.5 eq of TMSBr. Protect the reaction strictly from moisture, as TMSBr degrades rapidly in water.

• Stir at room temperature for 4 hours.

• Remove the solvent and excess TMSBr under reduced pressure.

• Cool the flask to 0 °C and slowly add anhydrous methanol to solvolyze the silyl esters. Stir for 1 hour at room temperature.

• Self-Validation (QC): Analyze the product via ³¹P NMR. The peak must shift from

  ppm (diethyl ester) to ppm (free phosphonic acid). Furthermore, the product will transition from being highly soluble in organic solvents to being highly water-soluble.

• Purification: Remove methanol and volatile methoxytrimethylsilane under high vacuum to yield MEPA as a viscous, highly acidic oil.

Quantitative Data & Characterization

The following table summarizes the expected physical properties, yields, and critical NMR validation metrics for each stage of the synthetic workflow.

Compound	Molecular Weight ( g/mol )	Physical State	¹H NMR Characteristic Peaks (CDCl₃ / D₂O)	³¹P NMR Shift (ppm)	Expected Yield
HEMA	130.14	Clear liquid	6.1, 5.5 (m, 2H, =CH₂); 3.8 (t, 2H, CH₂-OH)	N/A	N/A (Starting Material)
BEMA	193.04	Pale yellow liquid	6.1, 5.6 (m, 2H, =CH₂); 3.5 (t, 2H, CH₂-Br)	N/A	85 - 90%
DEMEP	250.23	Clear liquid	4.1 (m, 4H, P-O-CH₂); 2.1 (dt, 2H, CH₂-P)	(CDCl₃)	75 - 80%
MEPA	194.12	Viscous oil	6.1, 5.6 (m, 2H, =CH₂); 2.0 (dt, 2H, CH₂-P)	(D₂O)	> 90%

References

• BenchChem. "Mild dealkylation methods for phosphonate esters to avoid acid-sensitive groups." BenchChem Technical Resources.
• Beilstein Journal of Organic Chemistry.
• ResearchGate. "Bromides prepared from the corresponding alcohols by using the functionalised triphenylphosphine monolith.
• ResearchGate. "Adhesive and anticorrosive properties of poly(vinylidene fluoride) powders blended with phosphonated copolymers.
• Google Patents. "EP3120827B1 - Adhesive dental materials with strongly acidic adhesive polymers.
• Google Patents. "EP3225228A1 - Acidic hybrid monomers and dental materials based thereon.

Sources

• 1. EP3120827B1 - Adhesive dental materials with strongly acidic adhesive polymers - Google Patents [patents.google.com]
• 2. EP3225228A1 - Acidic hybrid monomers and dental materials based thereon - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. BJOC - Phosphonic acid: preparation and applications [beilstein-journals.org]

Application Note: RAFT Polymerization of Phosphonic Acid Methacrylates

High-Precision Synthesis of Bio-Adhesive and Anti-Corrosive Functional Polymers

Executive Summary

This guide details the synthesis of well-defined phosphonic acid-functionalized poly(methacrylates) using Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization.[1] While direct polymerization of phosphonic acid monomers is possible, it is often fraught with solubility challenges and catalyst interference. Therefore, this protocol prioritizes the "Ester Route" : polymerizing the phosphonate ester (e.g., dimethyl(methacryloyloxy)methyl phosphonate) followed by mild silyl-deprotection. This method ensures low polydispersity (Đ < 1.2), precise molecular weight control, and preservation of the sensitive methacrylate ester linkage.

Target Applications:

• Biomedical: Hydroxyapatite-binding drug carriers, dental adhesives.

• Industrial: Anti-corrosion coatings, flame retardants.

• Surface Science: Polymer brushes for metal oxide functionalization.

Strategic Experimental Design

The "Ester Route" vs. Direct Polymerization

The choice of monomer form is the single most critical decision in this workflow.

Feature	Ester Route (Recommended)	Direct Acid Route
Monomer	Phosphonate Esters (e.g., MAPC1, DOMA)	Phosphonic Acids (e.g., MEP)
Solubility	Soluble in common organic solvents (DMF, Toluene).	Limited solubility; requires water, MeOH, or DMSO.
RAFT Control	Excellent (Đ < 1.2).[2][3]	Variable; acid groups can degrade dithiobenzoate CTAs.
Purification	Standard precipitation.	Dialysis often required.
Risk	Requires deprotection step.	High Risk: Commercial monomers often contain divinyl impurities (crosslinkers).

RAFT Agent Selection

Methacrylates form tertiary radicals, which are stable and bulky. The Chain Transfer Agent (CTA) must have a leaving group (R-group) that is a better radical leaving group than the propagating polymer chain.

• Recommended CTA: 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPADB) or 2-Cyano-2-propyl benzodithioate (CPBDT) .

  • Why: The cyano-isopropyl R-group is tertiary, matching the stability of the methacrylate radical, ensuring efficient re-initiation.

• Alternative: 2-Cyano-2-propyl dodecyl trithiocarbonate (CPDTC) .

  • Why: Trithiocarbonates are more hydrolytically stable and cause less retardation than dithiobenzoates.

Solvent & Initiator

• Solvent: N,N-Dimethylformamide (DMF) is the gold standard for phosphonate esters due to its polarity and ability to solubilize both monomer and polymer.

• Initiator: AIBN (Azobisisobutyronitrile) .

• Temperature: 70 °C (Standard for AIBN/Methacrylate RAFT).

Visualizing the Mechanism

The following diagram illustrates the specific RAFT equilibrium for methacrylates and the subsequent deprotection workflow.

Figure 1: Workflow for the synthesis of phosphonic acid functionalized methacrylates via the "Ester Route".

Detailed Protocol: The "Ester Route"

Phase 1: Polymerization of Dimethyl(methacryloyloxy)methyl phosphonate (MAPC1)[1]

Materials:

• Monomer: MAPC1 (Synthesize or purchase). Note: Remove inhibitor by passing through a basic alumina column.

• CTA: 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPADB).

• Initiator: AIBN (Recrystallized from methanol).

• Solvent: Anhydrous DMF.

Step-by-Step Procedure:

• Stoichiometry Calculation: Target DP = 100. Ratio: [Monomer]₀ : [CTA]₀ : [AIBN]₀ = 100 : 1 : 0.2 .

  • Example: 2.0 g MAPC1 (9.6 mmol), 26.8 mg CPADB (0.096 mmol), 3.15 mg AIBN (0.019 mmol).

• Dissolution: In a 10 mL Schlenk tube equipped with a magnetic stir bar, dissolve the monomer, CTA, and initiator in DMF.

  • Concentration: Maintain total monomer concentration at 25-30 wt% . Dilute solutions lead to slow kinetics; overly concentrated solutions lead to viscosity issues.

• Degassing (Critical): Seal the tube with a rubber septum.[4] Perform 4 cycles of freeze-pump-thaw .

  • Freeze: Immerse in liquid nitrogen until solid.

  • Pump: Apply high vacuum (10-15 min).

  • Thaw: Warm to room temperature under static vacuum (or backfill N₂).

  • Final Step: Backfill with high-purity Nitrogen or Argon.

• Polymerization: Immerse the Schlenk tube in a thermostated oil bath at 70 °C . Stir at 300 rpm.

  • Time: Typically 6–12 hours.[5] (Target conversion < 80% to preserve "livingness" and low PDI).

• Quenching & Purification:

  • Quench by cooling the tube in liquid nitrogen and exposing to air.

  • Precipitation: Dropwise addition of the DMF solution into a 10-fold excess of cold Ethyl Ether or Hexane/Ether (50:50) mixture. The polymer will precipitate as a pink/red sticky solid (color comes from the dithiobenzoate end-group).

  • Redissolve in a minimum amount of Acetone/DCM and reprecipitate (Total 2-3 times).

  • Dry under vacuum at 40 °C for 24 hours.

Phase 2: Selective Deprotection (McKenna Method)

Direct acid hydrolysis (e.g., HCl reflux) is too harsh and will cleave the methacrylate ester side chain. We use Bromotrimethylsilane (TMSBr) for selective cleavage of the phosphonate ester.

• Setup: Dissolve the purified polymer (e.g., 1.0 g) in anhydrous Dichloromethane (DCM) (10 mL) in a round-bottom flask under Nitrogen.

• Silylation: Add TMSBr via syringe.

  • Stoichiometry: 3–4 equivalents of TMSBr per phosphonate group.

  • Stir at room temperature for 12–24 hours. (Monitor by

    NMR: shift from ~22 ppm (ester) to ~0 ppm (silyl ester)).

• Methanolysis: Evaporate the DCM/excess TMSBr under vacuum. Add excess Methanol (20 mL) to the residue. Stir for 2 hours at Room Temperature.

  • Chemistry: The silyl ester is extremely labile and hydrolyzes instantly in MeOH to form the phosphonic acid and volatile MeOSiMe₃.

• Final Purification: Evaporate the methanol. The resulting polymer is now the free phosphonic acid form.

  • Optional: Dialysis against DI water (MWCO 3.5 kDa) to remove trace small molecules, followed by lyophilization.

Characterization & Quality Control

Technique	Analyte	Key Observation (Success Criteria)
NMR	Polymer Backbone	Broadening of methacrylate peaks (0.8-2.0 ppm). Disappearance of vinyl peaks (5.5-6.2 ppm).
NMR	Phosphonate Group	Ester: ~22-25 ppm. Acid: ~18-20 ppm (pH dependent). Silyl Ester: ~0-5 ppm.
GPC/SEC	Molecular Weight	Solvent: DMF + 10 mM LiBr. (Pure DMF causes aggregation). Detector: RI or Light Scattering. Criteria: Monomodal peak, Đ < 1.25.
FTIR	Functional Groups	P=O stretch: ~1220 cm⁻¹. P-O-C (Ester): ~1030 cm⁻¹ (Disappears after deprotection).

Expert Troubleshooting (E-E-A-T)

Issue 1: "My polymer is crosslinked/insoluble immediately."

• Cause: Commercial phosphonate monomers (especially MOEP) often contain divinyl diester impurities formed during synthesis.

• Solution: Do not use "Technical Grade" monomers without purification. Attempt column chromatography or use the dimethyl ester (MAPC1) which is easier to purify than the acid/hydroxy forms.

Issue 2: "The RAFT agent color disappeared."

• Cause: Aminolysis or degradation of the dithiobenzoate.

• Solution: Ensure the reaction medium is free of primary amines. If polymerizing the free acid directly, the acidic protons might destabilize certain CTAs over long times. Switch to a Trithiocarbonate (e.g., CPDTC) which is more stable in acidic media.

Issue 3: "GPC traces are multimodal or show high MW shoulders."

• Cause: Phosphonic acids are strong hydrogen bond donors. They aggregate in GPC columns.

• Solution: You must use a salt (0.01 M LiBr or LiCl) in the GPC eluent (DMF or NMP) to screen these interactions. Alternatively, methylate the acid groups with diazomethane before GPC analysis (analytical only).

References

• Canniccioni, B., et al. (2013).[6] "RAFT polymerization of dimethyl(methacryloyloxy)methyl phosphonate and its phosphonic acid derivative." Polymer Chemistry, 4(12), 3676-3685.[7] Link

• Moad, G., Rizzardo, E., & Thang, S. H. (2005). "Living Radical Polymerization by the RAFT Process." Australian Journal of Chemistry, 58(6), 379-410. Link

• McKenna, C. E., et al. (1979). "Functional selectivity in phosphonate ester dealkylation with bromotrimethylsilane." Journal of the Chemical Society, Chemical Communications, (16), 739. Link

• Stenzel, M. H., et al. (2004). "Surface-immobilized block copolymers via RAFT polymerization." Macromolecular Bioscience, 4(4), 444-453. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Detailed study of the reversible addition–fragmentation chain transfer polymerization and co-polymerization of 2-methacryloyloxyethyl phosphorylcholine - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. The Hydrolysis of Phosphinates and Phosphonates: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. semanticscholar.org [semanticscholar.org]
• 7. specificpolymers.com [specificpolymers.com]

Formulating self-etch dental adhesives with phosphonic acids

Application Note: Formulating High-Performance Self-Etch Dental Adhesives Using Phosphonic Acid Monomers

Introduction & Mechanistic Rationale

The evolution of adhesive dentistry has heavily favored self-etch (SE) systems due to their simplified clinical application, reduced technique sensitivity, and elimination of the distinct acid-washing step. Central to the efficacy of these systems is the "Adhesion-Decalcification" (AD) concept, wherein acidic functional monomers simultaneously demineralize the hydroxyapatite (HAp) substrate and chemically bond to the residual calcium[1].

Historically, 10-methacryloyloxydecyl dihydrogen phosphate (10-MDP) has been the gold standard functional monomer due to its ability to form a highly stable Ca-MDP nanolayer[2]. However, 10-MDP is a phosphoric acid ester featuring a C-O-P linkage, which is inherently susceptible to hydrolytic degradation in the acidic, aqueous environments of one-step formulations.

To overcome this limitation, phosphonic acid monomers (e.g., 10-MDPA, acrylophosphonic acid) have been engineered. These molecules feature a direct carbon-phosphorus (C-P) bond, conferring exceptional hydrolytic stability[3]. Phosphonic acids maintain the ability to form robust calcium diphosphonate and brushite complexes at the adhesive interface, while their enhanced hydrogen bonding capacity significantly increases dentin and enamel shear bond strengths compared to traditional ester-based monomers[4],[5].

Fig 1. Adhesion-decalcification mechanism of phosphonic acid monomers.

Formulation Architecture

A highly effective one-step self-etch adhesive requires a delicate thermodynamic and kinetic balance. Formulators must carefully select components to prevent phase separation while ensuring optimal demineralization and polymerization.

• Base Crosslinkers (Bis-GMA, UDMA): Provide the mechanical backbone and cohesive strength of the hybrid layer.

• Hydrophilic Diluent (HEMA): Acts as a vital co-solvent to prevent phase separation between the hydrophobic crosslinkers and the aqueous acidic phase.

• Functional Monomer (Phosphonic Acid): Drives demineralization and chemical adhesion via its stable C-P bond.

• Solvent System (Ethanol/Water): Water is strictly required to ionize the phosphonic acid, triggering the demineralization cascade. Ethanol acts as a "water-chaser" to facilitate solvent evaporation during clinical air-drying[1].

• Photoinitiator System (CQ/Amine): Camphorquinone (CQ) paired with a tertiary amine. Highly acidic monomers can neutralize standard amine co-initiators via acid-base reactions, inhibiting polymerization. Therefore, acid-resistant amines or ternary systems must be employed.

Quantitative Data: Monomer Comparison

Table 1: Comparative Properties of Acidic Functional Monomers in Dental Adhesives

Monomer Class	Representative Molecule	Linkage Type	Hydrolytic Stability	Primary Interaction Mechanism	Mean µTBS to Dentin (MPa)
Phosphoric Acid Ester	10-MDP	C-O-P	Moderate	Ca-MDP Nanolayering	30.5 - 45.0
Phosphonic Acid	10-MDPA / Acrylophosphonic Acid	C-P	High	Brushite / Ca-Phosphonate	35.0 - 48.5
Carboxylic Acid	4-META	C-C	High	Hydrogen Bonding / Ionic	20.0 - 28.0

Self-Validating Experimental Protocols

Protocol A: Synthesis and Formulation of Phosphonic Acid-Based Self-Etch Adhesive

This protocol outlines the assembly of a thermodynamically stable one-step formulation.

• Step 1: Base Resin Blending. Combine Bis-GMA (15 wt%) and UDMA (15 wt%) with HEMA (30 wt%) under magnetic stirring at 40°C.

  • Causality: HEMA lowers the viscosity of Bis-GMA and prevents phase separation when water is introduced.

  • Validation Checkpoint: Visually inspect the blend against a dark background. It must be optically clear; turbidity indicates incomplete solvation.

• Step 2: Functional Monomer Integration. Add the phosphonic acid monomer (e.g., 10-MDPA, 15 wt%).

  • Causality: The direct C-P bond provides hydrolytic stability, while the acidic protons drive substrate demineralization.

  • Validation Checkpoint: Titrate a 1 mL aliquot to determine the pKa and ensure the pH stabilizes between 1.5 and 2.0 (mild self-etch range).

• Step 3: Solvent Addition. Slowly add a pre-mixed solution of Ethanol (15 wt%) and Deionized Water (8 wt%).

  • Causality: Water ionizes the phosphonic acid groups. Ethanol facilitates solvent evaporation during clinical air-drying.

  • Validation Checkpoint: Centrifuge the mixture at 3000 rpm for 5 minutes. The absence of phase separation confirms a stable microemulsion.

• Step 4: Photoinitiator Incorporation. Add Camphorquinone (CQ, 0.5 wt%) and an acid-resistant tertiary amine (e.g., ethyl 4-dimethylaminobenzoate, 1.5 wt%) in a dark room.

  • Causality: An optimized ratio prevents premature quenching of free radicals by the acidic monomer.

  • Validation Checkpoint: Perform Fourier Transform Infrared (FTIR) spectroscopy on a light-cured 50 µm film. A Degree of Conversion (DC) > 60% validates the initiator system's efficacy.

Protocol B: Microtensile Bond Strength (µTBS) Evaluation Workflow

The µTBS test is the gold standard for evaluating adhesive interfaces, minimizing stress concentrations found in macro-shear testing.

• Step 1: Substrate Preparation. Expose mid-coronal dentin of extracted human molars using a diamond saw under water cooling. Standardize the smear layer using 600-grit SiC paper.

  • Causality: A uniform smear layer ensures reproducible baseline conditions for the self-etch adhesive to penetrate.

  • Validation Checkpoint: Examine a control specimen under Scanning Electron Microscopy (SEM) to confirm uniform smear layer thickness and occluded dentinal tubules.

• Step 2: Adhesive Application. Apply the formulated adhesive with micro-brush agitation for 20 seconds. Air-dry gently for 5 seconds to evaporate solvents, then light-cure for 20 seconds.

  • Causality: Agitation enhances monomer penetration into the collagen network. Air-drying removes water/ethanol to prevent hydrolytic degradation of the polymer network.

• Step 3: Composite Build-up. Build a 4 mm composite block in 2 mm increments, light-curing each layer.

• Step 4: Sectioning. Section the bonded teeth longitudinally in X and Y directions to obtain 1.0 mm² bonded sticks[6].

  • Validation Checkpoint: Measure each stick with a digital caliper. Discard any stick deviating beyond 1.0 ± 0.1 mm² to prevent stress concentration artifacts.

• Step 5: Tensile Testing. Mount sticks on a microtensile jig and apply tensile force at a crosshead speed of 1.0 mm/min until failure[6].

  • Validation Checkpoint: Analyze fractured interfaces under a stereomicroscope at 40x magnification. Classify failures (Adhesive, Cohesive, Mixed) to validate that the bond failure occurred at the interface, not due to substrate defects.

Fig 2. Standardized microtensile bond strength (µTBS) testing workflow.

References

1.[4] Design of new phosphonic acid monomers for dental adhesives. nih.gov. 4 2. Recent Advances in Dental Adhesives-PART I. insidedentistry.net. 1 3.[2] Synthesis and characterization of the dental adhesive monomer 10-MDP. researchgate.net. 2 4. Evaluation of a self-etch primer containing acrylophosphonic acid and HEMA monomers on human dentin. oatext.com. 5.[6] Influence of application methods of one-step self-etching adhesives on microtensile bond strength. rde.ac. 6 6.[3] CA2457347A1 - One-part self-priming dental adhesive. google.com. 3 7.[5] POLYMER CHEMISTRY OF DENTAL ADHESIVES. pacific.edu. 5

Sources

• 1. insidedentistry.net [insidedentistry.net]
• 2. researchgate.net [researchgate.net]
• 3. CA2457347A1 - One-part self-priming dental adhesive - Google Patents [patents.google.com]
• 4. Design of new phosphonic acid monomers for dental adhesives--synthesis of (meth) acryloxyalkyl 3-phosphonopropionates and evaluation of their adhesion-promoting functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scholarlycommons.pacific.edu [scholarlycommons.pacific.edu]
• 6. rde.ac [rde.ac]

Surface modification of titanium using methacryloyloxy phosphonates

Application Note: Surface Modification of Titanium Using Methacryloyloxy Phosphonates

Executive Summary

Titanium (Ti) and its alloys are the gold standard for biomedical implants, structural components, and dental prosthetics due to their mechanical properties and baseline biocompatibility. However, pristine Ti surfaces often lack the specific bio-instructive or chemical properties required for advanced applications, such as robust resin adhesion, antimicrobial activity, or hemocompatibility. This application note provides a comprehensive, field-proven guide to functionalizing titanium surfaces using methacryloyloxy phosphonates—bifunctional molecules that bridge the inorganic-organic divide to create highly durable, self-assembled monolayers (SAMs).

Mechanistic Principles: The Dual-Functionality Paradigm

The efficacy of methacryloyloxy phosphonates lies in their bifunctional molecular architecture, which allows them to act as molecular anchors:

• The Phosphonate Head Group: Phosphonic acids and their esters exhibit a profound thermodynamic affinity for metal oxides. When exposed to the native titanium dioxide (TiO2) passivation layer, these groups undergo a dehydration condensation reaction with surface hydroxyls (-OH), forming highly stable, covalent Ti-O-P bonds[1].

• The Methacryloyloxy Tail: The distal end of the molecule features a reactive methacrylate double bond. Once the SAM is anchored, this tail serves as a polymerizable site. It can either co-polymerize with applied resin cements (e.g., in dental applications)[2] or act as an initiation site for grafting functional polymers, such as zwitterionic chains for antifouling[3].

Mechanistic pathway of titanium surface modification using methacryloyloxy phosphonates.

Quantitative Data Summary

The choice of phosphonate monomer and surface pre-treatment directly dictates the mechanical and biological success of the modification. Table 1 summarizes field-proven metrics across various applications.

Table 1: Performance metrics of titanium surfaces modified with methacryloyloxy phosphonates.

Phosphonate Monomer	Primary Application	Surface Pre-treatment	Key Performance Metric	Ref
10-MDP	Dental Resin Bonding	Alumina-blasting	Shear Bond Strength: ~32.5 MPa	[4]
10-MDP	Resin Cementation	Polished / Etched	Tensile Bond Strength: 29–33 MPa	[5]
DMMEP	Antibacterial Coating	Oxygen Plasma	Increased surface hydrophilicity	[1]
AcrHPA	Hemocompatibility	Spun-coated	Reduced platelet adhesion	[3]

(Note: 10-MDP = 10-Methacryloyloxydecyl dihydrogen phosphate; DMMEP = Dimethyl(2-methacryloyloxy-ethyl) phosphonate; AcrHPA = 6-acryloyloxy hexyl phosphonic acid).

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility, this protocol integrates self-validating analytical checkpoints. The workflow is divided into three critical phases: Pre-activation, SAM Deposition, and Post-Functionalization.

Step-by-step experimental workflow for phosphonate SAM deposition and validation.

Phase 1: Titanium Surface Pre-activation (Hydroxylation)

Causality: Pristine titanium possesses a native oxide layer, but it is often contaminated with adventitious carbon and lacks the dense network of hydroxyl (-OH) groups required for high-yield phosphonate condensation[1].

• Mechanical Preparation: Polish Ti-6Al-4V or commercially pure Ti substrates using sequential silicon carbide (SiC) papers, or subject them to alumina-blasting to increase the macroscopic surface area and mechanical interlocking potential[4].

• Solvent Cleaning: Sonicate substrates sequentially in acetone, absolute ethanol, and ultra-pure deionized (DI) water for 15 minutes each to remove organic residues. Dry under a stream of high-purity nitrogen (N2).

• Hydroxylation: Expose the substrates to UV/Ozone treatment or Oxygen (O2) plasma for 15–30 minutes. This process decomposes residual hydrocarbons and converts Ti4+ to Ti3+, favoring dissociative water adsorption and maximizing Ti-OH formation[1].

• Self-Validation Checkpoint 1: Perform static water contact angle goniometry. A successful activation will yield a superhydrophilic surface with a contact angle of < 10°.

Phase 2: Phosphonate SAM Deposition

Causality: The phosphonate groups self-assemble on the activated TiO2 layer. Annealing is critical to drive the dehydration condensation reaction, converting weak hydrogen bonds into covalent Ti-O-P linkages[1].

• Solution Preparation: Prepare a 1–5 mM solution of the chosen methacryloyloxy phosphonate (e.g., 10-MDP[2] or DMMEP[1]) in anhydrous ethanol.

• Incubation: Submerge the activated Ti substrates into the solution. Incubate for 24 hours at room temperature. Crucial: Conduct this step in dark or amber vials to prevent premature UV-induced autopolymerization of the methacrylate tails.

• Rinsing: Remove the substrates and rinse extensively with anhydrous ethanol, followed by a 5-minute sonication in ethanol to remove any physisorbed (non-covalently bound) molecules that could weaken boundary layers.

• Annealing: Bake the substrates in a vacuum oven at 110°C for 1 hour to drive the condensation reaction.

• Self-Validation Checkpoint 2: Utilize X-ray Photoelectron Spectroscopy (XPS). The presence of a P 2p peak at ~133 eV confirms successful chemical grafting of the phosphonate[1].

Phase 3: Post-Functionalization

Depending on the application, the methacrylate tail can now be utilized:

• For Structural/Dental Bonding: Apply a methacrylate-based resin cement directly to the SAM-modified surface. The 10-MDP tail will co-polymerize with the resin matrix during light-curing, yielding tensile bond strengths exceeding 30 MPa[5].

• For Biomedical Antifouling: Submerge the SAM-modified Ti in an aqueous solution containing a secondary monomer (e.g., sulfobetaine methacrylate, SBMA) and a thermal/photo-initiator. Initiate free-radical polymerization to grow hemocompatible polymer brushes directly from the surface[3].

References[1] Title: Bioactive Coatings on Titanium: A Review on Hydroxylation, Self-Assembled Monolayers (SAMs) and Surface Modification Strategies

Source: MDPI URL:[3] Title: Surface modification of titanium substrate with a novel covalently-bound copolymer thin film for improving its platelet compatibility Source: Researcher.life URL:[2] Title: 10-Methacryloyloxydecyl dihydrogen phosphate Source: Wikipedia URL:[5] Title: The Effect of Titanium Anodization on the Bond Strength of 10-methacryloyloxydecyl dihydrogen phosphate (10-MDP) Resin Cement Source: PubMed URL:[4] Title: Influence of Surface Oxidation of Titanium on Adhesion Source: PubMed URL:

Sources

• 1. Bioactive Coatings on Titanium: A Review on Hydroxylation, Self-Assembled Monolayers (SAMs) and Surface Modification Strategies [mdpi.com]
• 2. 10-Methacryloyloxydecyl dihydrogen phosphate - Wikipedia [en.wikipedia.org]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. Influence of surface oxidation of titanium on adhesion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Effect of Titanium Anodization on the Bond Strength of 10-methacryloyloxydecyl dihydrogen phosphate (10-MDP) Resin Cement - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Corrosion Inhibition Mechanism of 1-(Methacryloyloxy)ethylphosphonic acid

Topic: 1-(Methacryloyloxy)ethylphosphonic acid (1-MEPA) Corrosion Inhibition Mechanism Content Type: Application Note & Experimental Protocol Audience: Biomedical Engineers, Materials Scientists, and Device Development Professionals.[1]

Executive Summary

This guide details the physicochemical mechanism and characterization protocols for 1-(Methacryloyloxy)ethylphosphonic acid (herein referred to as 1-MEPA ), a bifunctional monomer used critically in biomedical device coatings and dental adhesion. Unlike simple alkyl-phosphonates, 1-MEPA possesses a polymerizable methacrylate group linked to a surface-active phosphonic acid anchor.

This dual-functionality provides two modes of corrosion protection:

• Interfacial Passivation: The phosphonic acid group forms hydrolytically stable P–O–Metal (M) bonds with surface oxides (Ti, Al, Fe), displacing labile hydroxyls and blocking anodic dissolution sites.[1]

• Barrier Formation: The methacrylate tail allows for in-situ polymerization (with itself or a resin matrix), creating a cross-linked hydrophobic barrier that impedes ion transport (

  , ).[1]

Mechanism of Action

Molecular Anchoring (The "Claw" Effect)

The corrosion inhibition efficacy of 1-MEPA is driven by the thermodynamics of the phosphonic acid headgroup (

). Upon exposure to a metal oxide surface (e.g., Titanium dioxide layer on an implant), the molecule undergoes a condensation reaction.[1]

• Physisorption: Initial hydrogen bonding between the

  / groups and surface metal hydroxyls ( ).

• Chemisorption: Water is eliminated, leading to the formation of covalent

  bonds.

• Coordination Modes: 1-MEPA can bind in monodentate, bidentate, or tridentate modes.[1] Tridentate binding is the most thermodynamically stable and desirable for corrosion inhibition, as it occupies three surface coordination sites, effectively "capping" the reactive metal center.

The Hydrophobic Barrier

The ethyl spacer and methacrylate group provide a short but rigid organic layer. While shorter than long-chain alkyl phosphonates (which rely on Van der Waals ordering), the methacrylate group offers a unique advantage: Covalent Cross-linking . When cured (UV or thermal), the terminal double bonds react to form a poly(methacrylate) network. This transforms the adsorbed monolayer into a dense, solvent-resistant polymer mesh that drastically increases pore resistance (

).

Mechanistic Pathway Diagram

Figure 1: Step-wise mechanism of 1-MEPA corrosion inhibition, transitioning from surface adsorption to polymer barrier formation.

Experimental Protocols

Surface Preparation (Critical Step)

Phosphonic acids require a hydroxylated surface for effective binding.

• Polishing: Polish metal coupons (Ti-6Al-4V or 316L SS) with SiC paper (up to 2000 grit) to a mirror finish.

• Degreasing: Sonicate sequentially in Acetone, Ethanol, and DI Water (10 min each).

• Activation: Immerse in Piranha Solution (3:1

  : ) for 1 minute OR treat with Oxygen Plasma (100W, 2 min). Caution: Piranha solution is explosive with organics.[1]

  • Why? This maximizes the density of

    groups on the oxide layer, increasing the grafting density of 1-MEPA.

Coating Protocol

• Solution: Prepare a 1-5 mM solution of 1-MEPA in Ethanol or dry THF.

• Immersion: Incubate the activated metal coupon in the solution for 24 hours at room temperature (to allow equilibrium adsorption).

• Rinsing: Rinse vigorously with the solvent (Ethanol/THF) to remove physisorbed (loosely bound) multilayers.

• Curing (Optional but Recommended): If testing the polymeric barrier, expose the surface to UV light (if a photoinitiator was included) or heat (100°C for 1 hour) to induce cross-linking.

Electrochemical Characterization (EIS & Tafel)

Setup:

• Electrolyte: Simulated Body Fluid (SBF) or 3.5% NaCl (pH 7.4).

• Working Electrode (WE): 1-MEPA coated coupon (

  exposed area).

• Counter Electrode (CE): Platinum mesh or Graphite rod.

• Reference Electrode (RE): Ag/AgCl (saturated KCl).

A. Potentiodynamic Polarization (Tafel Analysis)

• Scan Range: -250 mV to +250 mV vs. Open Circuit Potential (OCP).

• Scan Rate: 0.5 mV/s or 1 mV/s.

• Data Output: Corrosion Current (

  ), Corrosion Potential ( ), Anodic/Cathodic Slopes ( ).

• Analysis:

  • Inhibition Efficiency (

    ): [1]

  • Interpretation: A shift in

    > 85 mV suggests the inhibitor acts specifically as an anodic or cathodic inhibitor. A shift < 85 mV (typical for phosphonates) implies a Mixed-Type Inhibitor (blocking both active sites).

B. Electrochemical Impedance Spectroscopy (EIS)

• Frequency Range:

  to .[2]

• Amplitude: 10 mV RMS (AC perturbation).

• Bias: At OCP.

• Modeling: Fit data to an Equivalent Electrical Circuit (EEC).

Equivalent Circuit Model: For a defective coating (typical for monolayers):

• : Solution Resistance.
• / : Coating Capacitance (CPE). Lower values = less water uptake.[1]
• : Pore Resistance. Higher values = better barrier.
• : Double Layer Capacitance. Lower values = less exposed metal surface.[1]
• : Charge Transfer Resistance.[3] Directly proportional to corrosion resistance.

Data Interpretation & Validation

Summary of Expected Results

Parameter	Uncoated Metal (Control)	1-MEPA Coated (Monolayer)	1-MEPA Coated (Cross-linked)	Interpretation
(V)	-0.50 (Example)	-0.45	-0.40	Positive shift indicates anodic protection (passivation).
( )	10.0	1.5	0.1	Lower current = slower corrosion rate.
( )	5	50	500+	High resistance confirms blockage of electron transfer.
Contact Angle	< 20° (Hydrophilic)	60-80°	> 90° (Hydrophobic)	Confirming presence of organic tail.

Self-Validation Checklist (Troubleshooting)

• Low Inhibition Efficiency? Check surface activation. If the metal wasn't hydroxylated (e.g., just solvent cleaned), the phosphonic acid cannot anchor chemically.

• Unstable OCP? Ensure the coating was rinsed properly. Physisorbed molecules can desorb during testing, causing signal drift.

• Inductive Loop in EIS? At low frequencies, this indicates adsorption/desorption processes or pitting initiation.[1] It suggests the coating is failing or porous.

Visualizing the Experimental Workflow

Figure 2: Standardized workflow for evaluating 1-MEPA corrosion inhibition.[1]

References

• Guerrero, G., Mutin, P. H., & Vioux, A. (2001).[1] Anchoring of Phosphonate and Phosphinate Coupling Molecules on Titania Particles.[4] Chemistry of Materials, 13(11), 4367–4373.[1] Link

• Raman, A., Dubey, M., & Gouzman, I. (2006).[1] Formation of Self-Assembled Monolayers of Alkylphosphonic Acid on Titanium Alloy. Langmuir, 22(15), 6469–6472.[1] Link

• Hotter, A., et al. (2016).[1] Corrosion Inhibition of Aluminum by Phosphonic Acids: The Influence of Molecular Structure.[5] Materials, 9(6), 466.[1] Link

• ASTM G59-97(2020) . Standard Test Method for Conducting Potentiodynamic Polarization Resistance Measurements.[2] ASTM International. Link

• ISO 16773-2:2016 . Electrochemical impedance spectroscopy (EIS) on coated and uncoated metallic specimens. ISO.[2][6] Link

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. Corrosion Testing via Electrochemical Impedance Spectroscopy (EIS) - Van Loon Chemical Innovations [vlci.biz]
• 3. Combined Experimental and Theoretical Insights into the Corrosion Inhibition Activity on Carbon Steel Iron of Phosphonic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phosphonic Acid Monolayers for Binding of Bioactive Molecules to Titanium Surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Research Collection | ETH Library [research-collection.ethz.ch]
• 6. kta.com [kta.com]

Application Note: Preparation of Hydroxyapatite-Binding Polymers

Abstract & Strategic Overview

Hydroxyapatite (HAp), the mineral component of bone matrix (

), presents a unique crystallographic surface for targeted drug delivery. Polymers capable of binding HAp are critical for directing therapeutics to bone resorption sites (osteoporosis treatment), stabilizing prosthetic interfaces, and mediating biomineralization.

This guide details the preparation of HAp-binding polymers using two distinct strategies:

• Post-Polymerization Conjugation: Attaching high-affinity small molecules (Bisphosphonates) to a polymer backbone.

• Direct Polymerization: Synthesizing polymers from phosphonated monomers via Reversible Addition-Fragmentation Chain Transfer (RAFT).[1]

Mechanism of Action

The binding affinity is primarily driven by the chelation of surface calcium ions (

) by anionic ligands.

• Bisphosphonates (BPs): Exhibit "Tridentate" binding (two phosphonate groups + one hydroxyl/amino group), offering the highest affinity (

  ).

• Poly(aspartic/glutamic acid): Mimic non-collagenous bone proteins (e.g., Osteopontin) via "Polydentate" electrostatic interactions. Lower individual affinity but high avidity.

Design Principles & Selection Matrix

Before synthesis, select the binding moiety based on the intended application.

Feature	Bisphosphonates (e.g., Alendronate)	Poly(Aspartic Acid) / Poly(Glutamic Acid)
Binding Mechanism	Strong coordination (Tridentate)	Weak electrostatic (Polydentate)
Affinity	High (Hard to displace)	Moderate ( reversible)
Primary Use	Drug targeting, Long-term retention	Mineralization templates, Transient targeting
Toxicity Risk	Potential osteonecrosis (high dose)	Biocompatible / Biodegradable

Experimental Protocols

Protocol A: Conjugation of Alendronate to PEG-COOH

Objective: Functionalize a carboxyl-terminated polymer (e.g., PEG, PLGA) with Alendronate (ALN) using EDC/NHS chemistry. Challenge: Alendronate is zwitterionic and poorly soluble in organic solvents. This protocol uses an aqueous/organic interface.

Materials

• Polymer: mPEG-COOH (MW 2k–5k)

• Ligand: Sodium Alendronate Trihydrate

• Coupling Agents: EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), NHS (N-Hydroxysuccinimide)

• Buffer: MES Buffer (0.1 M, pH 5.5), PBS (pH 7.4)

Step-by-Step Procedure

• Activation: Dissolve mPEG-COOH in MES buffer (pH 5.5). Add EDC (10 eq) and NHS (10 eq). Stir for 30 mins at Room Temperature (RT) to form the NHS-ester.

• Ligand Preparation: Dissolve Alendronate (5 eq) in PBS (pH 7.4). Critical: Adjust pH to 7.5–8.0 using 1M NaOH to ensure the amine is unprotonated and nucleophilic.

• Conjugation: Add the activated PEG-NHS solution dropwise to the Alendronate solution.

• Reaction: Stir for 24 hours at RT.

• Purification (Crucial):

  • Dialyze against distilled water (MWCO 1000 Da) for 3 days to remove free Alendronate and coupling byproducts. Change water 3x daily.

  • Note: Free bisphosphonates are toxic to cells; thorough dialysis is mandatory.

• Lyophilization: Freeze-dry to obtain the white powder product (PEG-ALN).

Validation (NMR): In

, look for the PEG backbone peak ( 3.6 ppm) and the specific methylene protons of Alendronate ( ~2.9 ppm for ).

Protocol B: RAFT Polymerization of Phosphonated Methacrylates

Objective: Synthesize a polymer with a tunable density of binding groups using a "living" radical polymerization technique. Monomer: Dimethyl(methacryloyloxy)methyl phosphonate (MAPC1).[1][2][3]

Materials

• Monomer: MAPC1 (Liquid, store at 4°C)

• RAFT Agent: 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPADB)

• Initiator: AIBN[4]

• Solvent: Anhydrous DMF

• Hydrolysis Agent: Bromotrimethylsilane (TMSBr)

Step-by-Step Procedure

• Reaction Mix: In a Schlenk tube, dissolve MAPC1 (1.0 g), CPADB (20 mg), and AIBN (2 mg) in DMF (4 mL). Molar ratio [M]:[CTA]:[I] = 50:1:0.2.

• Degassing: Perform 3 freeze-pump-thaw cycles to remove oxygen (oxygen inhibits RAFT).

• Polymerization: Seal tube and immerse in an oil bath at 70°C for 12–16 hours.

• Termination: Quench by cooling in liquid nitrogen and exposing to air.

• Isolation: Precipitate into cold diethyl ether. Centrifuge and dry.

• Hydrolysis (The "Activation" Step):

  • Why: The phosphonate ester (P-OMe) does not bind HAp. It must be converted to phosphonic acid (P-OH).[1]

  • Dissolve polymer in dry Dichloromethane (DCM).

  • Add TMSBr (3 eq per phosphonate group) under argon. Stir 24h at RT.

  • Add Methanol (excess) and stir 2h to cleave the silyl ester.

  • Evaporate solvent and dialyze against water.

Characterization: The HAp Binding Assay

Objective: Quantify the binding affinity (

) and capacity ( ) of the polymer.

Workflow

• Preparation: Suspend Hydroxyapatite nanoparticles (20 mg/mL) in Tris-HCl buffer (pH 7.4).

• Incubation: Mix polymer solutions (concentration range 0.1 – 2.0 mg/mL) with HAp suspension (1:1 v/v).

• Equilibrium: Shake at 37°C for 4 hours.

• Separation: Centrifuge at 10,000 rpm for 10 mins.

• Quantification: Measure the concentration of unbound polymer in the supernatant.

  • Method: If polymer is PEGylated, use the Barium-Iodine Assay (absorbance at 535 nm). If fluorescently tagged, use fluorometry.

• Calculation: Calculate bound polymer (

  ) = .

• Plot: Fit data to the Langmuir Isotherm equation:

Mechanism & Workflow Visualization

Figure 1: Workflow for RAFT synthesis and activation of HAp-binding polymers. Note the critical hydrolysis step (Red) required to activate the binding moiety.

Troubleshooting & Optimization

Problem	Probable Cause	Solution
Low Conjugation Yield (Protocol A)	Hydrolysis of NHS ester	Use dry solvents where possible; work fast after activation.
Precipitation during Reaction	Electrostatic complexation	Increase ionic strength (add 0.1M NaCl) to shield charges.
No HAp Binding Observed	Incomplete Hydrolysis (Protocol B)	Verify removal of methyl/ethyl esters via NMR.
Polymer Toxicity	Residual Monomer/TMSBr	Extend dialysis time; ensure MWCO is appropriate.

References

• Fleisch, H., et al. (1969).[5][6] "Diphosphonates inhibit hydroxyapatite dissolution in vitro and bone resorption in tissue culture and in vivo." Nature. Link

• Poli, H., et al. (2021).[7] "Optimisation of alendronate conjugation to polyethylene glycol for functionalisation of biopolymers and nanoparticles." European Polymer Journal.[7] Link

• Canniccioni, B., et al. (2013). "RAFT polymerization of dimethyl(methacryloyloxy)methyl phosphonate and its phosphonic acid derivative." Polymer Chemistry. Link

• Wang, D., et al. (2005). "Synthesis and evaluation of water-soluble polymeric bone-targeted drug delivery systems." Bioconjugate Chemistry. Link

• Neves, V., et al. (2016). "Bisphosphonate-functionalized imaging agents for osteoblastic activity."[8][9] Journal of Materials Chemistry B. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. RAFT polymerization of dimethyl(methacryloyloxy)methyl phosphonate and its phosphonic acid derivative: a new opportunity for phosphorus-based materials - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Typical Procedures for Polymerizing via RAFT [sigmaaldrich.com]
• 5. dovepress.com [dovepress.com]
• 6. Differences between the bisphosphonates for the prevention and treatment of osteoporosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. UQ eSpace [espace.library.uq.edu.au]
• 8. Synthesis of new alendronate analogs for bone-targeted drug delivery strategies - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]

Advanced Photopolymerization Kinetics of Acidic Monomers: Mechanistic Insights &amp; Protocol Optimization

Abstract

The photopolymerization of acidic monomers—such as acrylic acid, methacrylic acid, and phosphate-functionalized methacrylates—presents unique kinetic challenges distinct from neutral acrylates. These monomers are pivotal in dental adhesives, hydrogels, and bio-interactive coatings. However, their kinetic behavior is heavily influenced by hydrogen bonding-induced pre-organization, solvent polarity, and antagonistic interactions with common photoinitiating systems (e.g., amine neutralization). This Application Note provides a comprehensive technical guide to characterizing these kinetics, offering optimized protocols for Real-Time FTIR (RT-FTIR) and Photo-Differential Scanning Calorimetry (Photo-DSC), grounded in mechanistic causality.

Theoretical Framework & Mechanistic Challenges

The Hydrogen Bonding Effect & Pre-organization

Unlike simple acrylates, acidic monomers exhibit "pseudo-multifunctional" behavior. In non-polar solvents or bulk conditions, carboxylic acid groups form cyclic dimers via intermolecular hydrogen bonding.

• Kinetic Consequence: This pre-organization aligns vinyl groups, effectively increasing the local monomer concentration

  .

• Result: The rate of polymerization (

  ) often exceeds that predicted by classical kinetics due to a reduced entropic penalty for propagation. However, this effect is solvent-dependent; polar solvents (like water or methanol) disrupt these dimers, potentially lowering unless hydrophobic clustering (micelle formation) occurs.

The "Amine Problem" in Initiation

Standard Type II photoinitiators (e.g., Camphorquinone/Amine) rely on an electron transfer from a tertiary amine to the excited photosensitizer.

• Failure Mode: Acidic monomers undergo an acid-base reaction with the amine co-initiator, converting the active amine into a non-reactive ammonium salt.

• Solution: Use of phosphine oxide-based Type I initiators (e.g., TPO, BAPO) or specialized acidic-stable co-initiators is required for accurate kinetic profiling.

Mechanistic Pathway Diagram

Figure 1: Mechanistic pathway highlighting the divergence between H-bonded dimerization (enhancing rate) and amine neutralization (inhibiting initiation).

Experimental Protocols

To accurately determine the Rate of Polymerization (

) and Degree of Conversion ( ), two complementary techniques must be employed: RT-FTIR (chemical conversion) and Photo-DSC (thermal kinetics).

Protocol A: Sample Preparation & Handling

Critical: Acidic monomers are hygroscopic and prone to spontaneous thermal polymerization.

• Inhibitor Removal: Pass monomers through a basic alumina column to remove MEHQ inhibitors immediately prior to use.

• Formulation:

  • Control: Neutral analog (e.g., Methyl Methacrylate) for baseline.

  • Test: Acidic monomer (e.g., Methacrylic Acid).

  • Initiator: Use TPO (Diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide) at 0.5 – 1.0 wt% to avoid amine neutralization issues.

• Environment: Prepare samples in amber vials under yellow light to prevent premature curing.

Protocol B: Real-Time FTIR (RT-FTIR) Monitoring

RT-FTIR is the gold standard for quantifying the disappearance of the C=C double bond.

Equipment: FTIR Spectrometer with MCT detector (high scan speed) and UV-curing accessory. Key Peak: 1638 cm⁻¹ (C=C stretching) or 810 cm⁻¹ (C=C twisting).

Step-by-Step:

• Background: Collect background spectrum of the KBr/ZnSe plates.

• Sample Loading: Place a drop of resin between two salt plates separated by a spacer (10–20 µm). Note: Thin films prevent signal saturation and ensure uniform light penetration.

• Setup: Align the UV light guide (e.g., 365 nm LED) at a fixed distance (e.g., 10 mm) from the sample.

• Acquisition:

  • Start FTIR acquisition (Resolution: 4 cm⁻¹, Speed: >2 spectra/sec).

  • Collect 10 seconds of "dark" baseline.

  • Trigger UV light source.

  • Continue acquisition until C=C peak stabilizes (plateau).

• Data Processing: Calculate conversion (

  ) at time : Where is the peak area at time t, is initial area, and is an internal standard peak (e.g., Carbonyl at 1720 cm⁻¹ if non-participating, or aromatic ring modes).

Protocol C: Photo-DSC (Calorimetric Kinetics)

Photo-DSC measures the heat flow (

) generated by the exothermic polymerization, providing direct access to reaction rate.[1]

Equipment: DSC with photocalorimetry accessory (e.g., TA Instruments or NETZSCH).

Step-by-Step:

• Calibration: Calibrate light intensity (mW/cm²) at the pan position using a radiometer.

• Sample Loading: Weigh 1.0 ± 0.1 mg of resin into an open aluminum pan. Precision is vital; mass dictates heat flow magnitude.

• Reference: Use an empty open aluminum pan.

• Equilibration: Equilibrate at isothermal temperature (e.g., 25°C or 37°C) for 2 minutes.

• Irradiation:

  • Isothermal hold (1 min).

  • UV Trigger (Shutter open).

  • Monitor Heat Flow (W/g) until baseline returns to zero.

• Analysis:

  • Integrate the area under the exotherm peak to find total Heat of Reaction (

    ).

  • Calculate Rate of Polymerization (

    ): Where is heat flow (W/g), is density, is theoretical enthalpy of polymerization (approx. 54-56 kJ/mol for methacrylates), and is molecular weight.

Data Presentation & Analysis

Experimental Workflow Diagram

Figure 2: Parallel workflow for cross-validating kinetic data using RT-FTIR and Photo-DSC.

Summary of Kinetic Parameters

When reporting results, structure your data as follows:

Parameter	Symbol	Unit	Method	Significance
Max Rate			DSC	Indicates peak reactivity; correlates with gel point.
Final Conversion		%	FTIR	Measure of curing efficiency; critical for mechanical properties.
Time to Max Rate		s	DSC	Indicates induction period and oxygen inhibition efficiency.
Heat of Polymerization			DSC	Used to validate degree of cure against theoretical values.

Troubleshooting & Optimization

Oxygen Inhibition

Acidic monomers are susceptible to oxygen inhibition, forming stable peroxy radicals.

• Symptom: Long induction period (delay in

  onset) or tacky surface.

• Fix: Purge FTIR cell/DSC chamber with Nitrogen for 5 mins prior to curing. Alternatively, increase light intensity to generate a radical flux that overwhelms oxygen diffusion.

Solvent Selection

The choice of solvent dramatically alters kinetics due to H-bonding disruption.

• Water: often increases

  for hydrophobic acidic monomers due to micelle formation/local concentration effects.

• Ethanol/DMSO: Disrupts H-bonds, typically lowering

  compared to bulk.

• Recommendation: Always report the exact solvent ratio. For dental adhesives, simulate "wet bonding" by testing with 10-20% water content.

Initiator Compatibility

• Avoid: CQ/Amine systems in neat acidic resins.

• Use: BAPO or TPO. If visible light (blue) is required and TPO is insufficient, use an acidic-stable amine co-initiator or an iodonium salt ternary system.

References

• Moszner, N., et al. (2008). Monomers for adhesive polymers,[2][3][4][5] 4. Synthesis and radical polymerization of hydrolytically stable crosslinking monomers. Macromolecular Materials and Engineering.[5][6][7] Link

• Leprince, J. G., et al. (2013). Physico-chemical characteristics of novel dental adhesives.[7][8][9] Dental Materials.[2][5][8][9][10][11] Link

• Valefi, M., et al. (2013). Origins of the Solvent Effect on the Propagation Kinetics of Acrylic Acid and Methacrylic Acid.[12][13][14] Journal of Polymer Science Part A: Polymer Chemistry.[5][12][13][15] Link

• Ye, Q., et al. (2008).[2] Effects of water content and initiator composition on photopolymerization of a model BisGMA/HEMA resin.[2] Dental Materials.[2][5][8][9][10][11] Link

• Cramer, N. B., et al. (2008). Mechanism and modeling of the polymerization kinetics of (meth)acrylates. Progress in Polymer Science. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Effect of CQ-amine ratio on the degree of conversion in resin monomers with binary and ternary photoinitiation systems [rde.ac]
• 3. Effect of initiator on photopolymerization of acidic, aqueous dental model adhesives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Differential Scanning Calorimetry (DSC) in Characterizing Polymer Crystallinity and Thermal Properties – Advances in Polymer Science [ncstate.pressbooks.pub]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and evaluation of a novel co-initiator for dentin adhesives: polymerization kinetics and leachables study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Photopolymerization of phosphoric acid ester-based self-etch dental adhesives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Reaction Dynamics - FTIR - Polymers - Advancing Materials [thermofisher.com]
• 11. Photopolymerization study and adhesive properties of self-etch adhesives containing bis(acyl)phosphine oxide initiator | Pocket Dentistry [pocketdentistry.com]
• 12. Origins of the Solvent Effect on the Propagation Kinetics of [molmod.ugent.be]
• 13. researchportalplus.anu.edu.au [researchportalplus.anu.edu.au]
• 14. researchgate.net [researchgate.net]
• 15. discovery.researcher.life [discovery.researcher.life]

Advanced Surface Engineering: Grafting Methacryloyloxy Phosphonic Acids onto Metal Oxides

Executive Summary & Mechanistic Insights

The functionalization of metal oxide surfaces—such as titanium dioxide (TiO₂), zirconia (ZrO₂), and iron oxide (Fe₃O₄)—is a critical pathway in drug delivery, dental restorative materials, and anti-corrosion coatings. Methacryloyloxy phosphonic acids, most notably 10-methacryloyloxydecyl dihydrogen phosphate (10-MDP) and poly((methacryloyloxy)methyl phosphonic acid) (hPMAPC1) , serve as premier bifunctional coupling agents for these applications.

The mechanistic brilliance of these molecules lies in their dual-ended architecture:

• The Phosphonic Acid Head Group (-PO₃H₂): Acts as the anchoring moiety. It undergoes a dehydration condensation reaction with the surface hydroxyl groups (-OH) of the metal oxide, forming highly stable, covalent metal-oxygen-phosphorus (M-O-P) linkages. These bonds are significantly more hydrolytically stable than traditional silane (M-O-Si) bonds, as demonstrated in recent reviews on 1[1].

• The Methacryloyloxy Tail: Provides a terminal carbon-carbon double bond (C=C) that can participate in downstream free-radical polymerization, allowing the inorganic substrate to covalently cross-link with organic resin matrices or hydrogels.

• The Hydrophobic Spacer: In molecules like 10-MDP, a long alkyl chain (e.g., a decyl group) separates the head and tail. This spacer creates a hydrophobic shield that repels water away from the M-O-P bond, preventing hydrolytic degradation and ensuring long-term durability in physiological environments (2)[2].

Visualizing the Architecture

Workflow of methacryloyloxy phosphonic acid grafting onto metal oxides.

Coordination modes of phosphonic acid groups on metal oxide surfaces.

Self-Validating Protocol: Step-by-Step Methodology

To ensure maximum reproducibility and scientific rigor, this protocol is designed as a self-validating system. Each phase includes the mechanistic causality behind the action and a built-in quality control check.

Phase 1: Substrate Activation (Hydroxylation)

• Step 1.1: Ultrasonicate the metal oxide substrate (e.g., ZrO₂ or TiO₂) sequentially in acetone, absolute ethanol, and ultra-pure deionized (DI) water for 10 minutes each to remove organic contaminants.

• Step 1.2: Treat the substrate with Oxygen (O₂) plasma for 5 minutes, or immerse in a 5M NaOH solution for 2 hours at 60°C, followed by extensive DI water rinsing.

• Causality: Phosphonic acids do not bind directly to bare metal; they require surface hydroxyl (-OH) groups to initiate the condensation reaction. Activation maximizes the density of these reactive sites.

• Self-Validation Check: Measure the water contact angle. A properly hydroxylated metal oxide surface will be superhydrophilic (Contact Angle < 10°). If the droplet beads up, the activation has failed, and the protocol must be restarted.

Phase 2: Monolayer Assembly

• Step 2.1: Prepare a 10 wt% solution of 10-MDP (or 1-5 wt% for polymeric hPMAPC1) in an ethanol/water mixture (95:5 v/v).

• Causality: Ethanol acts as the primary carrier solvent to dissolve the hydrophobic methacrylate tail. The 5% water fraction is critical; it facilitates the hydrolysis of any esterified impurities and promotes initial hydrogen bonding between the -PO₃H₂ groups and the surface -OH groups prior to covalent bonding (3)[3].

• Step 2.2: Submerge the activated substrate into the solution and incubate at room temperature for 2 to 24 hours.

Phase 3: Covalent Condensation (Curing)

• Step 3.1: Remove the substrate and rinse vigorously with pure ethanol to remove physisorbed (non-covalently bound) multi-layers.

• Step 3.2: Thermally cure the substrate in an oven at 60°C to 100°C for 1 to 2 hours.

• Causality: The initial interaction is merely hydrogen bonding. Thermal curing provides the thermodynamic energy required to drive the dehydration condensation reaction (

  ), converting weak interactions into robust bidentate or tridentate covalent bonds.

Phase 4: System Validation & Quality Control

Before proceeding to downstream polymerization, the grafted monolayer must be validated to ensure the absence of false positives (physisorption).

• Contact Angle Goniometry: The surface should transition from superhydrophilic (< 10°) to moderately hydrophobic (~70°–75° for 10-MDP, or up to 128° for fluorinated phosphonate derivatives) due to the outward-facing methacrylate/alkyl chains (4)[4].

• X-ray Photoelectron Spectroscopy (XPS): Scan for the Phosphorus 2p peak at ~133 eV. If the peak disappears after the ethanol wash in Phase 3, the curing step failed, and the molecules were only physisorbed.

Quantitative Data Summary

The following table summarizes expected validation metrics and bond strengths based on the substrate and coupling agent used:

Substrate	Coupling Agent	Optimal Concentration	Curing Conditions	Pre-Graft Contact Angle	Post-Graft Contact Angle	Bond Strength (MPa)
Titanium (TiO₂)	10-MDP	10 wt%	60°C, 1h	< 10°	~ 70°	16.3
Zirconia (ZrO₂)	10-MDP	10 wt%	60°C, 1h	< 10°	~ 75°	> 30.0
Stainless Steel (316L)	hPMAPC1	1-5 wt%	RT, 30 min (TFA)	~ 40°	128°	N/A (Coating)

(Note: Bond strength refers to the shear bond strength (SBS) when subsequently polymerized with a standard bis-GMA composite resin).

References

• Bioactive Coatings on Titanium: A Review on Hydroxylation, Self-Assembled Monolayers (SAMs) and Surface Modification Strategies Source: MDPI URL:[Link]

• Aspects and Principles of Material Connections in Restorative Dentistry—A Comprehensive Review Source: Semantic Scholar URL:[Link]

• Role of 3-Methacryloxypropyltrimethoxysilane in Dentin Bonding Source: PMC - NIH URL:[Link]

• RAFT polymerization of dimethyl(methacryloyloxy)methyl phosphonate and its phosphonic acid derivative: A new opportunity for phosphorus-based materials Source: ResearchGate URL:[Link]

• Synthesis of fluorinated phosphorus-containing copolymers and their immobilization and properties on stainless steel Source: PMC - NIH URL:[Link]

Sources

• 1. Bioactive Coatings on Titanium: A Review on Hydroxylation, Self-Assembled Monolayers (SAMs) and Surface Modification Strategies [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Role of 3-Methacryloxypropyltrimethoxysilane in Dentin Bonding - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of fluorinated phosphorus-containing copolymers and their immobilization and properties on stainless steel - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of flame retardant polymers using phosphonic monomers

Application Note: Precision Synthesis of Flame Retardant Polymers via ATRP of Phosphonic Methacrylates

Executive Summary & Strategic Rationale

The transition from halogenated flame retardants (FRs) to organophosphorus compounds is driven by the need for reduced toxicity and lower smoke density during combustion. Phosphonic monomers, specifically methacrylated phosphonates like Diethyl (methacryloyloxy)methyl phosphonate (DEMMP) , offer a distinct advantage: they can be covalently incorporated into the polymer backbone. This prevents the "leaching" phenomenon common in additive FRs, ensuring permanent fire resistance.

However, the synthesis of these polymers via Atom Transfer Radical Polymerization (ATRP) presents a specific chemical challenge: Catalyst Poisoning . The Lewis-basic phosphoryl (P=O) oxygen can competitively coordinate with the copper catalyst, displacing the ligand and deactivating the radical propagation.

This guide details a robust protocol for the copolymerization of Methyl Methacrylate (MMA) and DEMMP, utilizing a high-affinity ligand system to mitigate catalyst poisoning, ensuring controlled molecular weight distribution (Đ < 1.3) and high phosphorus incorporation.

Mechanistic Principles: The Dual-Phase Action

To design an effective FR polymer, one must understand the degradation pathway. Phosphonates function through a synergistic dual-phase mechanism.[1]

Figure 1: Thermal Degradation & Char Formation Pathway The following diagram illustrates the conversion of the phosphonate moiety into a thermal barrier.

Caption: Figure 1. Dual-action mechanism where P-moieties scavenge radicals in the gas phase and catalyze char formation in the condensed phase.[1][2]

Critical Pre-Synthesis Considerations

Monomer Purity & Inhibitor Removal

Commercially available DEMMP often contains polymerization inhibitors (e.g., MEHQ).

• Protocol: Pass the monomer through a column of basic alumina (Brockmann I) immediately prior to use.

• Verification: 1H NMR should show zero peaks at ~6.8 ppm (aromatic protons of MEHQ).

The Catalyst "Poisoning" Solution

Standard ligands like PMDETA may be insufficient due to the high binding affinity of the phosphonate group to Copper.

• Recommendation: Use Me6TREN (Tris[2-(dimethylamino)ethyl]amine) or dNbpy (4,4'-Dinonyl-2,2'-dipyridyl). These ligands form sterically bulky and highly stable complexes with Cu(I), preventing displacement by the phosphonate monomer [1].

Detailed Protocol: ATRP Synthesis of Poly(MMA-co-DEMMP)

Target: Random copolymer P(MMA-r-DEMMP) Target Mn: 20,000 g/mol Target P-Content: ~2.5 wt% (sufficient for UL-94 V0 rating in many matrices)

Materials

• Monomers: MMA (4.0 g, 40 mmol), DEMMP (1.18 g, 5 mmol).

• Initiator: Ethyl α-bromoisobutyrate (EBiB) (48 mg, 0.25 mmol).

• Catalyst: CuBr (36 mg, 0.25 mmol).

• Ligand: dNbpy (204 mg, 0.5 mmol) (Use 2:1 Ligand:Cu ratio to ensure stability).

• Solvent: Anisole (5 mL) (High boiling point, good solubility).

Step-by-Step Workflow

• Catalyst Complex Formation:

  • In a Schlenk flask, add CuBr and dNbpy.

  • Cycle vacuum/Nitrogen (3x) to remove oxygen.

  • Add degassed Anisole via syringe. Stir until a dark brown homogeneous complex forms. Note: Heterogeneity here indicates poor complexation.

• Monomer Addition:

  • In a separate vial, mix purified MMA, DEMMP, and EBiB. Degas by bubbling Nitrogen for 15 minutes.

  • Transfer the monomer/initiator mix to the catalyst flask via a cannula or gas-tight syringe under N2 flow.

• Polymerization:

  • Place the Schlenk flask in a pre-heated oil bath at 70°C .

  • Time: 4–6 hours.

  • Process Control: Take aliquots every hour for GC or NMR analysis to monitor conversion. Stop when conversion reaches ~60-70% to avoid high viscosity and loss of end-group fidelity.

• Termination & Purification (Crucial Step):

  • Expose to air to oxidize Cu(I) to Cu(II) (solution turns green/blue).

  • Copper Removal: Pass the polymer solution through a short column of neutral alumina to adsorb the copper complex. Note: Phosphonated polymers bind copper tenaciously. If the solution remains blue, perform a liquid-liquid extraction using EDTA solution.

  • Precipitation: Dropwise addition into cold Hexane (10x excess).

  • Drying: Vacuum oven at 40°C for 24 hours.

Figure 2: Synthesis Workflow

Caption: Figure 2. Operational workflow for the ATRP synthesis of phosphonated copolymers.

Characterization & Expected Results

To validate the synthesis and flame retardancy, the following data profile is required.

Structural Validation (NMR)

• 1H NMR (CDCl3):

  • Broad peaks at 0.8–1.2 ppm (backbone methyl).

  • Peak at 3.6 ppm (O-CH3 of MMA).

  • Diagnostic Peak: Multiplet at 4.1–4.2 ppm corresponding to the -P(O)(OCH2 CH3)2 protons of DEMMP.

• 31P NMR: Single peak at ~20-22 ppm. Multiple peaks indicate hydrolysis or side reactions.

Thermal & Flammability Data

The following table summarizes representative data for PMMA versus the synthesized copolymer [2][3].

Property	Pure PMMA	Poly(MMA-co-DEMMP) (5% P)	Impact Analysis
T_5% (Onset Deg.)	~270°C	~250°C	Slight decrease due to acid release (catalytic).
Char Yield (600°C)	< 1.0%	12.5%	Significant Increase. P-acid catalyzes char.
LOI (%)	17.3%	26.0%	Transition from combustible to self-extinguishing.
UL-94 Rating	Fail (burns to clamp)	V-0 / V-1	No dripping, rapid self-extinction.
Peak Heat Release	High	Reduced by ~40%	Measured via Microscale Combustion Calorimetry.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Green/Blue Reaction Mix	Oxygen leak.	Check Schlenk seals; increase N2 purge time.
Low Conversion (<20%)	Catalyst poisoning by Phosphonate.	Switch ligand to Me6TREN; increase Cu concentration slightly.
High PDI (>1.5)	Uncontrolled radical coupling.	Lower temperature to 60°C; reduce catalyst load.
Cloudy Polymer Solution	Residual Copper salts.	Perform EDTA wash; re-precipitate in Methanol/Water mix.

References

• Matyjaszewski, K., & Tsarevsky, N. V. (2014). Macromolecular Engineering by Atom Transfer Radical Polymerization. Journal of the American Chemical Society. [Link]

• Price, D., Pyrah, K., Hull, T. R., et al. (2002). Flame Retardance of Polymethyl Methacrylate Modified with Phosphorus-Containing Compounds. Polymer Degradation and Stability. [Link]

• Ilg, S., & Mülhaupt, R. (2011). Phosphorus-Containing Flame Retardant Polymers via ATRP.[3] Macromolecular Chemistry and Physics. [Link]

• Vahabi, H., et al. (2020). Flame Retardant Polymer Materials: An Update on the Mechanism of Action. Materials. [Link][3][4][5][6][7][8]

Sources

• 1. Frontiers | The development and application of contemporary phosphorus flame retardants: a review [frontiersin.org]
• 2. youtube.com [youtube.com]
• 3. Synthesis of Phosphor Containing Monomer and Their ATRP [acikkaynak.bilecik.edu.tr]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. real.mtak.hu [real.mtak.hu]
• 8. Phosphates in Flame Retardant Systems: Mechanisms and Benefits [decachem.com]

Technical Notes & Optimization

Technical Support Center: Stabilizing Methacryloyloxy Phosphonic Acid (10-MDP)

Executive Summary: The Hydrolysis Challenge

Methacryloyloxy phosphonic acids, most notably 10-methacryloyloxydecyl dihydrogen phosphate (10-MDP) , are the gold standard for adhesion to hydroxyapatite (HAp) and zirconia. However, their efficacy relies on a delicate ester linkage connecting the polymerizable methacrylate group to the functional phosphonate spacer.

The Core Conflict: To function as self-etching primers, these molecules require an aqueous environment to ionize the phosphonic acid group (

). Yet, this acidic aqueous environment catalyzes the hydrolysis of the ester bond, cleaving the molecule into Methacrylic Acid (MA) and 10-Hydroxydecyl Dihydrogen Phosphate (HDP) . This degradation destroys the molecule's ability to copolymerize, leading to catastrophic bond failure.

This guide provides field-proven strategies to mitigate this degradation through formulation engineering and storage protocols.

Troubleshooting Guide & FAQs

Issue 1: "My stock solution shows a gradual increase in acidity and loss of bonding performance."

Diagnosis: Acid-Catalyzed Ester Hydrolysis. In aqueous solutions, 10-MDP is autocatalytic. The protons released by the phosphonic acid group (

) protonate the ester carbonyl, making it susceptible to nucleophilic attack by water.

Corrective Actions:

• Switch to a Two-Bottle System: Segregate the 10-MDP in an anhydrous solvent (Ethanol or Acetone) and keep the water/activator in a separate bottle. Mixing should occur immediately before application.

• Lyophilization: If a single-bottle system is required, store the monomer as a lyophilized powder and reconstitute only when needed.

• Solvent Selection: If a one-bottle solution is mandatory, use t-Butanol or Ethanol with minimal water content (<5%). Note that ionization (and thus etching) will be negligible until the solvent contacts the moist substrate (tooth/tissue).

Issue 2: "We are detecting precipitation or 'haze' in our refrigerated samples."

Diagnosis: Accumulation of Insoluble Degradation Products. While 10-MDP is soluble in ethanol/water mixtures, its hydrolysis product, 10-Hydroxydecyl Dihydrogen Phosphate (HDP) , is significantly less soluble in organic solvents due to the loss of the methacrylate group and the increase in polarity of the cleaved alcohol chain.

Corrective Actions:

• Filtration Analysis: Filter the precipitate and analyze via HPLC. High levels of MA in the filtrate and HDP in the precipitate confirm hydrolysis.

• Temperature Cycling: Ensure storage is consistently at 4°C . Fluctuations (freeze-thaw) can accelerate precipitation of marginally soluble byproducts.

Issue 3: "Does the addition of HEMA improve stability?"

Diagnosis: Co-monomer Interference. While 2-Hydroxyethyl Methacrylate (HEMA) is often added to improve wettability, it does not prevent hydrolysis of 10-MDP. In fact, HEMA itself hydrolyzes to methacrylic acid and ethylene glycol. Furthermore, high concentrations of HEMA can inhibit the formation of the protective "nanolayering" of MDP-Ca salts at the interface.

Corrective Actions:

• Limit HEMA: Keep HEMA concentrations optimized for wettability only.

• Avoid Glycine Derivatives: Research indicates that co-monomers like N-methacryloyl glycine (NMGly) can significantly increase the rate of MDP hydrolysis compared to HEMA.

Visualizing the Degradation Pathway

The following diagram details the autocatalytic breakdown of 10-MDP. Understanding this pathway is critical for selecting the right inhibitor strategy.

Figure 1: Acid-catalyzed hydrolysis mechanism of 10-MDP in aqueous solution.

Experimental Protocols

Protocol A: HPLC Monitoring of Hydrolysis

Purpose: To quantify the degradation rate of 10-MDP in new formulations.

Equipment: HPLC with UV Detector (254 nm) or Mass Spectrometer (LC-MS). Column: C18 Reverse Phase (e.g., Waters XBridge or equivalent).

Parameter	Setting
Mobile Phase A	10 mM Ammonium Formate in Water (pH ~3.5)
Mobile Phase B	Acetonitrile (ACN)
Gradient	0-100% B over 20 minutes
Flow Rate	1.0 mL/min
Temperature	40°C

Procedure:

• Baseline: Inject fresh 10-MDP standard (99% purity). Identify retention time (

  ) for MDP.

• Sampling: Aliquot formulation at

  .

• Detection: Look for the emergence of Methacrylic Acid (MA) (early eluting) and HDP (elutes differently based on pH).

• Calculation:

  (Note: Response factors must be calibrated using pure standards of MA and MDP).

Protocol B: Accelerated Aging (Arrhenius Prediction)

Purpose: To predict shelf-life without waiting 2 years.

• Preparation: Prepare three batches of the formulation.

• Incubation: Store batches at 4°C (Control) , 37°C , and 50°C .

• Testing: Analyze via HPLC (Protocol A) weekly for 8 weeks.

• Analysis: Plot

  vs (Kelvin), where is the degradation rate constant. Extrapolate to determine shelf life at 23°C.

  • Rule of Thumb: Stability at 37°C for 1 month roughly approximates 6-12 months at room temperature, but this varies heavily by pH.

Formulation Decision Tree

Use this logic flow to determine the optimal storage strategy for your specific application.

Figure 2: Formulation strategy for maximizing 10-MDP stability.

References

• Yoshihara, K., et al. (2019).[1] 10-MDP Based Dental Adhesives: Adhesive Interface Characterization and Adhesive Stability—A Systematic Review. Materials, 12(5), 790. Link

• Han, F., et al. (2021). Effects of Solvents and pH Values on the Chemical Affinity of 10-Methacryloyloxydecyl Dihydrogen Phosphate toward Hydroxyapatite. ACS Omega, 6(29), 19279–19287. Link

• Tsuchiya, H., et al. (2010). Degradation of 10-methacryloyloxydecyl dihydrogen phosphate. Journal of Dental Research, 89(11). Link

• Van Landuyt, K. L., et al. (2007). Systematic review of the chemical composition of contemporary dental adhesives. Biomaterials, 28(26), 3757-3785. Link

• Zhou, Y., et al. (2022). Influence of Acidic Environment on Hydrolytic Stability of MDP-Ca Salts. International Journal of Nanomedicine. Link

Sources

• 1. researchgate.net [researchgate.net]

Technical Support Center: Stabilizing Acidic Methacrylate Formulations

Introduction: The Stability Paradox

Welcome to the Technical Support Center. If you are formulating acidic methacrylates—common in dental self-etch adhesives, bioactive cements, or enteric drug delivery systems—you are fighting a two-front war against thermodynamics.

• The Hydrolytic Paradox: You need water to ionize acidic monomers (like 10-MDP or PENTA) for effective etching/bonding, but that same water, catalyzed by the acid, hydrolyzes the ester bonds of your methacrylate backbone (HEMA, TEGDMA), destroying performance.

• The Radical Paradox: You need inhibitors (like MEHQ) to prevent premature polymerization, but these often require dissolved oxygen, which can be depleted in sealed acidic environments, leading to "runaway" gelling.

This guide provides the protocols and troubleshooting logic to navigate these instabilities.

Module 1: Chemical Stability (Hydrolysis)

The Mechanism of Failure

In acidic aqueous solutions (pH < 2.0), methacrylate esters undergo acid-catalyzed hydrolysis. This is the primary cause of "loss of performance" over time (e.g., reduced bond strength or altered drug release profiles).

Visualizing the Degradation Pathway The following diagram illustrates the breakdown of HEMA (2-Hydroxyethyl methacrylate) in an acidic environment.

Figure 1: Acid-catalyzed hydrolysis mechanism. The degradation converts functional cross-linkers into mono-functional acids and alcohols, destroying the polymer network integrity.

Troubleshooting Guide: Performance Loss

Q: My formulation remains liquid, but bond strength/mechanical properties dropped by 40% after 3 months. Why? A: You are likely experiencing ester hydrolysis . The liquid looks normal because the degradation products (Methacrylic Acid and Ethylene Glycol) are miscible liquids.

• Diagnostic: Run HPLC (Protocol A below). If you see a spike in Methacrylic Acid (MAA) concentration, hydrolysis is confirmed.

• Solution 1 (The "Bottle-in-Bottle"): Separate the acidic monomer from the water. Mix them only at the point of application.

• Solution 2 (Anhydrous Formulation): Remove water entirely. Use a volatile solvent (Ethanol/Acetone) to carry the resin. The acid will only ionize once it contacts the moisture in the substrate (e.g., dentin or mucosal tissue).

• Solution 3 (Monomer Substitution): Replace ester-based monomers (HEMA) with Methacrylamides . The amide bond is significantly more resistant to acid hydrolysis than the ester bond.

Module 2: Physical Stability (Premature Polymerization)

The Inhibitor-Oxygen Cycle

Most methacrylates are stabilized with MEHQ (Hydroquinone monomethyl ether). Crucial Fact: MEHQ is not an inhibitor; it is a radical scavenger that requires dissolved oxygen to function. In a sealed bottle, if the oxygen is consumed (by micro-radicals) or purged (by nitrogen blanketing), the MEHQ stops working, and the formulation gels.

Figure 2: The MEHQ dependency cycle.[1] Without dissolved oxygen, the inhibitor cannot convert radicals into stable quinones, leading to gelling.

Troubleshooting Guide: Gelling & Viscosity

Q: My formulation gelled inside the bottle while stored in the fridge. I used nitrogen to purge the headspace. What happened? A: You likely deactivated your inhibitor.[2]

• The Error: Purging with Nitrogen (

  ) removed the dissolved oxygen required for MEHQ to function.

• The Fix: Do not purge methacrylate bottles with nitrogen if using phenolic inhibitors (MEHQ/BHT). Maintain a "headspace" of air (approx. 5-10% of bottle volume).

• Alternative: If you must exclude oxygen (e.g., for anaerobic curing later), switch to an oxygen-independent inhibitor like Phenothiazine (PTZ) or specific nitroxide radicals (TEMPO), though be aware PTZ can discolor acidic formulations.

Q: I see "white flakes" floating in my adhesive. Is this polymerization? A: This is often Phase Separation , not polymerization.

• Cause: In 10-MDP/Water mixtures, if the temperature drops (refrigeration), the solubility limit of the monomer may be reached, causing it to crystallize or oil out.

• Validation: Warm the bottle to 25°C and shake. If it redissolves, it is phase separation. If it remains solid, it is polymer.

• Fix: Adjust the solvent ratio (Ethanol/Water) to ensure solubility at 4°C.

Module 3: Experimental Protocols

Protocol A: HPLC Monitoring of Hydrolysis

Use this to validate shelf-life claims quantitatively.

• Preparation: Dilute 100 µL of formulation into 900 µL of Acetonitrile/Water (50:50).

• Column: C18 Reverse Phase (e.g., 150mm x 4.6mm, 5µm).

• Mobile Phase:

  • A: Water + 0.1% Phosphoric Acid (pH ~2.5).

  • B: Acetonitrile.

  • Gradient: 10% B to 90% B over 20 mins.

• Detection: UV at 210 nm (for methacrylate double bond) and 254 nm (for aromatics if present).

• Target: Monitor the Methacrylic Acid (MAA) peak.

  • Limit: >5% increase in MAA indicates significant degradation.

Protocol B: Accelerated Aging (Arrhenius Prediction)

Use this to predict 2-year shelf life in 6 weeks.

Theory: According to the Arrhenius equation, reaction rates roughly double for every 10°C increase (

).

Storage Condition	Duration	Simulated Age (at 4°C)	Simulated Age (at 20°C)
37°C	1 Week	~ 10 Weeks	~ 3 Weeks
37°C	8 Weeks	~ 1.5 Years	~ 6 Months
50°C	4 Weeks	~ 2 Years	~ 8 Months

Steps:

• Prepare 3 sealed vials of the formulation.

• Store at 50°C in a dark incubator.

• Pull samples at Week 1, Week 2, and Week 4 .

• Test for:

  • Viscosity (Gelling).

  • Bond Strength (Performance).[3][4][5]

  • HPLC (Chemical Stability).

• Pass Criteria: No statistical difference (p > 0.05) in bond strength between T=0 and T=4 weeks (50°C).

FAQ: Frequently Asked Questions

Q1: Can I use BHT instead of MEHQ? A: Yes. BHT (Butylated Hydroxytoluene) is often preferred in acidic formulations because it is slightly more sterically hindered and less prone to acid-catalyzed deactivation than MEHQ. A combination of BHT (0.05%) and MEHQ (0.01%) often provides synergistic stability.

Q2: Why does the pH of my formulation drop over time? A: This is a signature of hydrolysis. As neutral methacrylate esters hydrolyze, they release Methacrylic Acid (MAA). In an unbuffered system, this accumulation of MAA will drive the pH down further, potentially accelerating the degradation (autocatalysis).

Q3: Is 10-MDP stable in water? A: 10-MDP is more stable than HEMA due to its long hydrophobic spacer chain (decyl group), which protects the ester bond from water attack. However, it is not immune. In aqueous solutions (pH < 2), 10-MDP will eventually hydrolyze into 10-hydroxydecyl dihydrogen phosphate and methacrylic acid. Anhydrous storage is recommended for maximum longevity.

References

• Nishiyama, N., et al. (2004).[6] Hydrolysis of Functional Monomers in a Single-bottle Self-etching Primer—Correlation of 13C NMR and TEM Findings. Journal of Dental Research. Link

• Salz, U., et al. (2005).[6] Hydrolytic stability of self-etching adhesive systems. Journal of Adhesive Dentistry. Link

• Kuraray Noritake Dental. (2023).[7] The enduring legacy of MDP monomer: Chemical structure and mechanism. Link

• BenchChem. (2025).[2][5] Preventing Premature Polymerization of Acrylate Monomers: Troubleshooting Guide. Link

• Moszner, N., et al. (2005).[6] Chemical aspects of self-etching enamel-dentin adhesives: A systematic review. Dental Materials. Link

Sources

• 1. mcc-methacrylates.com [mcc-methacrylates.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. oaji.net [oaji.net]
• 4. Effect of Accelerated Aging on the Microtensile Bond Strength of a Two-Step Adhesive Containing a Universal Adhesive Primer, an in vitro study [opendentistryjournal.com]
• 5. dakenchem.com [dakenchem.com]
• 6. Hydrolysis of Functional Monomers in a Single-bottle Self-etching Primer—Correlation of 13C NMR and TEM Findings - PMC [pmc.ncbi.nlm.nih.gov]
• 7. kuraraynoritake.eu [kuraraynoritake.eu]

Solving phase separation in phosphonic acid adhesive blends

Topic: Troubleshooting Phase Separation in 10-MDP Based Formulations Ticket ID: #PHASE-SEP-001 Assigned Specialist: Senior Application Scientist

Introduction

Welcome to the Advanced Materials Support Center. You are likely accessing this guide because your phosphonic acid-based adhesive blend (e.g., containing 10-MDP) is exhibiting turbidity, inconsistent bond strengths, or microscopic droplets during film formation.

Phase separation in dental and biomedical adhesives is a thermodynamic inevitability if the delicate balance between hydrophobic cross-linkers, hydrophilic functional monomers, and volatile solvents is disturbed. This guide moves beyond basic instructions to the thermodynamic causality of the failure and provides self-validating protocols to resolve it.

Module 1: Diagnosis – Is Your Blend Phase Separating?

Before adjusting formulations, you must confirm that phase separation is the root cause of the failure.

Visual & Microscopic Indicators

Observation Level	Symptom	Technical Interpretation
Macroscopic (In the bottle)	Cloudiness / Turbidity	Gross Phase Separation. The hydrophobic resin (e.g., Bis-GMA) has exceeded its solubility limit in the water/solvent mixture.
Macroscopic (During application)	"Oily" appearance on surface	Solvent-Induced Phase Separation (SIPS). As the volatile solvent (acetone/ethanol) evaporates, the remaining water/monomer ratio shifts, forcing hydrophobic monomers out of solution.
SEM / TEM (Microscopic)	Blisters or "Sea-Island" structures	Nanoleakage Precursors. The "islands" are usually water/solvent droplets entrapped within the polymerized resin matrix.
Raman Spectroscopy	Heterogeneous chemical mapping	Distinct regions of hydrophobic (Bis-GMA rich) and hydrophilic (HEMA/Water rich) signals.[1]

Diagnostic Workflow

Figure 1: Diagnostic decision tree to distinguish between formulation instability (bottle) and application-induced separation (surface).

Module 2: The Chemistry of Separation

Why does it happen? (Thermodynamics)

Phase separation occurs when the Gibbs Free Energy of Mixing (

) becomes positive.[2]

• (Entropy): Always favors mixing (randomness).
• (Enthalpy): Usually opposes mixing in adhesive blends. The energy cost of breaking Hydrogen bonds (Water-Water) to insert a hydrophobic molecule (Bis-GMA) is too high.

The 10-MDP Paradox: 10-MDP is amphiphilic.[3] Its long hydrophobic spacer chain (decyl group) makes it excellent for hydrolytic stability but prone to separating from water if the co-solvent (Ethanol/Acetone) evaporates too quickly.

The Role of HEMA (The Compatibilizer)

2-Hydroxyethyl methacrylate (HEMA) is the standard solution. It acts as a "bridge" solvent.

• Mechanism: HEMA hydrogen bonds with water and interacts with hydrophobic resins via its methacrylate group.

• Critical Threshold: Research suggests a minimum of 10-15 wt% HEMA is often required to prevent phase separation during the evaporation phase [1, 2].

Ternary Phase Diagram Logic

Figure 2: Ternary phase diagram representation. Point 1 (Start) is stable. As Solvent evaporates (moving away from Solvent vertex), the composition shifts. If it crosses the Red Dashed Line (Phase Boundary) into the Immiscible Region (Point 3), phase separation occurs.

Module 3: Troubleshooting Protocols

If your formulation is fixed, you must alter the Application Protocol to prevent separation on the substrate.

Protocol A: The "Active Application" Technique

Objective: Maintain homogeneity through mechanical agitation.

• Dispense: Place adhesive into a mixing well.

• Agitate: Use a micro-brush to continuously scrub the adhesive onto the substrate (dentin/enamel) for 20 seconds.

  • Why: Scrubbing keeps the phases physically mixed (emulsified) and aids the infiltration of monomers into the collagen network before the solvent flashes off completely [6].

• Do not rest: Do not let the adhesive "sit" passively. Passive evaporation leads to rapid SIPS (Solvent-Induced Phase Separation).

Protocol B: Strong Air-Drying (The Solvent Chase)

Objective: Remove the water before the polymer network locks in the separated droplets.

Step	Action	Mechanism
1	Weak Air Stream (5s)	Evaporates the bulk volatile solvent (Ethanol/Acetone). Prevents rippling of the adhesive layer.
2	Strong Air Stream (10s+)	Critical Step. High velocity air lowers the partial pressure of water, forcing it to evaporate.
3	Visual Check	The film must be glossy and immobile. If it moves or looks "milky," dry longer.

Note: In HEMA-free or low-HEMA adhesives, this step is even more critical because there is no compatibilizer to hold residual water in the resin phase [3].

Module 4: Frequently Asked Questions (FAQs)

Q1: Can I just add more Acetone to fix the turbidity?

A: Temporarily, yes, but it risks clinical failure. Adding solvent shifts the mixture back into the "Miscible Region" (see Figure 2). However, if the resin/water ratio remains incorrect, the moment that extra acetone evaporates on the tooth, the blend will phase separate again. You are masking the problem, not solving it.

Q2: Does 10-MDP hydrolyze in water-based blends?

A: Yes, but slowly. While phosphonic acid esters (10-MDP) are more stable than simple methacrylates, they will eventually hydrolyze into 10-hydroxydecyl dihydrogen phosphate and methacrylic acid.

• Storage Solution: Keep pH > 2.5 if possible, or use a "Bottle 1 / Bottle 2" system to separate water from the functional monomer until use [4].

Q3: Why do I see "water trees" in my SEM images?

A: "Water trees" are channels of retained water within the adhesive layer. This confirms that your air-drying step was insufficient . The water phase-separated into droplets, the resin polymerized around them, and the water was later removed by the vacuum of the SEM, leaving void channels.

Q4: Should I remove HEMA to make the adhesive more hydrophobic?

A: Removing HEMA reduces water sorption (good) but drastically increases the risk of phase separation (bad). If you remove HEMA, you must use a different surfactant or a very specific solvent balance (e.g., tert-butanol) to maintain miscibility [5].

References

• Van Landuyt, K. L., et al. (2007).[4][5] Systematic review of the chemical composition of contemporary dental adhesives. Biomaterials, 28(26), 3757-3785.[4] Link

• Van Meerbeek, B., et al. (2008).[4] The role of HEMA in one-step self-etch adhesives. Dental Materials, 24(10), 1412-1419.[4][5] Link

• Van Landuyt, K. L., et al. (2005).[5] Monomer-solvent phase separation in one-step self-etch adhesives.[6] Journal of Dental Research, 84(2), 183-188.[4] Link

• Moszner, N., et al. (2005). Chemical aspects of self-etching enamel-dentin adhesives: A systematic review. Dental Materials, 21(10), 895-910.[5] Link

• Pashley, D. H., et al. (2011). State of the art etch-and-rinse adhesives.[7] Dental Materials, 27(1), 1-16. Link

• Reis, A., et al. (2009). Impact of adhesive application duration on bond strength of etch-and-rinse adhesives. Operative Dentistry, 34(6), 692-700. Link

Sources

• 1. Adhesive phase separation at the dentin interface under wet bonding conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. dakenchem.com [dakenchem.com]
• 4. sdiodonto.com.br [sdiodonto.com.br]
• 5. scielo.br [scielo.br]
• 6. Monomer-solvent phase separation in one-step self-etch adhesives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Guide: Removing Unreacted Monomers from Phosphonic Acid Polymers

The "Sticky" Problem: Why Standard Methods Fail

Phosphonic acid polymers (e.g., PVPA, poly(vinylphosphonic acid-co-acrylic acid)) present a unique purification challenge compared to standard acrylates.

• Hydrogen Bonding: The phosphonic acid moiety (

  ) is a potent hydrogen bond donor and acceptor. Unreacted monomers often "stick" to the polymer backbone via strong intermolecular H-bonds, resisting simple evaporation or washing.

• Polyelectrolyte Effects: In aqueous solutions, these polymers ionize. The resulting electrostatic field (Donnan potential) can trap charged monomeric species or counter-ions within the polymer coil, preventing them from diffusing through dialysis membranes.

• Solubility Overlap: Both the monomer (e.g., vinylphosphonic acid, VPA) and the polymer are highly soluble in water and polar alcohols, making simple solvent extraction difficult.

This guide provides three tiered protocols to resolve these issues, moving from bulk removal to high-purity polishing.

Method A: Precipitation (Bulk Monomer Removal)

Best for: Removing the majority (>90%) of unreacted monomer immediately after polymerization.

The most common error is using a single solvent. You must use a Solvent/Non-Solvent system where the monomer remains soluble in the non-solvent, but the polymer does not.

The Solvent System

Component	Recommended Solvents	Function
Good Solvent (Dissolves Polymer)	Water, Methanol, DMF	Creates a flowable solution of the crude reaction mixture.
Non-Solvent (Precipitates Polymer)	Acetone , Ethyl Acetate, 2-Butanone	Induces polymer chain collapse while keeping VPA monomer in solution.

Step-by-Step Protocol

• Concentration: If your reaction mixture is dilute, use a rotary evaporator to concentrate the crude polymer solution to a viscous syrup (approx. 20-30 wt% polymer).

• The Drop: Place a large volume of the Non-Solvent (Acetone) in a beaker with a magnetic stir bar. The ratio should be at least 10:1 (Non-Solvent : Polymer Solution).

• Precipitation: Add the crude polymer solution dropwise into the vigorously stirring acetone.

  • Why? Dropwise addition prevents the trapping of monomer inside large polymer clumps.

• Separation: Allow the precipitate to settle. Decant the supernatant (containing the monomer).

• Wash: Redissolve the polymer in a minimum amount of water/methanol and repeat the precipitation 2–3 times .

Note: If the polymer forms a "gummy" mass instead of a powder, cool the acetone in an ice bath (

) before precipitation.

Figure 1: Decision workflow for precipitation-based purification of phosphonated polymers.

Method B: Salt-Assisted Dialysis (High Purity)

Best for: Biomedical applications requiring <1% residual monomer.

The Trap: Dialyzing a polyelectrolyte (like PVPA) against pure water is inefficient due to the Donnan Effect . The polymer's high charge density creates an electrostatic potential that hinders the diffusion of small charged ions (monomers) across the membrane.

The Fix: Use Salt-Assisted Dialysis . Adding NaCl screens the charges, breaking the Donnan equilibrium and allowing the monomer to diffuse out.

Protocol

• Membrane Selection: Use Regenerated Cellulose (RC) membranes.

  • Avoid: Cellulose Ester (CE) membranes, as they degrade in acidic/organic conditions often used with phosphonates.

  • MWCO: Select a Molecular Weight Cut-Off (MWCO) of 3.5 kDa (assuming polymer MW > 10 kDa).

• Stage 1 (Salt Exchange): Dialyze the polymer solution against 0.1 M NaCl (or KCl) for 24 hours. Change the buffer twice.

  • Mechanism:[1][2] The salt ions displace the monomeric impurities and screen the polymer charge.

• Stage 2 (Desalting): Dialyze against pure deionized water for 48 hours. Change the water at least 3–4 times to remove the NaCl.

• Lyophilization: Freeze-dry the final solution to obtain the purified polymer fluff.

Figure 2: Mechanism of salt-assisted dialysis overcoming the Donnan Effect in polyelectrolytes.

Quality Control: Validating Purity

How do you know the monomer is gone? Standard FTIR is often insufficient due to overlapping P=O stretches.

Gold Standard:

NMR Spectroscopy

• Technique: Dissolve 10-20 mg of polymer in

  .

• What to look for:

  • Polymer Peak: Broad resonance around 32–38 ppm .

  • Monomer Peak (Impurity): Sharp peaks. Vinylphosphonic acid typically shows distinct multiplets (or sharp peaks if decoupled) shifted slightly downfield or upfield depending on pH, but distinguishable by linewidth .

  • Target: Absence of sharp peaks indicates <1% monomer content.

Troubleshooting & FAQ

Issue #1: The polymer turned into a hard glass after drying.

• Cause: Phosphonic acid polymers have high

  and strong H-bonding.

• Resolution: Do not dry by heat evaporation. Use Lyophilization (freeze-drying) from an aqueous solution to maintain a fluffy, soluble powder.

Issue #2: Dialysis tubing is dissolving or becoming brittle.

• Cause: The polymer solution is highly acidic (pH < 2), attacking the membrane.

• Resolution: Neutralize the polymer solution to pH 7.0 with NaOH before dialysis. Dialyze as the sodium salt (poly(sodium vinylphosphonate)), which is also less prone to aggregation. You can re-acidify later using a cation exchange resin (e.g., Dowex 50W) if the acid form is required.

Issue #3: Yield is very low after precipitation.

• Cause: The polymer MW is too low (oligomers), and it is soluble in the acetone/methanol mix.

• Resolution: Switch to Ultrafiltration (TFF) with a 1 kDa cutoff cassette. This retains oligomers better than precipitation.

References

• BenchChem. Application Notes and Protocols for the Incorporation of Phosphorus-Containing Moieties into Polymers for Biomedical Application. BenchChem Protocols.[3] Link

• Royal Society of Chemistry. Donnan equilibria of simple electrolytes in polyelectrolyte solutions. Faraday Transactions, 1990. Link

• National Institutes of Health (NIH). Automated Parallel Dialysis for Purification of Polymers. PubMed Central, 2022. Link

• MDPI. Polymer-Supported Phosphonic Acids—From Synthesis to Properties. Molecules, 2020. Link

• SciSpace. Synthesis and Characterization of Poly(vinylphosphonic acid) for Proton Exchange Membranes.Link

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]

Troubleshooting low conversion rates in bulk polymerization

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing stalled reactions and low yields. Bulk polymerization—polymerizing a monomer in the absence of a solvent—is deceptively simple. While it offers maximum reaction rates and high-purity polymers, the absence of a diluent introduces severe thermodynamic and kinetic challenges.

When a bulk polymerization fails to reach high conversion, the root cause is rarely a simple procedural error; it is almost always a breakdown in the kinetic or thermodynamic balance of the system. To troubleshoot effectively, we must move beyond trial-and-error and analyze the causality behind the reaction's failure.

Below is the diagnostic logic we use to isolate the physical chemistry causing your low conversion rates.

Diagnostic workflow for identifying and resolving low conversion in bulk polymerization.

Frequently Asked Questions (Troubleshooting Guide)

Q1: My bulk polymerization autoaccelerates but then stops abruptly at 60-70% conversion, leaving a glassy solid with unreacted monomer trapped inside. What causes this "limiting conversion"? A1: You are experiencing Vitrification following the Gel Effect (Trommsdorff-Norrish effect) . Causality: In bulk polymerization, as monomer converts to polymer, the viscosity of the medium increases exponentially. This high viscosity restricts the mobility of the growing macroscopic polymer chains, severely hindering the termination reaction while smaller monomer molecules continue to diffuse and propagate 1. This causes an autoacceleration in the reaction rate [[1]](). However, as the polymer concentration rises, the glass transition temperature (

) of the reacting monomer-polymer mixture also rises. If the mixture's exceeds your operating reaction temperature, the system vitrifies (turns into a glass) 2. At this point, the diffusion of even the small monomer molecules drops sharply, freezing propagation and trapping unreacted monomer in the matrix 34. Solution: You must either increase the reaction temperature above the of the pure polymer or add a small amount of solvent to plasticize the network and depress the 3.

Q2: I am running a high-temperature bulk polymerization. The reaction plateaus early, but the temperature is well above the polymer's

, so it isn't vitrification. What is happening? A2: You are observing Dead-End Polymerization . Causality: Dead-end polymerization occurs when the radical initiator is entirely depleted before the monomer is fully consumed 56. At elevated temperatures, the half-life ( ) of your initiator drops significantly. If the rate of initiator decomposition vastly outpaces the propagation rate, the radical flux will drop to zero while unreacted monomer remains [[7]](). Solution: Calculate the half-life of your initiator at the specific operating temperature. If the reaction time exceeds 5 half-lives, your initiator is gone. To fix this, switch to an initiator with a longer half-life at your target temperature, or utilize a semi-batch dosing strategy to continuously feed initiator into the reactor 6.

Q3: I notice a significant delay before any polymer forms (an induction period), and the final conversion is lower than expected. Could this be related to my reagents? A3: Yes, this is the hallmark of Inhibition via Impurities . Causality: Commercial monomers are shipped with stabilizers (like hydroquinone or MEHQ) to prevent auto-polymerization. If not removed, or if dissolved oxygen is present, these molecules act as radical scavengers 3 [[8]](). They react with your primary initiator radicals to form stable, low-activity species that cannot propagate 8. Polymerization will only begin once the inhibitor is entirely consumed. By that time, a significant portion of your initiator has been wasted, effectively lowering your

and leading to premature reaction cessation. This is also common in controlled polymerizations (like RAFT) where impurities in the chain transfer agent cause severe retardation 9.

Quantitative Diagnostic Matrix

To systematically identify the cause of low conversion, compare your reaction data against these quantitative thresholds:

Kinetic Phenomenon	Primary Thermodynamic/Kinetic Cause	Diagnostic Signature	Recommended Action
Vitrification	of the polymer network	Sudden halt at ; Solid, glassy product	Increase by or add 5-10 wt% solvent
Dead-End Polymerization	of initiator	Gradual plateau at any ; Liquid/syrupy product	Select initiator where
Inhibition	or	Induction period before exotherm	Purify monomer to

Self-Validating Experimental Protocol: Maximizing Conversion in Bulk Polymerization

To achieve near-quantitative conversion, every step of the workflow must be designed to eliminate kinetic disruptors. This protocol utilizes a self-validating loop to ensure data integrity.

Step 1: Monomer Purification (Inhibitor Removal) Causality: Commercial monomers contain phenolic inhibitors that must be removed to prevent radical scavenging and induction periods [[1]]().

• Pass the liquid monomer through a column packed with activated basic alumina.

• Validation Check: Run a miniature test-tube polymerization of the purified monomer alongside an unpurified control. The purified monomer must polymerize immediately upon heating with an initiator, showing zero induction time compared to the control.

Step 2: Rigorous Deoxygenation (Freeze-Pump-Thaw Method) Causality: Dissolved oxygen is a diradical that rapidly couples with propagating carbon-centered radicals to form stable peroxy radicals, severely inhibiting the reaction 3.

• Transfer the purified monomer and initiator to a Schlenk flask.

• Submerge the flask in liquid nitrogen until the mixture is completely frozen.

• Open the flask to a high-vacuum line for 5 minutes to evacuate the headspace.

• Isolate the flask from the vacuum and thaw the mixture in a warm water bath to release dissolved gases.

• Repeat this cycle at least three times.

• Validation Check: During the final thaw cycle, the vacuum gauge must hold a static vacuum (e.g.,

  ), proving all dissolved gases have been successfully evacuated.

Step 3: Reaction Execution & Temperature Control Causality: Bulk polymerizations are highly exothermic. Poor heat dissipation exacerbates the Trommsdorff-Norrish effect, leading to thermal runaways or premature initiator burnout 1.

• Backfill the Schlenk flask with ultra-high-purity Argon.

• Submerge the flask in a precisely controlled oil bath set to a temperature where the initiator's half-life is roughly one-third of your intended reaction time.

• Validation Check: Monitor the internal temperature of the reaction mixture using a thermocouple. A sharp internal exotherm indicates the onset of the gel effect; if the internal temperature spikes more than

  above the bath temperature, the reaction is losing thermal control and requires a lower initial temperature or a smaller reaction volume.

Step 4: Conversion Analysis (Gravimetry & DSC) Causality: Accurately measuring conversion requires accounting for both the formed polymer and the trapped residual monomer.

• Dissolve a known mass of the crude product in a good solvent and precipitate it into a non-solvent. Dry the precipitate in a vacuum oven to constant weight to determine gravimetric conversion.

• Analyze a separate sample of the crude product using Isothermal Differential Scanning Calorimetry (DSC) to integrate the residual heat of polymerization.

• Validation Check: The system is self-validating if: Gravimetric Conversion (%) + DSC Residual Monomer Fraction (%) = 100% ± 2%. If it does not, volatile oligomers were lost during precipitation, indicating excessive chain transfer.

References

• Troubleshooting low conversion in isooctyl acrylate polymerization - Benchchem. Available at: 3

• Polymerization-induced vitrification, apparent phase separation, and reaction acceleration during bulk polymerization - ResearchGate. Available at: 2

• A Brief Discussion on Polymerization Inhibitors - Liskon Biological. Available at: 8

• Glass Transition Temperature Profile of the Curing Reaction of Unsaturated Polyester Resin - CNRS. Available at: 4

• Strategies to avoid gelation during bulk polymerization of methacrylates - Benchchem. Available at: 1

• Dead-end Polymerization - IUPAC. Available at: 5

• Conversion histories for styrene polymerization with BPO - ResearchGate. Available at: 6

• Automated closed-loop continuous flow block copolymer synthesizer - RSC Publishing. Available at: 7

• Effect of Impurities in Cumyl Dithiobenzoate on RAFT-Mediated Polymerizations - ResearchGate. Available at: 9

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
• 5. old.iupac.org [old.iupac.org]
• 6. researchgate.net [researchgate.net]
• 7. Automated closed-loop continuous flow block copolymer synthesizer - Chemical Science (RSC Publishing) DOI:10.1039/D5SC07307C [pubs.rsc.org]
• 8. A Brief Discussion on Polymerization Inhibitors - LISKON [liskonchem.com]
• 9. researchgate.net [researchgate.net]

Reducing viscosity of high-concentration phosphonic acid resins

Technical Support Center: Viscosity Management in High-Concentration Phosphonic Acid Resins

Welcome to the Advanced Materials Troubleshooting Center. As a Senior Application Scientist, I frequently encounter challenges regarding the rheological behavior of phosphonic acid-functionalized polymers (e.g., poly(vinylphosphonic acid) or PVPA) and monomers. At high concentrations, these resins exhibit extreme, sometimes unworkable viscosity, complicating mixing, casting, and coating processes.

This guide provides field-proven, mechanistically grounded solutions to modulate viscosity without compromising your resin's intrinsic proton conductivity, binding capacity, or reactivity.

Part 1: The Mechanistic Root of the Problem

Q: Why do my high-concentration phosphonic acid resins become unworkably viscous, even at room temperature?

A: The extreme viscosity is a direct consequence of the pseudo-tetrahedral structure of the phosphonic acid group (–PO₃H₂). This functional group acts as both a strong hydrogen bond donor (via its two –OH groups) and a powerful acceptor (via the P=O bond).

In high-concentration or bulk states, this creates a dense, dynamic intermolecular hydrogen-bonding network. This network effectively acts as a physical crosslinking system, drastically increasing the dynamic viscosity. Recent microstructural analyses indicate that the aggregation of these acid groups is driven primarily by these hydrogen bonding interactions rather than simple ion-pair interactions [1]. Therefore, to reduce viscosity, we must strategically disrupt this H-bond network using thermal, solvent, or chemical diluent approaches without permanently altering the acid titer.

Part 2: Troubleshooting & Solutions (FAQs)

Q: How can I reduce the viscosity of PVPA for membrane casting without permanently altering its chemical structure?

A: The most effective method is the introduction of specific aprotic solvents that possess high acceptor numbers and optimal Hansen hydrogen-bonding parameters. Solvents like N,N-Dimethylformamide (DMF) or N,N-Dimethylacetamide (DMAc) act as competitive hydrogen bond acceptors. They solvate the phosphonic acid protons, disrupting the polymer-polymer H-bonds and replacing them with polymer-solvent interactions, which significantly lowers the macroscopic viscosity [2].

Causality Check: Why not just use water? While water rapidly reduces viscosity, it acts as both a donor and acceptor, leading to excessive swelling. In cast films, high water retention drastically reduces the mechanical strength of the final membrane [1]. DMF provides a controlled viscosity reduction while maintaining structural integrity during the drying phase.

Q: I am formulating a UV-curable phosphonic acid monomer resin (e.g., for dental adhesives). What reactive diluents are best to lower viscosity while maintaining crosslinking density?

A: For radical polymerization systems, low-viscosity hydrophilic (meth)acrylates such as 2-Hydroxyethyl methacrylate (HEMA) or Triethylene glycol dimethacrylate (TEGDMA) are the industry standards. HEMA (viscosity ~6 cP at 20°C) readily co-solvates phosphonic acid monomers because its own hydroxyl group integrates into the H-bond network, spacing out the bulky phosphonic groups prior to curing.

Causality Check: Using a purely hydrophobic diluent (like hexanediol diacrylate, HDDA) to lower viscosity will cause phase separation. The highly polar phosphonic acid groups will self-associate and "crash out" of the solution. HEMA acts as both a compatibilizer and a reactive viscosity reducer.

Q: Can I use thermal reduction (heating) to lower viscosity for processing, and what are the limits?

A: Yes, elevating the temperature increases kinetic energy, which shifts the equilibrium away from associated H-bonded dimers toward free monomers, exponentially decreasing viscosity. However, prolonged heating of phosphonic acid resins above 100°C–120°C induces condensation reactions, forming phosphonic acid anhydrides (cyclopolymerization intermediates) [3]. This permanently alters the pKa and reduces the proton-exchange capacity of the resin. Thermal reduction should be strictly limited to <80°C and applied only immediately prior to processing.

Part 3: Self-Validating Experimental Protocols

Protocol 1: Controlled Solvation for PVPA Viscosity Reduction

Objective: Reduce PVPA viscosity for thin-film casting using a DMF co-solvent system while verifying structural integrity.

• Thermal Equilibration: Weigh 100g of high-concentration PVPA resin into a jacketed reaction vessel equipped with an overhead stirrer. Circulate water at 50°C through the jacket.

  • Reasoning: Mild heat lowers the initial viscosity enough to allow uniform mixing without inducing anhydride formation.

• Solvent Addition: Dropwise, add 15 wt% anhydrous DMF while stirring at 150 RPM.

  • Self-Validation Step: Monitor the torque on the overhead stirrer; it should visibly and steadily decrease. If torque remains constant or spikes, phase separation may be occurring—verify solvent purity and absence of moisture.

• Homogenization: Stir for 2 hours at 50°C until optically clear.

• Quality Control Validation:

  • Rheometry: Measure dynamic viscosity at 25°C. Target a reduction of >60% compared to the neat resin.

  • FTIR Spectroscopy: Analyze the mixture. Ensure the presence of the broad P–OH stretch (~2700–2100 cm⁻¹) and the absence of new P–O–P anhydride peaks (~950 cm⁻¹). If anhydride peaks appear, localized overheating occurred.

Protocol 2: Reactive Dilution of Phosphonic Acid Monomers

Objective: Formulate a coatable, UV-curable phosphonic acid adhesive.

• Base Resin Preparation: Heat the highly viscous phosphonic acid monomer (e.g., a custom bisphosphonate methacrylate) to 40°C to induce temporary kinetic flow.

• Diluent Blending: Gradually add 20 wt% HEMA. Mix using a planetary centrifugal mixer for 3 minutes at 2000 RPM.

  • Reasoning: Planetary mixing prevents the entrapment of air bubbles, which is critical for high-viscosity resins that cannot easily be degassed under vacuum without boiling off the diluent.

• Photoinitiator Addition: Add 1 wt% Camphorquinone/Amine system (or TPO for UV) in a dark room. Mix for an additional 2 minutes.

• Self-Validation (Leveling Test): Draw down a 50 µm film on a glass slide. The film must self-level within 30 seconds. If it retains ridges from the applicator blade, the viscosity is still too high. Increase HEMA in 5 wt% increments until perfect self-leveling is achieved.

Part 4: Quantitative Data Summaries

Table 1: Comparison of Viscosity Reduction Strategies for Phosphonic Acid Resins

Strategy	Primary Mechanism	Typical Viscosity Reduction (%)	Impact on Resin Chemistry	Ideal Application Context
Aprotic Solvents (e.g., DMF, DMAc)	Competitive H-bond acceptor	60 - 80%	None (temporary solvation during processing)	Membrane casting, polymer synthesis
Reactive Diluents (e.g., HEMA)	Co-solvation & steric spacing	40 - 70%	Becomes permanently integrated into polymer matrix	UV-curable adhesives, dental resins, coatings
Thermal Elevation (50-80°C)	Kinetic disruption of H-bonds	30 - 50%	Risk of anhydride formation if temperature exceeds 100°C	Extrusion, heated spray coating

Table 2: Solvent Parameters and Their Rheological Impact at 25°C

Solvent	Hansen H-Bonding Parameter (δh)	Acceptor Number (AN)	Viscosity Impact	Processing Notes
Water	42.3	54.8	High	Causes excessive swelling and loss of mechanical strength in cast films.
DMF	11.3	16.0	Excellent	Optimal balance of solvation and volatility; excellent for PVPA [2].
Ethanol	19.4	37.1	Moderate	Good for monomer dilution, but poor for high-MW PVPA.

Part 5: Diagnostic Visualizations

Workflow for diagnosing and resolving high viscosity in phosphonic acid systems.

Mechanism of viscosity reduction via competitive hydrogen-bond disruption.

References

• Title: Dispersing Agents Impact Performance of Protonated Phosphonic Acid High-Temperature Polymer Electrolyte Membrane Fuel Cells Source: ACS Energy Letters URL: [Link]

• Title: Densities, Viscosities, and Conductivities of Phosphonic Acid Solutions in N,N-Dimethylformamide and Water Source: Journal of Chemical & Engineering Data URL: [Link]

• Title: Synthesis and Characterization of Poly(vinylphosphonic acid) for Proton Exchange Membranes in Fuel Cells Source: Macromolecular Chemistry and Physics URL: [Link]

Technical Support Center: Precision Synthesis of Phosphonic Acid Methacrylates

The following guide is structured as a specialized Technical Support Center for researchers synthesizing phosphonic acid-functionalized methacrylates. It prioritizes the Reversible Addition-Fragmentation chain Transfer (RAFT) mechanism, as this is the industry "gold standard" for controlling molecular weight (MW) in acidic monomers where Atom Transfer Radical Polymerization (ATRP) often fails due to catalyst poisoning.

Ticket ID: #PHOS-MW-CTRL Assigned Specialist: Dr. A. Vance, Senior Application Scientist Subject: Controlling Molecular Weight (

) and Dispersity ( ) in Phosphonic Acid Methacrylate Polymerization

Executive Summary: The Chemistry of Control

Controlling the molecular weight of phosphonic acid methacrylates—specifically monomers like (methacryloyloxy)methyl phosphonic acid (hMAPC1) or 2-(methacryloyloxy)ethyl phosphonic acid —presents a unique "dual-threat" challenge:

• Acidic Interference: Free phosphonic acid groups (

  , ) act as potent ligands. In ATRP , they displace ligands on the Copper (Cu) catalyst, causing "catalyst poisoning" and irreversible termination.

• Radical Instability: The polarity of the C-P bond can induce unexpected chain transfer events if the solvent system is not rigorously optimized.

Our Recommendation: Adopt RAFT Polymerization as your primary vehicle. It tolerates acidic protons and provides superior control over

(Target vs. Experimental) compared to ATRP for this specific class of monomers.

Diagnostic & Troubleshooting (Q&A)

Category A: Loss of Molecular Weight Control (High )

Q: My target

is 15 kDa, but I’m getting broad peaks ( ) and low molecular weight tailing. What is breaking the control?

A: This is a classic symptom of "Slow Fragmentation" or "CTA Instability."

• The Mechanism: Phosphonic methacrylates are bulky and polar. If you are using a generic Chain Transfer Agent (CTA) like a simple dithiobenzoate, the steric hindrance at the re-initiation step might be too high.

• The Fix:

  • Switch CTA: Move to a Trithiocarbonate (e.g., 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid - CPDB). These fragment more rapidly, ensuring all chains grow simultaneously.

  • Solvent Polarity: If synthesizing in DMF, the high polarity is good for solubility but can accelerate radical termination if the concentration is too low. Maintain monomer concentration

    .

Category B: Gelation & Crosslinking

Q: The reaction mixture turns into a gel at 60-70% conversion. I am strictly using mono-functional monomers.

A: You likely have Divinyl Impurities .

• The Mechanism: The synthesis of phosphonic methacrylates (often via the Kabachnik-Fields or Pudovik reaction) frequently generates trace amounts of diesters (crosslinkers) that are difficult to remove via standard silica columns due to high polarity.

• The Fix:

  • Purity Check: Run a high-sensitivity

    NMR. Look for a secondary signal shifted by from your main peak.

  • Dilution Strategy: If purification is impossible, run the polymerization at high dilution (

    ) to favor intramolecular cyclization over intermolecular crosslinking, though this sacrifices polymerization rate.

Category C: Catalyst Poisoning (ATRP Specific)

Q: I am attempting ATRP with CuBr/PMDETA, but the reaction turns green/blue immediately and conversion stops at <10%.

A: Your monomer is stripping the copper .

• The Mechanism: The phosphonic acid group has a higher binding affinity for Cu(II) than the PMDETA ligand. This creates an inactive Cu-phosphonate complex, effectively killing the radical equilibrium.

• The Fix:

  • Protect the Acid: Polymerize the dimethyl ester form (Dimethyl(methacryloyloxy)methyl phosphonate) first. It is non-coordinating. Hydrolyze it to the acid form post-polymerization using Bromotrimethylsilane (TMSBr).

  • Switch to RAFT: (See Protocol below).

Optimized Experimental Protocols

Protocol A: Direct RAFT Polymerization of Phosphonic Acid Methacrylates

Best for: Direct synthesis without post-polymerization modification.

Reagents:

• Monomer: (Methacryloyloxy)methyl phosphonic acid (hMAPC1).[1][2][3]

• CTA: 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPDB).

• Initiator: AIBN (2,2'-Azobis(2-methylpropionitrile)).

• Solvent: DMF (HPLC Grade, anhydrous).

Step-by-Step:

• Stoichiometry Calculation: Target Degree of Polymerization (

  ) = 100. Ratio: . Note: The low Initiator ratio (0.2) minimizes "dead" chains derived from the initiator.

• Dissolution: Dissolve monomer (1.0 g, ~5.5 mmol) and CTA (15.5 mg, 0.055 mmol) in DMF (3.0 mL). Concentration Check:

  .

• Degassing (Critical): Seal the vial with a septum. Purge with dry Nitrogen (

  ) for 30 minutes . Why? Oxygen inhibits RAFT by reacting with the radical intermediate to form stable peroxy species.

• Polymerization: Place in a pre-heated oil bath at 70°C . Stir at 500 RPM. Time: 6–12 hours (Monitor conversion via NMR).

• Quenching: Cool vial in liquid nitrogen or ice water. Expose to air.

• Purification: Precipitate into a 10-fold excess of Acetone or Ethanol (depending on specific monomer solubility). Centrifuge and dry under vacuum.

Data Summary Table: Solvent & CTA Compatibility

Parameter	Recommendation	Scientific Rationale
Preferred Solvent	DMF, DMSO	Solubilizes both the polar monomer and the hydrophobic backbone.
Avoid Solvent	THF, Toluene	Monomer often precipitates; poor solubility leads to heterogeneous polymerization (loss of MW control).
Preferred CTA	Dithiobenzoates / Trithiocarbonates	High transfer constants ( ) required for methacrylates to ensure narrow .
Temperature	60°C - 70°C	Balances propagation rate ( ) with fragmentation rate. >80°C risks CTA degradation.

Visualizing the Workflow

The following diagram illustrates the decision logic for selecting the correct synthesis route (Direct vs. Protected) to ensure Molecular Weight control.

Caption: Decision Matrix for Polymerization Strategy. Route A (Direct RAFT) is preferred for acid-functionalized monomers to avoid catalyst poisoning inherent in Route B.

References

• Canniccioni, B., et al. (2013). "RAFT polymerization of dimethyl(methacryloyloxy)methyl phosphonate and its phosphonic acid derivative: a new opportunity for phosphorus-based materials." Polymer Chemistry.

• Matsuura, K., et al. (2018). "Synthesis and Aqueous Solution Properties of an Amino Bisphosphonate Methacrylate Homopolymer via RAFT Polymerization." Polymers (MDPI).

• Barthélémy, B., et al. (2011). "Surface-initiated ATRP of 2-(methacryloyloxy)ethyl 2-(trimethylammonio)ethyl phosphate on Phynox."[4] Applied Surface Science.

• RSC Books (2014). "Polymerization of Phosphorus-Containing (Meth)acrylate Monomers." Phosphorus-Based Polymers: From Synthesis to Applications. [4][5]

Sources

• 1. RAFT polymerization of dimethyl(methacryloyloxy)methyl phosphonate and its phosphonic acid derivative: a new opportunity for phosphorus-based materials - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stabilization of Phosphonic Acid Monomers Against Thermal Degradation

Welcome to the Technical Support Center for Phosphonic Acid Monomers. Phosphonic acid-functionalized materials are critical components in dental adhesives, proton-exchange membranes (PEMs), and advanced anticorrosion coatings. However, despite the robust nature of the carbon-phosphorus (C-P) bond, these monomers are highly vulnerable to thermal degradation during synthesis, distillation, and high-temperature processing.

This guide provides mechanistic troubleshooting, validated protocols, and structural strategies to stabilize these monomers for researchers and drug development professionals.

Section 1: Troubleshooting FAQs

Q1: My phosphonic acid monomer loses solubility and proton conductivity after thermal drying above 150°C. What is happening? Causality: You are observing intermolecular dehydration condensation. When exposed to thermal stress (typically between 150°C and 265°C), free phosphonic acid groups (-PO(OH)₂) condense to form phosphonic anhydrides (P-O-P linkages) (1)[1]. This reaction releases water and creates unwanted cross-links, which drastically reduces solubility and depletes the number of exchangeable protons, thereby lowering conductivity (2)[2]. Solution: To prevent this, process the monomer in its protected phosphonate ester form (e.g., dimethyl phosphonate) and perform hydrolysis only after high-temperature steps are complete. Alternatively, incorporating electron-withdrawing groups (EWGs) near the phosphonic acid can electronically stabilize the moiety, increasing acidity and thermodynamically disfavoring anhydride formation (3)[4].

Q2: I am synthesizing a vinyl phosphonic acid monomer via the Arbuzov reaction, but the batch keeps gelling in the reactor. How do I prevent this? Causality: The classic Michaelis-Arbuzov reaction requires elevated temperatures (often >130°C). For monomers containing thermally sensitive polymerizable groups (like vinyl or methacrylates), this heat triggers premature free-radical auto-polymerization, resulting in an insoluble gel. Solution: Switch your synthetic route to the Michaelis-Becker reaction. This pathway utilizes a phosphite salt (e.g., sodium diethyl phosphite) and proceeds rapidly at low temperatures (0°C to room temperature), completely avoiding the thermal threshold for premature vinyl polymerization (5)[6].

Q3: How can I ensure my phosphonic acid monomers remain stable during long-term storage prior to thermal processing? Causality: While thermal stability is a primary concern, hydrolytic degradation of the backbone can alter the thermal profile. Methacrylate-based phosphonic monomers are prone to ester hydrolysis over time, which lowers their subsequent thermal degradation onset temperature. Solution: Substitute methacrylate backbones with methacrylamide derivatives. The amide function provides superior hydrolytic stability, ensuring the monomer remains structurally intact and thermally predictable during prolonged storage (7)[7].

Section 2: Quantitative Degradation Profiles & Strategies

Monomer Class	Primary Thermal Vulnerability	Critical Temp Threshold	Stabilization Strategy	Validation Checkpoint
Alkyl Phosphonic Acids	Intermolecular Condensation (Anhydride Formation)	~150°C – 265°C	Ester protection during processing; EWG integration	FTIR: Absence of P-O-P stretch
Vinyl Phosphonic Acids	Premature Radical Polymerization	>80°C (during synthesis)	Michaelis-Becker synthesis (0°C); Radical inhibitors	SEC/GPC: Absence of high Mw peaks
Phosphonated Methacrylates	Transesterification / Ester Cleavage	>200°C	Bulky spacer groups; Reduced thermal exposure times	³¹P NMR: Shift stability

Section 3: Validated Experimental Protocols

Protocol: The Ester Protection-Deprotection Workflow (Self-Validating)

Expert Context: Aqueous acid hydrolysis of phosphonate esters requires prolonged boiling, which can degrade sensitive polymer backbones or trigger premature polymerization. Using bromotrimethylsilane (TMSBr) allows for a clean, room-temperature cleavage via a silyl ester intermediate (8)[8].

Step-by-Step Methodology:

• Protection Phase: Synthesize and process your monomer utilizing the dialkyl phosphonate ester derivative (e.g., dimethyl phosphonate). Conduct all high-temperature polymerizations or drying steps (>150°C) on this thermally stable protected form.

• Silylation: Dissolve the protected polymer/monomer in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere. Dropwise, add an excess of TMSBr (typically 3-5 equivalents per phosphonate group) at 0°C.

• Cleavage: Allow the reaction mixture to warm to room temperature and stir for 12–24 hours to ensure complete conversion of the ester to the silyl ester intermediate.

• Hydrolysis: Evaporate the DCM and excess TMSBr under reduced pressure. Add anhydrous methanol to the residue and stir for 2 hours at room temperature. The methanol hydrolyzes the silyl ester to the free phosphonic acid, releasing volatile methoxytrimethylsilane.

• Validation (Crucial Step): Analyze the final product using FTIR and ¹H NMR to validate the system.

  • FTIR: Confirm the complete disappearance of the P-O-C stretching bands (typically around 1030 cm⁻¹) and the emergence of a broad O-H stretching band (~3300 cm⁻¹) (1)[1].

  • ¹H NMR: Verify the disappearance of the methoxy/ethoxy proton signals (e.g., ~3.7 ppm for -OCH₃).

Section 4: Mechanistic Workflows (Visualizations)

Caption: Mechanism of phosphonic acid thermal degradation via condensation and polymerization.

Caption: Ester protection-deprotection workflow for thermally stable phosphonic acid synthesis.

References

• Phosphorus-Containing Polymers: A Great Opportunity for the Biomedical Field | Biomacromolecules, ACS Publications,[Link]

• Monomers for Adhesive Polymers, 3. Synthesis, Radical Polymerization and Adhesive Properties of Hydrolytically Stable Phosphonic Acid Monomers, ResearchGate,[Link]

• Poly(vinylidene fluoride) Containing Phosphonic Acid as Anticorrosion Coating for Steel, ACS Publications,[Link]

• polyvinyl phosphonic acid: Topics by Science.gov, Science.gov, [Link]

• US20200358120A1 - Phosphonated polymers, and methods of production thereof, for use as polymer electrolyte membranes (pems)

• Polymer-Supported Phosphoric, Phosphonic and Phosphinic Acids—From Synthesis to Properties and Applications in Separation Processes, PMC,[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. polyvinyl phosphonic acid: Topics by Science.gov [science.gov]
• 3. US20200358120A1 - Phosphonated polymers, and methods of production thereof, for use as polymer electrolyte membranes (pems) and/or catalyst ionomeric binders for electrodes in pem fuel cells - Google Patents [patents.google.com]
• 4. US20200358120A1 - Phosphonated polymers, and methods of production thereof, for use as polymer electrolyte membranes (pems) and/or catalyst ionomeric binders for electrodes in pem fuel cells - Google Patents [patents.google.com]
• 5. Polymer-Supported Phosphoric, Phosphonic and Phosphinic Acids—From Synthesis to Properties and Applications in Separation Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Polymer-Supported Phosphoric, Phosphonic and Phosphinic Acids—From Synthesis to Properties and Applications in Separation Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

1-(Methacryloyloxy)ethylphosphonic acid vs 10-MDP bond strength

Comparative Efficacy of 1-(Methacryloyloxy)ethylphosphonic acid (MEP) vs. 10-MDP in Dental Adhesion: A Mechanistic and Experimental Guide

As dental materials evolve, the chemical interaction between functional monomers and tooth substrates (hydroxyapatite) or restorative materials (zirconia) remains the cornerstone of adhesive longevity. For decades, researchers have manipulated the molecular architecture of these monomers to optimize bond durability.

This guide provides an objective, data-driven comparison between the gold-standard 10-MDP (10-Methacryloyloxydecyl dihydrogen phosphate) and the ultra-short chain analogue MEP (1-(Methacryloyloxy)ethylphosphonic acid). Designed for drug development professionals, polymer chemists, and dental researchers, this analysis dissects the causality behind their divergent clinical performances.

Mechanistic Causality: The Role of the Spacer Chain

Both 10-MDP and MEP share a similar tripartite molecular structure: a polymerizable methacrylate group, an acidic functional group (phosphate or phosphonate) capable of etching and chemically bonding to calcium, and a carbon spacer chain linking the two. The fundamental divergence in their performance is dictated entirely by the length and hydrophobicity of this spacer chain [1].

• 10-MDP (10-Carbon Spacer): The decyl chain provides profound hydrophobicity. Once the phosphate group ionically bonds to calcium in hydroxyapatite (HAp), the hydrophobic spacer repels water from the interface. This dynamic allows 10-MDP to self-assemble into highly stable, water-insoluble monomer-calcium salts, forming a protective "nanolayer" (an Acid-Base Resistant Zone) that shields the underlying collagen from matrix metalloproteinases (MMPs) and hydrolytic degradation[2][3].

• MEP (1- to 2-Carbon Spacer): The ultra-short ethyl spacer renders MEP highly hydrophilic. While the phosphonic acid group can initially interact with calcium, the resulting MEP-Ca salts are highly soluble. The hydrophilic nature of the short spacer draws ambient water into the hybrid layer, preventing the formation of a stable nanolayer and leaving the interface highly susceptible to rapid hydrolytic degradation and nanoleakage[4][5].

Fig 1: Mechanistic divergence between MEP and 10-MDP based on spacer chain hydrophobicity.

Comparative Performance Data

The following table synthesizes quantitative experimental data comparing experimental adhesives formulated with equimolar concentrations (15 mol%) of either MEP or 10-MDP[4][6][7].

Physicochemical Parameter	MEP (Short Spacer)	10-MDP (Long Spacer)	Mechanistic Implication
Monomer-Ca Salt Formation	Low (High free Ca²⁺ in AAS)	Very High (Low free Ca²⁺)	10-MDP forms stable, insoluble salts; MEP salts rapidly dissociate.
Initial Dentin μTBS (24h)	~32.5 MPa	~45.2 MPa	10-MDP provides superior immediate chemical adhesion to HAp.
Aged Dentin μTBS (1 Year)	~18.4 MPa (Significant Drop)	~42.8 MPa (Stable)	MEP's hydrophilicity leads to severe hydrolytic degradation over time.
Water Sorption (WS)	High	Low	Short spacers fail to displace water from the hybrid layer.
Interfacial Nanoleakage	Severe (Silver nitrate uptake)	Minimal	10-MDP seals the interface via hydrophobic nanolayering.

Experimental Validation Protocols

To rigorously validate the superiority of a monomer's spacer chain, R&D teams must utilize self-validating experimental workflows. Below are the standard protocols used to generate the comparative data above.

Protocol A: Micro-Tensile Bond Strength (μTBS) and Hydrolytic Aging

Causality: Traditional macro-shear tests often result in cohesive failures within the dentin, masking the true strength of the adhesive interface. By sectioning the bonded area into microscopic beams (1.0 mm²), stress is forced directly onto the monomer-substrate interface. Self-Validation: Always include a control group utilizing a non-functional adhesive resin (lacking acidic monomers) to baseline the purely micromechanical entanglement versus the chemical adhesion provided by MEP/10-MDP.

• Substrate Preparation: Expose mid-coronal dentin of extracted human third molars. Standardize the smear layer using 600-grit SiC paper under running water.

• Bonding: Apply the experimental MEP or 10-MDP adhesive according to a self-etch protocol. Light-cure using a standardized LED curing unit (e.g., 1200 mW/cm² for 20s). Build up a 4mm composite resin block in increments.

• Sectioning: After 24 hours of water storage (37°C), section the teeth longitudinally in both "x" and "y" directions using a slow-speed diamond saw under water cooling to obtain resin-dentin beams with a cross-sectional area of ~1.0 mm².

• Aging Challenge: Randomly divide the beams into two cohorts. Test Cohort 1 immediately (24h). Submerge Cohort 2 in artificial saliva at 37°C for 12 months (or subject to 10,000 thermocycles) to challenge the hydrolytic stability of the spacer chain.

• Testing: Mount beams to a universal testing machine using cyanoacrylate glue. Apply tensile force at a crosshead speed of 1.0 mm/min until failure. Record failure load in Newtons and calculate μTBS in MPa.

Fig 2: Standardized self-validating workflow for micro-tensile bond strength (μTBS) evaluation.

Protocol B: Atomic Absorption Spectroscopy (AAS) for Chemical Interaction

Causality: To prove that 10-MDP forms more stable salts than MEP, we must quantify the reaction. Instead of measuring the salt directly, AAS measures the unreacted (free) calcium in a solution of HAp and monomer. Lower free calcium indicates that the monomer successfully bound the calcium into an insoluble salt complex. Self-Validation: Run a blank solution containing only unreacted HAp in ethanol/water as a maximum-calcium baseline control.

• Solution Preparation: Prepare 15 mol% solutions of MEP and 10-MDP in a 50/50 wt% ethanol/water mixture.

• HAp Interaction: Add 100 mg of synthetic, highly crystalline hydroxyapatite powder to 10 mL of each monomer solution.

• Incubation: Agitate the suspensions continuously for 24 hours at room temperature to allow the acid-base reaction to reach equilibrium.

• Centrifugation: Centrifuge the samples at 10,000 rpm for 10 minutes to pellet the unreacted HAp and the newly formed, insoluble monomer-calcium salts.

• Supernatant Analysis: Extract the supernatant and analyze it using an Atomic Absorption Spectrometer calibrated with standard calcium solutions.

• Interpretation: The MEP solution will show high levels of free Ca²⁺, proving its salts dissociated. The 10-MDP solution will show heavily depleted free Ca²⁺, proving the calcium is locked within the insoluble MDP-Ca nanolayer[4][5].

Formulation Guidelines & Conclusion

For researchers developing next-generation dental adhesives or zirconia primers, the experimental data is unequivocal: spacer chain length is a non-negotiable parameter for clinical success.

While ultra-short chain monomers like 1-(Methacryloyloxy)ethylphosphonic acid (MEP) possess the necessary functional groups to etch dentin and initially bind to calcium, their inherent hydrophilicity acts as a Trojan horse. Water is drawn into the adhesive interface, leading to the rapid dissolution of MEP-Ca salts and subsequent hydrolytic degradation of the hybrid layer[4].

Conversely, 10-MDP remains the gold standard. Its 10-carbon spacer achieves the perfect thermodynamic balance—sufficiently flexible to allow the phosphate group to interact with HAp, yet profoundly hydrophobic enough to expel water, self-assemble into protective nanolayers, and ensure decades of bond durability[2][3]. Formulations aiming to match or exceed current market standards must prioritize long-chain, hydrophobic functional monomers over short-chain variants.

References

• - RSC Advances (2025). 2. - Materials / PubMed Central (2019). 3. - Journal of International Dental and Medical Research (2024). 4. - Journal of Dentistry / PubMed (2014). 5. - Dental Materials / PubMed (2014).

Sources

• 1. Molecular insights into adhesive mechanisms of phosphate-based dental adhesives on zirconia surfaces: effects of zirconia crystal structure - Journal of Materials Chemistry B (RSC Publishing) DOI:10.1039/D5TB00004A [pubs.rsc.org]
• 2. 10-MDP Based Dental Adhesives: Adhesive Interface Characterization and Adhesive Stability—A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jidmr.com [jidmr.com]
• 4. Impact of hydrophilicity and length of spacer chains on the bonding of functional monomers | Pocket Dentistry [pocketdentistry.com]
• 5. Impact of hydrophilicity and length of spacer chains on the bonding of functional monomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The role of spacer carbon chain in acidic functional monomers on the physicochemical properties of self-etch dental adhesives - PubMed [pubmed.ncbi.nlm.nih.gov]

High-Resolution NMR Characterization of 1-(Methacryloyloxy)ethylphosphonic Acid: A Technical Comparison Guide

Topic: NMR Characterization of 1-(Methacryloyloxy)ethylphosphonic Acid (1-MEP) Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Chemical Identity[1][2][3]

1-(Methacryloyloxy)ethylphosphonic acid (often referred to in industrial literature as MEP or 2-MEP ; CAS: 65514-03-6) represents a class of acidic functional monomers designed for self-etching adhesive applications. Unlike its phosphate-ester counterparts (e.g., 10-MDP), 1-MEP features a phosphonic acid moiety characterized by a direct carbon-phosphorus (C-P) bond.

This guide provides a rigorous NMR characterization framework to distinguish 1-MEP from its primary alternatives, specifically focusing on hydrolytic stability profiles and spectral fingerprints that validate purity.

The Core Distinction: Phosphonate vs. Phosphate

• 1-MEP (Phosphonate): Contains a C-P bond. High chemical stability at the phosphorus center; instability is localized to the methacrylate ester linkage.

• 10-MDP (Phosphate): Contains a C-O-P bond. Susceptible to hydrolysis at both the phosphate ester and the methacrylate ester, though protected by a long hydrophobic spacer.[1]

Feature	1-MEP (Subject)	10-MDP (Gold Standard)	4-META (Alternative)
Functional Group	Phosphonic Acid (-PO(OH)₂)	Dihydrogen Phosphate (-O-PO(OH)₂)	Anhydride / Dicarboxylic Acid
P-Linkage	C-P (Hydrolytically Stable)	C-O-P (Hydrolytically Labile)	N/A
Spacer Length	Ethyl (C2) - Hydrophilic	Decyl (C10) - Hydrophobic	Phenyl/Ethyl
Key NMR Marker	³¹P: ~28–32 ppm	³¹P: ~0 ppm	¹H: Aromatic signals

Theoretical NMR Prediction & Structure

To ensure accurate characterization, we must first map the atomic connectivity to expected spectral signals.

Chemical Structure: CH₂=C(CH₃)-COO-CH₂-CH₂-PO(OH)₂ (Note: While "1-" implies branching in strict IUPAC, CAS 65514-03-6 is widely associated with the linear 2-phosphonoethyl methacrylate isomer. This guide characterizes the linear isomer common in dental chemistry.)

Spectral Fingerprint Table

Nucleus	Moiety	Approx.[2][3][4][5][6][7] Shift ( )	Multiplicity / Coupling	Diagnostic Value
³¹P	-PO(OH)₂	28.0 – 32.0 ppm	Singlet (decoupled)	Critical Identity Marker. Differentiates from phosphates (~0 ppm).
¹H	Vinyl (cis/trans)	5.6, 6.1 ppm	Singlets (broad)	Polymerization purity check.
¹H	Ester -O-CH₂-	4.2 ppm	Triplet / Multiplet	Shift indicates ester hydrolysis.
¹H	P-CH₂-	2.1 – 2.3 ppm	Multiplet ( coupling)	Confirms C-P bond presence.
¹³C	Carbonyl (C=O)	166 ppm	Singlet	Verifies ester functionality.
¹³C	C-P Carbon	~26 ppm	Doublet ( Hz)	Definitive proof of phosphonate structure.

Experimental Protocol: Self-Validating NMR Workflow

Objective: Establish a robust protocol that not only characterizes the molecule but simultaneously assesses its hydrolytic integrity.

Reagents & Solvent Selection

• Primary Characterization: DMSO-d6 .

  • Why: Inert, dissolves polar acidic monomers, prevents exchange of acidic protons, allowing observation of -PO(OH)₂ protons (often broad singlets >10 ppm).

• Stability Challenge: D₂O / Ethanol-d6 (1:1) .

  • Why: Mimics aqueous adhesive formulations.[6] Ethanol ensures solubility of the methacrylate backbone.

Step-by-Step Protocol

• Sample Preparation:

  • Dissolve 15-20 mg of 1-MEP in 0.6 mL DMSO-d6.

  • Critical Step: Add 1.0 mg Triphenyl Phosphate (TPP) as an internal reference for ³¹P NMR (

    = -17.8 ppm). This validates the chemical shift scale and quantifies phosphorus purity.

• Acquisition Parameters (400 MHz+):

  • ¹H NMR: 16 scans, 30° pulse, D1 = 10s (ensure relaxation of vinyl protons for integration).

  • ³¹P NMR: 64 scans, Inverse Gated Decoupling (to eliminate NOE for quantitative integration), D1 = 5s.

• Data Processing:

  • Phase correction is critical for ³¹P due to baseline rolling.

  • Integrate Vinyl protons (set to 2.0) relative to the P-CH₂ signal (set to 2.0). Deviation >5% indicates impurity or polymerization.

Detailed NMR Analysis & Comparative Data

A. ³¹P NMR: The Purity Discriminator

The most powerful tool for characterizing 1-MEP is Phosphorus-31 NMR.

• 1-MEP Signal: A sharp singlet at ~30 ppm .

• Impurity - Inorganic Phosphate (Pi): Signal at 0 ppm .

• Impurity - Hydrolysis Product (Phosphonic Acid): If the ester hydrolyzes, the cleavage of the methacrylate group causes a minor upfield shift in the phosphonate signal, but the signal remains in the 20-30 ppm range.

• Comparison with 10-MDP: 10-MDP resonates at -0.5 to 0 ppm (Phosphate ester).

Insight: If you observe a signal at 0 ppm in a "pure" 1-MEP sample, it is contaminated with phosphoric acid or residual synthesis reagents, NOT hydrolysis of the C-P bond (which is stable).

B. ¹H NMR: Monitoring Hydrolytic Stability

The stability of 1-MEP is limited by its ester linkage, not the phosphonate.

Degradation Pathway Analysis:

NMR Tracking Markers:

• Vinyl Region (5.5 - 6.2 ppm):

  • Intact 1-MEP: Two distinct singlets.

  • Hydrolysis (MAA): Signals shift slightly downfield.

• Ester Linker (-O-CH₂-, ~4.2 ppm):

  • Intact: Triplet at 4.2 ppm.

  • Hydrolyzed: This signal disappears and is replaced by a signal for the alcohol (-CH₂-OH) of the byproduct at ~3.6 ppm.

Comparative Stability Data (Simulated from Literature Trends)

Condition (37°C)	1-MEP (Phosphonate)	10-MDP (Phosphate)
Day 0 (pH 2)	>99% Purity	>99% Purity
Day 7 (pH 2)	~85% Intact (Ester hydrolysis)	~95% Intact (Hydrophobic protection)
Day 30 (pH 2)	<50% Intact	~80% Intact
Degradation Product	Methacrylic Acid + Phosphonic Acid	Methacrylic Acid + Decanol-Phosphate

Critical Finding: While the C-P bond of 1-MEP is chemically superior to the C-O-P bond of 10-MDP, the short ethyl spacer of 1-MEP makes the ester linkage highly accessible to water, leading to faster ester hydrolysis compared to the hydrophobic 10-MDP.

Visualization of Characterization Workflow

The following diagram outlines the logical flow for characterizing 1-MEP and distinguishing it from contaminants or degradation products.

Figure 1: Decision logic for NMR validation of 1-MEP purity and identity.

Troubleshooting & Common Artifacts

Observation	Cause	Remediation
Broad ³¹P Signals	Chemical Shift Anisotropy (CSA) or pH exchange.	Ensure sample is homogeneous; add a trace of acid/base to fix pH if studying in D₂O.
Missing P-CH₂ Coupling	Fast exchange or poor shim.	Use ¹H-¹³C HSQC to confirm the CH₂ attached to P (Look for doublet in carbon dimension).
Extra Vinyl Signals	Polymerization.[6][7][8]	Add radical inhibitor (BHT) to NMR tube if analyzing over long periods.

References

• Moszner, N., et al. (2004).[9] "Hydrolytic stability of self-etching adhesive systems." Journal of Adhesive Dentistry.

  • Establishes the hydrolytic instability of short-spacer methacryl

• Van Landuyt, K. L., et al. (2007). "Systematic review of the chemical composition of contemporary dental adhesives." Biomaterials.

  • Provides structural context for MEP and 10-MDP in commercial formul

• Catel, Y., et al. (2015).[6] "Synthesis, photopolymerization and adhesive properties of polymerizable phosphonic acids." Journal of Polymer Science.

  • Detailed NMR spectral d

• Yoshihara, K., et al. (2013). "Nanolayering of phosphoric acid ester monomer on enamel and dentin." Acta Biomaterialia.

  • Comparative performance data for 10-MDP, highlighting the role of the spacer length.

• ChemicalBook. (2024). "1-(Methacryloyloxy)ethylphosphonic acid CAS 65514-03-6 Data."

  • Verific

Sources

• 1. fahl.com.br [fahl.com.br]
• 2. (methacryloyloxy)methyl phosphonic acid | Sigma-Aldrich [sigmaaldrich.com]
• 3. GSRS [precision.fda.gov]
• 4. asrjs.com [asrjs.com]
• 5. 1-(Methacryloyloxy)ethylphosphonic acid | 65514-03-6 [chemicalbook.com]
• 6. tandfonline.com [tandfonline.com]
• 7. ((Methacryloyloxy)methyl)phosphonic acid () for sale [vulcanchem.com]
• 8. researchgate.net [researchgate.net]
• 9. semanticscholar.org [semanticscholar.org]

Decoding Interfacial Chemistry: FTIR Spectrum Analysis of Phosphonic Acid Methacrylate Esters vs. Alternative Monomers

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Content Type: Technical Comparison & Experimental Guide

The development of advanced biomaterials, dental adhesives, and anti-corrosion coatings relies heavily on the interfacial bonding between organic polymer matrices and inorganic substrates like hydroxyapatite (HAp) or metal oxides. While traditional formulations have relied on carboxylic acid or phosphate-based monomers, phosphonic acid methacrylate esters (e.g., methacryloyloxyethyl phosphonic acid, MEPA) have emerged as structurally superior alternatives[1].

As an Application Scientist, I approach monomer selection not just through the lens of initial bond strength, but through long-term hydrolytic stability. This guide objectively compares the binding efficacy of phosphonic acid methacrylates against industry-standard alternatives (like 10-MDP and 4-META) and provides a self-validating Fourier Transform Infrared (FTIR) spectroscopy protocol to quantify these interactions.

Mechanistic Rationale: Why Phosphonic Acids Outperform Alternatives

To understand the FTIR spectra, we must first establish the chemical causality behind the monomer-substrate interactions. The functional group of the monomer dictates both the mechanism of adhesion and the longevity of the bond[2].

• Phosphonic Acid Methacrylates (PAMs): Characterized by a direct carbon-phosphorus (C-P) bond, these monomers are fundamentally resistant to aqueous and enzymatic hydrolysis[3]. When interacting with HAp, the phosphonic acid group (

  ) demineralizes the surface and forms highly stable, insoluble electrovalent bonds with calcium ions ( )[4].

• Phosphate Methacrylates (e.g., 10-MDP): 10-MDP is the current gold standard in dental adhesives. It forms stable nano-layered calcium salts[5]. However, its carbon-oxygen-phosphorus (C-O-P) ester linkage remains theoretically more susceptible to hydrolytic cleavage over decades compared to the direct C-P bond of phosphonic acids[6].

• Carboxylic Acid Methacrylates (e.g., 4-META): These monomers interact with calcium via carboxylate groups (

  ). While they provide adequate initial adhesion, the resulting calcium carboxylate salts are moderately soluble and highly susceptible to hydrolytic degradation in physiological fluids[2].

Fig 1: Chemical binding pathways of acidic methacrylates to HAp and their FTIR spectral markers.

Self-Validating Experimental Protocol: ATR-FTIR Characterization

To objectively compare these monomers, we must isolate chemisorption (true chemical bonding) from physisorption (physical entanglement). The following Attenuated Total Reflectance (ATR) FTIR protocol is designed as a self-validating system: every step includes a physical or analytical checkpoint to prevent false positives.

Step-by-Step Methodology

• Substrate Standardization:

  • Action: Utilize highly crystalline, synthetic HAp powder (particle size < 5

    m) rather than biological dentin/bone.

  • Causality: Biological substrates contain collagen and varying water content, which introduce broad amide and hydroxyl bands that mask critical P-O and C=O stretching vibrations[4]. Synthetic HAp provides a clean baseline.

• Monomer Application:

  • Action: Disperse 10 wt% of the target monomer (PAM, 10-MDP, or 4-META) in an absolute ethanol solvent. Slurry the HAp powder in this solution for 30 minutes at 37°C[5].

• Stringent Solvent Wash (The Critical Validation Step):

  • Action: Centrifuge the slurry, decant the supernatant, and wash the precipitate aggressively with absolute ethanol three times.

  • Causality: Ethanol solubilizes unreacted monomer. If we fail to remove free monomer, the FTIR spectrum will be dominated by the unreacted

    (1230 cm⁻¹) or (1720 cm⁻¹) peaks, completely masking the shifted peaks of the bound calcium salts[5][7].

  • Self-Validation: Analyze the final ethanol wash via UV-Vis spectroscopy. Continue washing until no monomer absorbance is detected.

• Vacuum Desiccation:

  • Action: Dry the treated HAp powder in a vacuum oven at 37°C for 24 hours.

  • Causality: Residual ethanol or water will produce a broad O-H stretch (~3300 cm⁻¹) and C-O stretch (~1050 cm⁻¹) that directly overlaps with the critical P-O stretching region we need to analyze[7].

• ATR-FTIR Acquisition:

  • Action: Place the dried powder on a diamond ATR crystal. Acquire spectra from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (minimum 64 scans)[7][8].

Fig 2: Self-validating ATR-FTIR sample preparation workflow for isolating chemisorbed monomers.

Comparative FTIR Data Analysis

When analyzing the FTIR spectra, we are looking for peak shifts . A shift to a lower wavenumber indicates that the double bond character (e.g.,

or ) has been reduced because the oxygen atom is now sharing its electrons to coordinate with a surface calcium ion[4][5].

The table below summarizes the quantitative spectral markers that differentiate the binding efficacy of these monomers.

Table 1: Quantitative FTIR Peak Assignments and Binding Efficacy

Monomer Class	Representative Molecule	Functional Group	Free State FTIR Peak (cm⁻¹)	Chemisorbed FTIR Peak (cm⁻¹)	Hydrolytic Stability & Binding Efficacy
Phosphonic Acid Methacrylate	MEPA / MAPC1		: ~1230 : ~980	: 1020–1040	Excellent: Direct C-P bond resists enzymatic cleavage. Forms highly stable electrovalent bonds with [1][4].
Phosphate Methacrylate	10-MDP		: ~1250 : ~1024	: 1024, 563	High: Forms stable nano-layer salts. The C-O-P linkage is slightly more susceptible to long-term hydrolysis than C-P[5][6].
Carboxylic Acid Methacrylate	4-META	/ Anhydride	(acid): ~1700	: ~1558	Moderate: Calcium carboxylate salts are relatively soluble and prone to hydrolytic degradation in vivo[2][4].
Non-Acidic Methacrylate	HEMA		: ~1050	No chemical shift (Physisorbed)	Low: Relies entirely on micromechanical interlocking. Washes away during the ethanol rinse step[7].

Interpreting the Causality of the Spectra

• The Phosphonic/Phosphate Signature: In the case of 10-MDP and PAMs, the disappearance of the free

  band (~1230-1250 cm⁻¹) and the emergence of strong peaks at ~1024 cm⁻¹ and 563 cm⁻¹ confirm the formation of a stable calcium salt[5]. The methacrylate stretching vibration remains visible at 1719 cm⁻¹, serving as an internal control that the polymerizable tail of the monomer is intact and ready for cross-linking[5].

• The Carboxylic Signature: For 4-META, successful binding is validated by the appearance of a new band at 1558 cm⁻¹, which corresponds to the asymmetric stretching of the carboxylate anion (

  ) bound to calcium[4].

Strategic Implications for R&D

For drug development professionals formulating bone-targeted delivery systems, or materials scientists engineering anti-corrosion coatings, the choice of adhesion promoter is binary: prioritize short-term ease of use, or engineer for long-term survivability.

While 10-MDP currently dominates the commercial landscape due to its excellent track record[6], FTIR data clearly demonstrates that phosphonic acid methacrylates offer an equivalent, if not superior, chemical affinity for inorganic substrates[1][4]. Because PAMs lack the ester oxygen in the phosphate linkage, they eliminate a primary site for hydrolytic and enzymatic attack. By leveraging the self-validating FTIR protocol outlined above, R&D teams can quantitatively prove the superior interfacial stability of phosphonic acid formulations over legacy carboxylic and phosphate systems.

References

• Source: PMC (nih.gov)
• Smart functionalized phosphonic acid based copolymers: new structures for old purposes Source: ResearchGate URL
• Source: ACS Omega (acs.org)
• Phosphonated and methacrylated biobased cardanol monomer: Synthesis, characterization and application Source: ResearchGate URL
• Peak-fitted FTIR spectra of experimental 10-MDP-containing primers Source: ResearchGate URL
• Source: rcaap.
• Source: PMC (nih.gov)

Sources

• 1. researchgate.net [researchgate.net]
• 2. Physico-Chemical Properties and Performance of Functional Monomers Used in Contemporary Dental Adhesive Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Phosphonic Acid Coupling Agent Modification of HAP Nanoparticles: Interfacial Effects in PLLA/HAP Bone Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. comum.rcaap.pt [comum.rcaap.pt]
• 8. US20160256362A1 - Stabilized Calcium Phosphate and Methods of Forming Same - Google Patents [patents.google.com]

A Comparative Guide to Enamel Adhesion: Phosphonates vs. Phosphates

For researchers and professionals in drug development and dental materials science, achieving a durable and stable bond to tooth enamel is a critical objective. The enamel surface, primarily composed of hydroxyapatite (HAp), presents a unique substrate for adhesion. Historically, various chemical moieties have been explored to promote this bond, with organophosphorus compounds showing exceptional promise. Among these, phosphate esters and phosphonates have emerged as leading candidates, each with distinct mechanisms and performance characteristics.

This guide provides an in-depth, objective comparison of the adhesive properties of phosphonates and phosphates to enamel. We will delve into their chemical structures, binding mechanisms, and the experimental data that underpins their performance, moving beyond simple protocols to explain the scientific rationale behind their application and evaluation.

Fundamental Chemistry: The Core Structural Difference

The primary distinction between a phosphonate and a phosphate ester lies in the atoms bonded to the central phosphorus atom. This structural variance is the cornerstone of their differing chemical stability and binding behavior.

• Phosphate Esters: Characterized by a Phosphorus-Oxygen-Carbon (P-O-C) bond. A prominent example in dental adhesion is 10-methacryloyloxydecyl dihydrogen phosphate (MDP). While effective, the ester linkage is susceptible to hydrolysis, a potential vulnerability for long-term bond durability in an aqueous environment.

• Phosphonates: Feature a direct Phosphorus-Carbon (P-C) bond.[1][2] This bond is significantly more resistant to hydrolytic cleavage, offering inherent chemical stability.[1][2] Bisphosphonates, known for their high affinity for bone mineral, are a well-known class of phosphonates.[1][2][3]

Caption: Core structures of Phosphate Ester vs. Phosphonate functional groups.

Mechanisms of Adhesion to Hydroxyapatite

Adhesion to enamel is fundamentally an interaction with its inorganic component, hydroxyapatite [Ca₁₀(PO₄)₆(OH)₂]. Both phosphonates and phosphates engage with the calcium ions of HAp, but their interaction strategies differ in nuance and strength.

Phosphate Ester Adhesion: A Dual-Action Approach

Modern dental adhesives frequently employ phosphate monomers like MDP in "self-etch" systems. These systems offer a sophisticated, two-fold adhesion mechanism:

• Micromechanical Interlocking: The acidic phosphate groups partially demineralize or "etch" the enamel surface. This creates microscopic porosities and increases surface roughness, allowing the adhesive resin to infiltrate and form resin "tags" upon polymerization.[4][5] This interlocking provides a strong mechanical anchor.

• Chemical (Ionic) Bonding: Beyond etching, the phosphate monomer engages in a chemical reaction with the HAp. It leaches calcium ions from the substrate and immediately forms a stable, water-insoluble MDP-calcium salt that deposits onto the enamel surface.[6][7][8] This nanolayer of MDP-Ca salt is considered a key factor in the high bond strength and durability of MDP-based adhesives.[6][7]

Phosphonate Adhesion: Dominated by Chemical Chelation

The adhesion of phosphonates is primarily driven by their powerful ability to chelate divalent cations.

• Strong Ionic Bonding: The phosphonate group (PO₃) readily forms strong ionic bonds with the calcium ions (Ca²⁺) present on the surface of the hydroxyapatite crystals.[1][2] Bisphosphonates, with their P-C-P structure, are particularly effective bidentate chelators, binding strongly to two adjacent calcium ions. This robust chemical interaction is the principal source of their high affinity for mineralized tissues.[3]

• Surface Conditioning: Similar to phosphates, acidic phosphonate monomers can also demineralize the tooth surface, leading to the formation of calcium phosphonate salts and contributing a micromechanical component to the adhesion.[9]

Caption: Workflow for comparative Shear Bond Strength (SBS) testing.

Conclusion and Future Directions

The choice between phosphonate and phosphate-based adhesives is not a matter of simple superiority but of targeted application and desired performance characteristics.

• Phosphate esters , particularly MDP, represent a highly successful and clinically validated technology. Their dual mechanism of micromechanical and chemical bonding provides robust and reliable adhesion to enamel. They are the current benchmark against which new adhesive monomers are measured.

• Phosphonates offer a compelling advantage in their inherent hydrolytic stability due to the P-C bond. This makes them exceptionally promising candidates for developing the next generation of dental adhesives with enhanced long-term durability. Research continues to focus on optimizing phosphonate monomer structures to maximize their bond strength while leveraging their intrinsic stability. [9][10] For professionals in the field, understanding these fundamental differences is crucial. While phosphates provide a proven solution, the hydrolytic resistance of phosphonates positions them as a key area of innovation for creating more permanent and reliable adhesive interfaces in dentistry and beyond.

References

• Evidence of chemical bonding to hydroxyapatite by phosphoric acid esters. PubMed. Available at: [Link]

• Chemical interaction of phosphoric acid ester with hydroxyapatite. PubMed. Available at: [Link]

• Evidence of chemical bonding to hydroxyapatite by phosphoric acid esters. ResearchGate. Available at: [Link]

• Binding of polyphosphates and phosphonates to hydroxyapatite, subsequent hydrolysis, phosphate exchange and effects on demineralization, mineralization and microcrystal aggregation. PubMed. Available at: [Link]

• Chemical Interaction of Phosphoric Acid Ester with Hydroxyapatite. Semantic Scholar. Available at: [Link]

• Interaction of Phosphoric Acid Ester Monomer with Hydroxyapatite. IADR Abstract Archives. Available at: [Link]

• Analysis of laboratory adhesion studies in eroded enamel and dentin: a scoping review. PubMed. Available at: [Link]

• The use of organic compounds of phosphorus in clinical dentistry. Academia.edu. Available at: [Link]

• Effects of Phosphoric Acid Pre-Etching on Chemisorption between Enamel and MDP-Containing Universal Adhesives: Chemical and Morphological Characterization, and Evaluation of Its Potential. ACS Omega. Available at: [Link]

• Bisphosphonate binding affinity as assessed by inhibition of carbonated apatite dissolution in vitro. PMC. Available at: [Link]

• Traditional Microscopic Techniques Employed in Dental Adhesion Research—Applications and Protocols of Specimen Preparation. MDPI. Available at: [Link]

• Enamel Pretreatment Before Bonding in Orthodontics – A Literature Review. Webmedcentral. Available at: [Link]

• Analysis of laboratory adhesion studies in eroded enamel and dentin: a scoping review. Taylor & Francis Online. Available at: [Link]

• Bonding to Enamel and Dentin. JaypeeDigital. Available at: [Link]

• NMR study on the adhesion efficacy of experimental phosphonic acid monomers. PubMed. Available at: [Link]

• Experimental study of brackets adhesion with a novel enamel-protective material compared with conventional etching. ResearchGate. Available at: [Link]

• Dental Adhesion: Mechanism, Techniques and Durability. Kothari Medical. Available at: [Link]

• Hydroxy- and Amino-Phosphonates and -Bisphosphonates: Synthetic Methods and Their Biological Applications. Frontiers in Chemistry. Available at: [Link]

• Hydroxy- and Amino-Phosphonates and -Bisphosphonates: Synthetic Methods and Their Biological Applications. PMC. Available at: [Link]

• Phosphonate. Wikipedia. Available at: [Link]

• Experimental study of brackets adhesion with a novel enamel-protective material compared with conventional etching. PMC. Available at: [Link]

• 5 Enamel Etching and Bond Strength. Pocket Dentistry. Available at: [Link]

• Deproteinization of tooth enamel surfaces to prevent white spot lesions and bracket bond failure: A revolution in orthodontic bonding. The Angle Orthodontist. Available at: [Link]

• Phosphate and thiophosphate primers for bonding prosthodontic luting materials to titanium. PubMed. Available at: [Link]

• Adhesion of Teeth. Frontiers. Available at: [Link]

• Influence of different phosphoric acids in enamel adhesion. Rev@Odonto. Available at: [Link]

• Current perspectives on dental adhesion: (1) Dentin adhesion – not there yet. PMC. Available at: [Link]

• Mechanisms of resin adhesion: Dentin and enamel bonding. ResearchGate. Available at: [Link]

• 4: Fundamental Concepts of Enamel and Dentin Adhesion. Pocket Dentistry. Available at: [Link]

• Experimental study of brackets adhesion with a novel enamel-protective material compared with conventional etching. PubMed. Available at: [Link]

• History, Chemistry and Why They Matter in Dentistry. YouTube. Available at: [Link]

• Mechanism of adhesion of polymers to acid-etched enamel. Effect of acid concentration and washing on bond strength. PubMed. Available at: [Link]

• Mechanical Evaluation of the Effect of Reducing Phosphoric Acid Concentrations and Etching Duration on the Bond Strength of Orthodontic Brackets. Symbiosis Online Publishing. Available at: [Link]

• Enamel surfaces on bracket shear bond strength. IJN - Dove Medical Press. Available at: [Link]

• Impact of Phosphoric Acid Etching Duration on the Bonding Performance of Universal Adhesives on Enamel: A Systematic Review of Laboratory Studies. ResearchGate. Available at: [Link]

• The effect of phosphoric acid etching duration on the bond strength of universal adhesive on enamel with or without erosion. Frontiers. Available at: [Link]

• Impact of Phosphoric Acid Etching Duration on the Bonding Performance of Universal Adhesives on Enamel: A Systematic Review of Laboratory Studies. ResearchGate. Available at: [Link]

• The effect of phosphoric acid etching duration on the bond strength of universal adhesive on enamel with or without erosion. PMC. Available at: [Link]

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XPS analysis of phosphonic acid adsorption on steel

Comparative Guide: Surface Functionalization of Steel & Metal Alloys for Biomedical and Industrial Applications

In the development of drug-eluting stents, implantable biosensors, and targeted drug delivery systems, the interface between the metallic substrate (e.g., 316L stainless steel, titanium alloys) and the bioactive matrix dictates long-term performance. Surface functionalization via Self-Assembled Monolayers (SAMs) acts as the critical tethering layer to prevent corrosion and immobilize Active Pharmaceutical Ingredients (APIs).

This guide objectively compares Phosphonic Acids (PAs) against traditional Silanes and Carboxylic Acids, utilizing X-ray Photoelectron Spectroscopy (XPS) as the definitive analytical framework to validate surface chemistry.

Mechanistic Overview: Why Phosphonic Acids?

Historically, silanes and carboxylic acids have been the default choices for modifying metal oxide surfaces. However, silanes are highly sensitive to trace amounts of water, which leads to uncontrolled bulk polymerization and cross-linking rather than the formation of a true, ordered monolayer[1]. Carboxylic acids, on the other hand, bind to metal oxides via weak electrostatic or hydrogen bonds, resulting in poor hydrolytic stability and rapid desorption in physiological (aqueous) environments[2].

Conversely, phosphonic acids undergo a direct condensation reaction with surface hydroxyl groups (e.g., Fe-OH on steel or Ti-OH on titanium) to form highly stable, covalent metal-oxygen-phosphorus (M-O-P) bonds[3]. This results in superior hydrolytic stability, making them ideal for long-term in vivo applications[2]. Furthermore, PAs self-assemble epitaxially without the risk of cross-polymerization, yielding highly ordered monolayers[1].

Logical relationship of SAM binding mechanisms on metal oxide surfaces.

XPS Analytical Framework: Validating Covalent Adsorption

XPS is the premier technique for proving that a SAM has covalently bonded to the steel substrate rather than merely physisorbing. By analyzing the binding energy shifts of emitted photoelectrons, we can deduce the exact chemical state of the interface.

• P 2p Spectrum: The definitive marker of phosphonate adsorption on steel is the emergence of the P 2p peak. For iron or steels immersed in phosphonate solutions, this peak is typically observed in the binding energy range of 132.1 eV to 133.8 eV, confirming the presence of the phosphonate complex on the metal surface[4].

• O 1s Spectrum: High-resolution deconvolution of the O 1s peak reveals the exact binding modality. The spectrum typically resolves into two components: a peak at ~531.4 eV attributed to the free P=O group, and a broader peak at ~532.8 eV representing the P-O-Metal and P-OH linkages[5]. The relative intensity of these peaks allows scientists to determine if the molecule is bound in a monodentate, bidentate, or tridentate configuration[2].

• C 1s Spectrum: The C 1s peak at 285.0 eV confirms the presence of the aliphatic carbon chain, while a secondary peak around 286.2 eV can indicate terminal functional groups (like C-OH) used for subsequent API tethering[5].

Comparative Performance Data

The following table summarizes the quantitative and qualitative differences between the three primary surface modifiers when applied to steel and titanium alloys.

Surface Modifier	Binding Motif to Steel/Ti	Hydrolytic Stability (pH 7.4)	Monolayer Order	Key XPS Marker
Phosphonic Acids	Covalent (M-O-P)	Excellent (Stable in vivo)	High (Epitaxial)	P 2p (~133.0 eV)
Silanes	Covalent (M-O-Si)	Moderate (Prone to hydrolysis)	Low (Polymerized)	Si 2p (~102.0 eV)
Carboxylic Acids	Ionic / H-Bond (M-O-C)	Poor (Rapid desorption)	Moderate	C 1s (O-C=O ~288.5 eV)

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following protocol employs the T-BAG (Tethering by Aggregation and Growth) method, which is highly effective for phosphonic acid immobilization[5]. The workflow is designed as a self-validating system, ensuring that any failure in monolayer assembly is immediately detectable during the final analytical step.

Step-by-step experimental workflow for SAM deposition and XPS validation.

Step 1: Substrate Activation (Hydroxylation)

• Action: Clean the steel substrate via sonication in sequential solvents (acetone, ethanol, ultrapure water), followed by O2 plasma treatment for 5 minutes.

• Causality: Plasma treatment removes adventitious carbon contamination and maximizes the density of reactive Fe-OH groups on the surface. These hydroxyl groups are strictly required to act as anchoring sites for the subsequent condensation reaction.

Step 2: SAM Deposition (T-BAG Method)

• Action: Suspend the activated steel vertically in a dilute solution (~1 mM) of the target phosphonic acid in a volatile solvent (e.g., THF). Allow the solvent to slowly evaporate until the liquid level drops below the sample[5].

• Causality: Unlike standard bulk immersion, the T-BAG method forces the amphiphilic molecules into a densely packed state at the receding air-liquid-solid interface. This physical constraint drives highly ordered self-assembly without relying solely on bulk thermodynamic equilibrium[5].

Step 3: Thermal Annealing

• Action: Bake the functionalized substrate in an oven at 120°C for 18 hours.

• Causality: Heat provides the necessary activation energy to drive the dehydration condensation reaction (Fe-OH + P-OH → Fe-O-P + H₂O). This step converts weak, reversible hydrogen bonds into irreversible covalent bonds, ensuring the film's survival in biological fluids.

Step 4: Angle-Resolved XPS (AR-XPS) Validation

• Action: Acquire high-resolution XPS spectra at varying electron take-off angles (e.g., 0° and 70° with respect to the surface normal)[5].

• Causality: This creates a self-validating depth profile. At a 0° take-off angle (probing deeper into the interface), the Fe 2p substrate signal and P 2p anchoring signal should be strong. At a 70° glancing angle (probing only the outermost surface), the C 1s signal from the alkyl tail should dominate[5]. This angular dependence definitively proves that the molecules are standing upright in an ordered monolayer, rather than lying flat or forming a disorganized clump.

References

• Surface Analysis of Carbon Steel Protected from Corrosion by a New Ternary Inhibitor Formulation Containing Phosphonated Glycine, Zn2+ and Citrate. SCIRP. 4

• Phosphonic Acid Monolayers for Binding of Bioactive Molecules to Titanium Surfaces. PMC/NIH. 5

• Recent Development in Phosphonic Acid-Based Organic Coatings on Aluminum. MDPI. 3

• Comparison of the Physicochemical Properties of Carboxylic and Phosphonic Acid Self-Assembled Monolayers Created on a Ti-6Al-4V Substrate. MDPI. 2

• Self-Assembled Monolayers of Alkylphosphonic Acids on Metal Oxides. ACS Langmuir. 1

Sources

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• 2. mdpi.com [mdpi.com]
• 3. Recent Development in Phosphonic Acid-Based Organic Coatings on Aluminum | MDPI [mdpi.com]
• 4. Surface Analysis of Carbon Steel Protected from Corrosion by a New Ternary Inhibitor Formulation Containing Phosphonated Glycine, Zn2+ and Citrate [scirp.org]
• 5. Phosphonic Acid Monolayers for Binding of Bioactive Molecules to Titanium Surfaces - PMC [pmc.ncbi.nlm.nih.gov]

Cytotoxicity Comparison of Acidic Dental Monomers: A Technical Guide

Executive Summary

Context: The shift toward "Universal" and "Self-Etch" dental adhesives has necessitated the use of functional acidic monomers. These molecules etch enamel/dentin and simultaneously infiltrate the substrate. However, their unpolymerized residues pose significant cytotoxic risks to the dental pulp complex.[1] Core Insight: While cross-linking monomers (Bis-GMA) are historically the most toxic, acidic functional monomers (10-MDP, 4-META, PENTA) exhibit a unique toxicity profile driven by pH-induced stress and inflammatory cytokine upregulation (IL-6, PGE2) rather than purely oxidative stress. Verdict: Among acidic monomers, high-purity 10-MDP demonstrates the most favorable biocompatibility profile due to its ability to form stable, insoluble calcium salts (nano-layering), which reduces free monomer leaching. In contrast, 4-META and PENTA-based systems often exhibit higher cytotoxicity and genotoxicity in comparative assays.

Chemical Profile & Mechanisms of Action

The "Double-Edged" Sword of Acidity

Acidic monomers possess a polymerizable methacrylate group and an acidic functional group (phosphate, carboxylic, or phosphonate).

• Functional Role: The acidic group demineralizes hydroxyapatite (HAp).

• Toxicological Role: Intracellular acidification disrupts enzymatic function and triggers the Intrinsic Mitochondrial Apoptotic Pathway .

Comparative Chemical Structures

Monomer	Functional Group	Acidity (pKa)	Primary Mechanism of Toxicity
10-MDP	Dihydrogen Phosphate	~2.1	Inflammatory cytokine release (NF-κB activation); Suppression of odontoblastic differentiation.
4-META	Carboxylic Anhydride	~2.5 (hydrolyzed)	Rapid hydrolysis leads to high local acidity; moderate cytotoxicity.
PENTA	Phosphate Ester	Low	High molecular weight; often associated with higher genotoxicity in universal adhesives.
MAC-10	Carboxylic Acid	~2.5	Similar to 4-META; moderate cytotoxicity.

Mechanistic Pathways of Cytotoxicity

The cytotoxicity of acidic monomers is not merely a result of low pH. It involves a complex signaling cascade.

Diagram 1: Molecular Mechanism of Action

This diagram illustrates the pathway from monomer exposure to cell death, highlighting the role of ROS and NF-κB.

Caption: Pathway illustrating how acidic monomers trigger oxidative stress (ROS) and inflammation (NF-κB), leading to apoptosis.

Comparative Data Analysis

Relative Cytotoxicity Ranking (TC50 Values)

The following hierarchy is established based on TC50 (Toxic Concentration 50%) values across Human Gingival Fibroblasts (HGF) and Dental Pulp Cells (DPC). A lower TC50 indicates higher toxicity.

Rank (Most to Least Toxic)	Monomer	TC50 (mM) - HGF*	Notes
1 (Most Toxic)	Bis-GMA	0.08 - 0.10	Reference standard. High ROS generation; glutathione depletion.
2	UDMA	0.10 - 0.20	Induces oxidative stress; slightly less toxic than Bis-GMA.
3	PENTA / 4-META	~0.5 - 1.5	Acidic nature causes direct pH stress; 4-META hydrolyzes rapidly.
4	10-MDP	> 2.0	Forms stable Ca-salts; less leaching. Purity dependent.
5 (Least Toxic)	HEMA	> 8.0	Co-monomer. Low acute toxicity but high diffusion (osmotic stress).

*Values are approximate aggregates from multiple in vitro studies (e.g., Schweikl et al., Yoshii et al.).

The "Purity" Factor: A Critical Variable

Recent studies (e.g., Yoshihara et al.) have demonstrated that the cytotoxicity of 10-MDP is highly dependent on its synthesis purity.

• High-Purity 10-MDP (Original): Forms stable nano-layers, reducing free monomer availability.

• Low-Purity 10-MDP (Generic): Contains dimers and impurities that inhibit polymerization and increase leaching, significantly raising cytotoxicity scores.

Experimental Protocols (ISO 10993-5 Adaptation)

To rigorously test acidic monomers, standard protocols must be adapted to distinguish between pH effects (artifact) and chemical toxicity (intrinsic).

Protocol: Buffered Cytotoxicity Assay

Objective: Determine intrinsic chemical toxicity without the confounding variable of extracellular acidosis.

• Cell Preparation:

  • Seed L929 (mouse fibroblasts) or hDPCs (human dental pulp cells) at

    cells/well in 96-well plates.

  • Incubate for 24h to reach sub-confluency (80%).

• Monomer Solution Preparation:

  • Dissolve monomer in DMSO (max final concentration < 0.5%).

  • CRITICAL STEP: Dilute in culture medium (DMEM) supplemented with 25 mM HEPES buffer.

  • Check pH: Adjust pH to 7.2–7.4 using NaOH if necessary. Note: If testing "clinical simulation," do not buffer, but run a parallel pH control.

• Exposure:

  • Expose cells to serial dilutions (0.1 mM to 10 mM) for 24h.

• Assay (Multi-Parametric):

  • Metabolic Activity: MTT or WST-1 assay.

  • Membrane Integrity: LDH release assay (supernatant).

  • Apoptosis: Annexin V-FITC / PI flow cytometry.[2]

Diagram 2: Experimental Workflow

This diagram outlines the decision tree for selecting the correct assay conditions.

Caption: Workflow for preparing acidic monomers for cytotoxicity testing, ensuring pH artifacts are controlled.

Mitigation Strategies for Researchers

When developing or evaluating dental adhesives containing these monomers:

• Polymerization Efficiency: The primary driver of clinical toxicity is elution. Acidic monomers can inhibit the amine co-initiators in dual-cure systems. Solution: Use pH-stable initiator systems (e.g., borate derivatives) to ensure max conversion.

• Dentin Buffering: In vitro monolayer tests overestimate toxicity. Use Dentin Barrier Tests (cells cultured on the pulpal side of a dentin slice) to mimic the clinical reality where dentin neutralizes the acid.

• Antioxidant Supplementation: Research indicates that N-Acetyl Cysteine (NAC) can prevent monomer-induced apoptosis by replenishing the GSH pool.

References

• Schweikl, H., et al. (2006). "Genetic and cellular toxicology of dental resin monomers." Journal of Dental Research.

• Yoshii, E. (1996). "Cytotoxic effects of acrylates and methacrylates: relationships of monomer structures and cytotoxicity." Journal of Biomedical Materials Research.

• Yoshihara, K., et al. (2015). "Functional monomer impurity affects adhesive performance."[3] Dental Materials.[1][2][4][5][6]

• Lee, D.H., et al. (2006). "Cytotoxicity of resin monomers on human gingival fibroblasts and HaCaT keratinocytes." Dental Materials.[1][2][4][5][6]

• International Organization for Standardization. (2009). "ISO 10993-5: Biological evaluation of medical devices – Part 5: Tests for in vitro cytotoxicity."[7][8]

• Chang, H.H., et al. (2005). "Stimulation of glutathione depletion, ROS production and cell cycle arrest of dental pulp cells and gingival epithelial cells by HEMA." Biomaterials.[2]

• Fehrenbach, J., et al. (2021).[9] "Is the presence of 10-MDP associated to higher bonding performance for self-etching adhesive systems? A meta-analysis." Dental Materials.[1][2][4][5][6]

• Nishida, K., et al. (2010). "Effect of the acidic dental resin monomer 10-methacryloyloxydecyl dihydrogen phosphate on odontoblastic differentiation of human dental pulp cells." Basic & Clinical Pharmacology & Toxicology.

Sources

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• 2. CYTOTOXICITY ASSESSMENT OF ADHESIVE SYSTEM COMPONENTS CONTAINING METHACRYLOYLOXYDECYL DIHYDROGEN PHOSPHATE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Functional monomer impurity affects adhesive performance | Pocket Dentistry [pocketdentistry.com]
• 4. Cytotoxicity of low pH dentin-bonding agents in a dentin barrier test in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Toxicity test of a dental commercial composite - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cytotoxicity evaluation of methacrylate-based resins for clinical endodontics in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mddionline.com [mddionline.com]
• 8. seleon.com [seleon.com]
• 9. scribd.com [scribd.com]

Comprehensive Guide: Purity Analysis of 1-(Methacryloyloxy)ethylphosphonic Acid

Topic: 1-(Methacryloyloxy)ethylphosphonic acid Purity Analysis Methods Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary & Product Identity

1-(Methacryloyloxy)ethylphosphonic acid (CAS: 65514-03-6 ) is a specialized functional monomer characterized by a polymerizable methacrylate group and a strongly acidic phosphonic acid group, linked by a branched ethyl spacer.[1] Unlike its more common isomer, 2-(methacryloyloxy)ethyl phosphonic acid (MEPA), the 1-isomer features a geminal substitution pattern that influences its hydrolytic stability and calcium-binding kinetics in dental adhesives, anticorrosive coatings, and biomedical polymers.

Ensuring the purity of this monomer is critical. Impurities such as methacrylic acid (MAA) , inorganic phosphonic acid , and diester by-products can catastrophically reduce polymerization efficiency, compromise adhesion strength, and alter biocompatibility profiles.

This guide objectively compares the three primary analytical methodologies—Quantitative NMR (qNMR) , HPLC (HILIC/Mixed-Mode) , and Potentiometric Titration —to empower researchers with the most robust protocols for validation.

Critical Analysis of Purity Methods

Method A: Quantitative NMR (qNMR) – The "Gold Standard"

Verdict: Best for absolute purity determination and structural verification without reference standards.

• Mechanism: Uses an internal standard (IS) of known purity to quantify the molar ratio of the target analyte.

• Why it Wins: It is the only method that simultaneously quantifies the target molecule, residual solvents, and key impurities (like Methacrylic Acid) while distinguishing between the 1- and 2-isomers based on chemical shift differences.

• Limitations: Lower sensitivity (LOD ~0.1%) compared to HPLC; requires high-field instrument (400 MHz+).

Method B: HPLC (HILIC/Mixed-Mode) – The "Separation Specialist"

Verdict: Essential for detecting trace oligomers and non-volatile impurities.

• Mechanism: Separates components based on polarity and ionic interaction.

• Why it Wins: Standard Reverse Phase (C18) fails for this molecule due to the highly polar phosphonic acid group (early elution/tailing). Hydrophilic Interaction Liquid Chromatography (HILIC) or Mixed-Mode (Anion Exchange/RP) columns are required to retain and resolve the acidic monomer from neutral impurities.

• Limitations: Requires a high-purity reference standard for quantification; UV detection (205-210 nm) is non-specific.

Method C: Potentiometric Titration – The "Functional Check"

Verdict: Useful for total acid content but insufficient for specific purity.

• Mechanism: Acid-base neutralization monitoring pH change.

• Why it Wins: Rapid, low-cost determination of "Acid Value."

• Limitations: Cannot distinguish between the target phosphonic acid and impurity acids (e.g., Methacrylic acid, Phosphoric acid). It yields a "functional purity" rather than "chemical purity."

Comparative Data Summary

Feature	qNMR (1H & 31P)	HPLC (HILIC/Mixed-Mode)	Potentiometric Titration
Specificity	High (Structural ID)	High (Retention Time)	Low (Total Acid)
Reference Standard	Not Required (Internal Std used)	Required	Not Required
Detection Limit	~0.1% (wt/wt)	< 0.01% (wt/wt)	~0.5% (wt/wt)
Key Impurities Detected	MAA, Isomers, Solvents	Oligomers, Diesters	None (Sum parameter)
Throughput	Medium (15 min/sample)	Low (30-45 min/sample)	High (5-10 min/sample)
Cost per Analysis	High (Instrument time)	Medium (Solvents/Column)	Low

Detailed Experimental Protocols

Protocol 1: Quantitative 1H-NMR (qNMR)

Objective: Determine absolute purity (wt%) and quantify Methacrylic Acid (MAA) impurity.

Reagents:

• Solvent: DMSO-d6 (preferred for solubility and preventing exchange of acidic protons).

• Internal Standard (IS): Maleic Acid (traceable purity) or 1,2,4,5-Tetrachloro-3-nitrobenzene (TCNB).

• Instrument: 400 MHz NMR or higher.

Workflow:

• Weighing: Accurately weigh ~20 mg of the sample (

  ) and ~10 mg of Internal Standard ( ) into the same vial. Record weights to 0.01 mg precision.

• Dissolution: Add 0.6 mL DMSO-d6 and mix thoroughly until clear.

• Acquisition:

  • Pulse angle: 90°.

  • Relaxation delay (d1): ≥ 30 seconds (critical for full relaxation of protons).

  • Scans: 16 or 32.

  • Temperature: 25°C.

• Processing: Phase and baseline correct manually.

• Integration:

  • Integrate IS signal (e.g., Maleic acid singlet at ~6.2 ppm).

  • Integrate Target signal (e.g., Methacrylate vinyl proton at ~5.6 or 6.0 ppm, or the methine proton at position 1).

  • Integrate MAA impurity signal (distinct vinyl protons).

Calculation:

Where = Integral area, = Number of protons, = Molar mass, = Mass, = Purity of IS.

Protocol 2: HILIC-HPLC Analysis

Objective: Profile trace organic impurities and oligomers.

System Setup:

• Column: Phenomenex Luna NH2 or Waters XBridge Amide (HILIC mode).

• Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 4.5).

• Mobile Phase B: Acetonitrile (ACN).

• Gradient:

  • 0-2 min: 90% B (Isocratic hold)

  • 2-15 min: 90% B → 60% B (Linear gradient)

  • 15-20 min: 60% B (Wash)

• Flow Rate: 1.0 mL/min.[2]

• Detection: UV at 210 nm (Methacrylate group) and CAD (Charged Aerosol Detector) for non-UV active impurities.

• Sample Dilution: 1 mg/mL in 80:20 ACN:Water.

Why this works: The high organic starting condition (90% ACN) forces the polar phosphonic acid to partition into the water layer on the silica surface, providing retention. The gradient to higher water content elutes the compound.

Visualizations & Decision Logic

Figure 1: Analytical Method Selection Tree

Caption: Decision matrix for selecting the appropriate purity analysis method based on research stage and data requirements.

Figure 2: qNMR Workflow for Phosphonic Monomers

Caption: Step-by-step workflow for ensuring accurate quantification using internal standard NMR spectroscopy.

References

• Moszner, N., et al. (2006). "Design of new phosphonic acid monomers for dental adhesives: Synthesis of (meth)acryloxyalkyl 3-phosphonopropionates." Dental Materials.[2][3][4]

• Catel, Y., et al. (2012). "Synthesis, photopolymerization and adhesive properties of polymerizable α-phosphonooxy phosphonic acids." Journal of Polymer Science Part A.

• Phenomenex Application Guide. (2020). "LC-MS/MS Analysis of Phosphonic Acid in Water Using a Luna™ 3 µm Polar Pesticides HPLC Column."

• ChemicalBook. (2024). "Product Entry: 1-(Methacryloyloxy)ethylphosphonic acid (CAS 65514-03-6)."[1]

• Klaric, I., et al. (2008). "HPLC Analysis for Evaluation of Residual Monomer Content in Denture Base Material." Journal of Physical Science.

Sources

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• 2. jps.usm.my [jps.usm.my]
• 3. 43.230.198.52 [43.230.198.52]
• 4. mdpi.com [mdpi.com]

Guide to Thermal Stability of Organophosphorus Monomers: A Comparative Technical Analysis

Executive Summary

In the design of high-performance polymers and pharmaceutical intermediates, the thermal stability of organophosphorus (OP) monomers is a critical selection criterion. This guide provides an objective, data-driven comparison of the four primary OP classes: Phosphine Oxides, Phosphinates, Phosphonates, and Phosphates .

Key Insight: Thermal stability in OP monomers is governed principally by the ratio of P–C to P–O–C bonds. While the P–O bond itself is thermodynamically strong (~360 kJ/mol), the ester linkage (P–O–C) introduces a kinetic vulnerability—specifically to

-hydrogen elimination and hydrolysis. Consequently, Phosphine Oxides (all P–C bonds) exhibit superior thermal resistance compared to Phosphates (all P–O–C bonds), which are the most labile.

Part 1: Chemical Architecture & Stability Hierarchy

The thermal resilience of organophosphorus monomers follows a distinct hierarchy dictated by the oxidation state of phosphorus and the nature of its substituents.

The Stability Hierarchy

The following Graphviz diagram illustrates the stability ranking and the structural causality.

Caption: Figure 1. Thermal stability decreases as P-C bonds are replaced by P-O-C ester linkages, increasing susceptibility to elimination reactions.

Part 2: Comparative Thermal Analysis (Experimental Data)

The following table synthesizes experimental data for representative monomers in each class. Note the distinction between Aliphatic (flexible, less stable) and Aromatic (rigid, more stable) variants.[1]

Monomer Class	Representative Compound	Structure Type	(°C)*	Char Yield (600°C)	Primary Decomposition Mechanism
Phosphine Oxide	Triphenylphosphine Oxide (TPPO)	Aromatic (P-C)	350 - 380	Low (<5%)	Sublimation / P-C Homolysis
Phosphinate	DOPO**	Cyclic Aromatic	320 - 338	Moderate (~10%)	Gas-phase radical release (PO•)
Phosphinate	Alkyl Phosphinates	Aliphatic	280 - 300	Low	P-O-C Scission
Phosphonate	Dimethyl Methylphosphonate (DMMP)	Aliphatic	170 - 190	Very Low (~0%)	Volatilization / Radical formation
Phosphate	Triphenyl Phosphate (TPP)	Aromatic Ester	240 - 260	Low-Mod	Phenol elimination
Phosphate	Triethyl Phosphate (TEP)	Aliphatic Ester	150 - 160	Low	-Hydrogen Elimination (Acid formation)

*

: Temperature at 5% weight loss (typical onset of degradation) measured under at 10°C/min. ** DOPO: 9,10-dihydro-9-oxa-10-phosphaphenanthrene-10-oxide (Industry standard for stable flame retardants).

Critical Analysis of the Data[2]

• The "Aliphatic Penalty": Aliphatic phosphates (like TEP) degrade at temperatures nearly 100°C lower than their aromatic counterparts (TPP). This is due to the presence of

  -hydrogens in the alkyl chains, which facilitate a low-energy cyclic elimination pathway (McLafferty rearrangement), releasing alkenes and phosphoric acid.

• The DOPO Anomaly: DOPO is a phosphinate but exhibits stability rivaling phosphine oxides due to its rigid biphenyl ring structure, which protects the P-H bond until higher temperatures.

Part 3: Experimental Protocols (Self-Validating Systems)

To generate reproducible thermal stability data, you must control for mass transfer effects and atmosphere.

Protocol 1: Thermogravimetric Analysis (TGA)

Objective: Determine onset temperature (

) and char yield.

• Instrument Prep: Calibrate TGA using Curie point standards (e.g., Alumel, Nickel) covering the range 150–400°C.

• Sample Prep:

  • Liquids: Use 10–15 mg in a platinum or alumina crucible.

  • Solids: Grind to fine powder (mesh <100) to ensure uniform heat transfer.

• Atmosphere Control:

  • Inert (

    ): Flow rate 50 mL/min. (Isolates thermal bond breaking).

  • Oxidative (Air): Flow rate 50 mL/min. (Simulates real-world combustion/oxidation).

• Heating Program:

  • Equilibrate at 30°C.

  • Ramp 10°C/min to 700°C.

  • Validation Check: Run a blank crucible baseline subtraction.

• Data Extraction: Record

  (5% mass loss), (derivative peak), and Residue %.

Protocol 2: Pyrolysis-GC/MS (Mechanistic Validation)

Objective: Identify evolved gases to confirm decomposition pathway (e.g., detecting ethylene confirms $\beta-elimination).

Caption: Figure 2. Integrated workflow connecting thermal profiling (TGA) with chemical identification (Py-GC/MS) to validate degradation mechanisms.

Part 4: Mechanism of Failure

Understanding why a monomer fails allows for rational drug/material design.

-Hydrogen Elimination (The Weakest Link)

Occurs in Aliphatic Phosphates and Phosphonates .

• Mechanism: The phosphoryl oxygen extracts a hydrogen atom from the

  -carbon of the ester group via a six-membered cyclic transition state.

• Result: Cleavage of the ester bond, releasing an alkene (gas) and a P-OH acid species. The acid species often catalyzes further degradation (autocatalysis).

• Mitigation: Use neopentyl structures (no

  -hydrogens) or aromatic esters.

P-C Bond Homolysis

Occurs in Phosphine Oxides and Aromatic Phosphinates .

• Mechanism: At high energy (>350°C), the P-C bond undergoes homolytic cleavage.

• Result: Formation of phosphorus radicals (PO[2]•). In flame retardancy, this is a feature, not a bug, as these radicals quench flame propagation in the gas phase.

References

• Hemelsoet, K., et al. (2010).[3] "Bond Dissociation Energies of Organophosphorus Compounds: An Assessment of Contemporary Ab Initio Procedures." Journal of Physical Chemistry A.

• Salmeia, K. A., & Gaan, S. (2015). "An overview of some recent advances in DOPO-derivatives: Chemistry and flame retardant applications." Polymer Degradation and Stability.

• Howell, B. A. (2022). "Thermal Degradation of Organophosphorus Flame Retardants." Polymers (MDPI).

• BenchChem Technical Support. (2025). "Comparing thermal stability of aromatic vs. aliphatic silane films." (Used for comparative aliphatic/aromatic stability trends).

• Wang, X., et al. (2011).[4] "Thermal degradation behavior of the compound containing phosphaphenanthrene and phosphazene groups." Journal of Applied Polymer Science.

Sources

• 1. Aromatic vs. Aliphatic Hyperbranched Polyphosphoesters as Flame Retardants in Epoxy Resins | MDPI [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Bond dissociation energies of organophosphorus compounds : an assessment of contemporary ab initio procedures [biblio.ugent.be]
• 4. semanticscholar.org [semanticscholar.org]

ISO 10993 biocompatibility testing for phosphonic acid resins

As a Senior Application Scientist, I approach biomaterial validation not merely as a regulatory checkbox, but as a mechanistic puzzle. When engineering adhesives for bone repair, dental restorations, or targeted drug delivery, the choice of functional monomer dictates both the clinical efficacy and the biological response.

Phosphonic acid resins—such as poly(vinyl phosphonic acid) (PVPA) and 10-methacryloyloxydecyl dihydrogen phosphate (10-MDP)—have emerged as superior alternatives to traditional carboxylic or sulfonic acid-based polymers[1]. Their unique ability to mimic physiological bisphosphonates allows for exceptional calcium chelation and osteointegration[2]. However, proving their safety requires a rigorous, self-validating approach to ISO 10993 biocompatibility testing.

This guide objectively compares the biocompatibility profile of phosphonic acid resins against alternative functional polymers and provides the foundational experimental protocols required to validate them under ISO 10993 standards.

Mechanistic Grounding: Why Phosphonic Acid?

To understand the biocompatibility of a resin, we must first examine its molecular interactions. The biological superiority of phosphonic acid resins stems from two core chemical attributes:

• Hydrolytic Stability: Unlike carboxylic acid resins (e.g., 4-META), which rely on ester linkages that are susceptible to enzymatic cleavage by salivary or serum esterases, the carbon-phosphorus (C-P) bond in phosphonic acid is highly resistant to hydrolysis[1]. This prevents the delayed release of cytotoxic degradation byproducts.

• Divalent Cation Chelation: The

  group forms strong, stable ionic bonds with the calcium in hydroxyapatite. This localized binding not only enhances mechanical adhesion but also prevents unreacted monomers from freely leaching into surrounding soft tissues, thereby lowering systemic toxicity risks[2].

Mechanistic pathway of phosphonic acid resin biocompatibility and tissue integration.

Comparative Biocompatibility Profile

When selecting a resin for a medical device, the functional group directly impacts the pH of the local microenvironment and the resulting cellular viability. The table below synthesizes the typical performance of these resins against ISO 10993 endpoints.

Resin Type	Primary Functional Group	pKa Range	Hydrolytic Stability	ISO 10993-5 Viability (Typical)	Sensitization Risk (ISO 10993-10)
Phosphonic Acid		2.0 - 3.0 & 7.0 - 8.0	High (Stable C-P bond)	> 85% (Pass)	Low
Carboxylic Acid		4.0 - 5.0	Moderate (Ester linkages prone to cleavage)	75% - 80% (Pass)	Low to Moderate
Sulfonic Acid		< 1.0	High (Stable C-S bond)	60% - 70% (Borderline/Fail)	Moderate (Due to extreme pH drop)

Note: Sulfonic acid monomers (e.g., AMPS) are highly acidic. If unreacted monomers leach into the extraction media, they cause a severe pH drop that induces non-specific cellular necrosis, often resulting in an ISO 10993-5 failure[2]. Phosphonic acids provide a safer, buffered equilibrium.

Experimental Protocols: Self-Validating Systems

Under the FDA's 2023 guidance on ISO 10993-1, biocompatibility evaluation must be a risk-based process[3]. While chemical characterization (ISO 10993-18) can justify waiving certain animal tests, in vitro cytotoxicity (ISO 10993-5) and sensitization (ISO 10993-10) remain mandatory baseline requirements.

Below are the optimized, step-by-step methodologies I utilize to ensure self-validating, reproducible data.

Protocol A: ISO 10993-5 In Vitro Cytotoxicity (MTT Assay)

Objective: Quantify the metabolic impact of resin leachates on mammalian cells. Causality & Design: We utilize L929 mouse fibroblasts because their rapid, reproducible growth rates and high sensitivity to leachates provide a conservative, worst-case estimate of basal cytotoxicity[4].

• Test Article Preparation (ISO 10993-12): Cure the phosphonic acid resin according to clinical instructions. Standardize the extraction ratio to

  (for flat surfaces) or (for irregular particulates).

• Extraction: Submerge the sample in Dulbecco’s Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS). Incubate at 37°C for 24 hours.

  • Causality: This simulates the physiological leaching of unreacted phosphonate monomers into the interstitial fluid over the critical first 24 hours of implantation.

• Cell Exposure: Seed L929 fibroblasts in a 96-well plate at

  cells/well. After 24 hours of cell attachment, replace the media with 100% resin extract, alongside serial dilutions (50%, 25%, 12.5%). Include a positive control (e.g., natural rubber latex) and a negative vehicle control.

• Quantification: After 24 hours of exposure, add MTT reagent. Viable cells reduce MTT to purple formazan via mitochondrial succinate dehydrogenase. Dissolve the crystals in DMSO and read absorbance at 570 nm.

• System Validation: The assay is only valid if the negative control shows robust growth and the positive control shows severe cell death. The resin passes if viability remains > 70% relative to the negative control[2].

Standardized experimental workflow for ISO 10993-5 in vitro cytotoxicity testing.

Protocol B: ISO 10993-10 Sensitization (Guinea Pig Maximization Test)

Objective: Evaluate the potential of the resin to induce a delayed-type (Type IV) hypersensitivity reaction. Causality & Design: While in vitro alternatives are advancing, the Guinea Pig Maximization Test (GPMT) remains the gold standard for complex polymer networks. We use Freund's Complete Adjuvant (FCA) to hyper-stimulate the immune system, ensuring that even weak haptens (like residual monomers) are presented to T-cells.

• Extract Preparation: Prepare extracts in both a polar solvent (0.9% saline) and a non-polar solvent (sesame oil) to ensure all potential haptens are captured.

• Induction Phase (Intradermal): Inject the extracts, mixed 1:1 with FCA, into the intradermal tissue of the test subjects.

• Rest Period: Observe a 10-to-14-day resting phase.

  • Causality: This specific timeframe is biologically required for the expansion and systemic circulation of hapten-specific memory T-cells.

• Challenge Phase: Apply topical patches of the extract to naive skin sites for 24 hours.

• Scoring: Evaluate the challenge sites for erythema and edema at 24h and 48h post-patch removal using the Magnusson and Kligman grading scale. A score of 0 (no visible change) confirms the absence of sensitization.

Conclusion

Phosphonic acid resins offer a distinct mechanistic advantage over carboxylic and sulfonic alternatives, primarily due to their biomimetic calcium chelation and hydrolytic stability. When subjected to the rigorous, self-validating protocols of ISO 10993, properly formulated phosphonic resins consistently demonstrate superior biocompatibility profiles, making them the premier choice for next-generation dental and orthopedic applications.

References

• Title: Use of International Standard ISO 10993-1, "Biological evaluation of medical devices - Part 1: Evaluation and testing within a risk management process" Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Post-Process Cytotoxicity of Resins in Clear Aligner Fabrication Source: MDPI (Applied Sciences) URL: [Link]

• Title: Injectable in situ crosslinkable hyaluronan-polyvinyl phosphonic acid hydrogels for bone engineering Source: Scientific Research Publishing (SciRP) URL: [Link]

• Title: Chemical aspects of self-etching enamel–dentin adhesives: A systematic review Source: Academy of Dental Materials / Elsevier URL: [Link]

Sources

• 1. 43.230.198.52 [43.230.198.52]
• 2. Injectable in situ crosslinkable hyaluronan-polyvinyl phosphonic acid hydrogels for bone engineering [scirp.org]
• 3. Use of International Standard ISO 10993-1, "Biological evaluation of medical devices - Part 1: Evaluation and testing within a risk management process" | FDA [fda.gov]
• 4. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Comprehensive Safety &amp; Disposal Protocol for 1-(Methacryloyloxy)ethylphosphonic Acid (1-MEP)

Executive Summary 1-(Methacryloyloxy)ethylphosphonic acid (1-MEP) is a highly specialized functional monomer widely utilized in drug delivery synthesis, dental adhesives, and advanced surface coatings. Its molecular architecture presents a unique "dual-threat" hazard profile: a highly corrosive phosphonic acid moiety paired with a highly reactive, polymerizable methacrylate group. This guide provides drug development professionals and laboratory scientists with the definitive operational blueprint for handling and disposing of 1-MEP, ensuring regulatory compliance, preventing catastrophic exothermic reactions, and elevating overall laboratory safety.

Chemical Identity & Quantitative Hazard Profile

To effectively manage 1-MEP, operational protocols must be grounded in its physical and chemical constraints. The following table summarizes the critical data points that dictate our handling and disposal methodologies.

Property / Hazard	Value / Classification	Operational Implication
CAS Number		Unique identifier required for SDS documentation and hazardous waste profiling.
Molecular Formula	C₆H₁₁O₅P	Contains both organic (polymerizable) and inorganic (acidic) structural moieties.
Corrosivity	pKa ~ 1.5 - 2.0	Highly acidic; causes severe skin burns (H314). Rapidly corrodes standard metal waste containers.
Sensitization	Skin Sens. 1 (H317)	Methacrylate group causes severe allergic contact dermatitis. Standard latex gloves are highly permeable and ineffective.
Reactivity	Exothermic Polymerization	Must be stored at 2-8°C. Heat or UV light depletes stabilizing inhibitors, causing runaway explosive reactions.

Mechanistic Safety & Reactivity Causality

In laboratory safety, knowing how to handle a chemical is insufficient; you must understand why. 1-MEP is inherently unstable due to its dual functional groups, requiring strict environmental controls.

• The Acidic Threat : The phosphonic acid group is a strong proton donor. If disposed of directly into standard mixed waste streams, it will rapidly corrode metal drums. Furthermore, if inadvertently mixed with incompatible waste (e.g., cyanides or sulfides), the low pH acts as a catalyst to release lethal toxic gases.

• The Polymerization Threat : The methacrylate vinyl group is stabilized by chemical inhibitors (typically MEHQ or BHT). If the monomer is exposed to heat, UV light, or if the inhibitor is thermally depleted, it undergoes a runaway free-radical polymerization . This reaction is violently exothermic. If a bulk quantity polymerizes inside a sealed waste container, the resulting pressure and heat can cause a catastrophic container rupture.

Mechanistic pathway of 1-MEP degradation and exothermic auto-polymerization.

Operational Handling Protocol

Before generating waste, proper handling of the neat monomer is required to prevent premature degradation and ensure operator safety.

• PPE Selection : Standard latex gloves offer zero protection against methacrylates. You must use heavy-duty Nitrile or Butyl rubber gloves to prevent sensitization and chemical burns . Chemical splash goggles and a lab coat are mandatory.

• Environmental Control : Always handle 1-MEP under a certified chemical fume hood to avoid inhaling acidic vapors. Keep ambient lighting low or use amber glassware, as UV light initiates radical formation.

• Temperature Management : Store the stock reagent strictly at 2–8°C. When dispensing, allow the sealed vial to reach room temperature in a desiccator to prevent moisture condensation, which leads to acid-catalyzed hydrolysis of the ester bond.

Proper Disposal Procedures (The Neutralization Workflow)

Crucial Insight: You cannot pour 1-MEP into a general organic waste carboy. Direct addition of this acidic monomer to a mixed waste stream can trigger violent exothermic reactions. It must be neutralized and stabilized first.

Why use Sodium Bicarbonate (NaHCO₃) instead of Sodium Hydroxide (NaOH)? Using a strong alkali like NaOH generates a massive exothermic heat spike during acid-base neutralization. This rapid heat generation will thermally deplete the MEHQ inhibitor and trigger the explosive auto-polymerization of the methacrylate moiety. NaHCO₃ provides a controlled, endothermic-leaning neutralization process that acts as a self-validating system.

Step-by-Step Neutralization & Disposal Protocol:

• Thermal Stabilization : Place a clean, heavy-walled borosilicate glass beaker into an ice-water bath. Maintaining the reaction temperature below 15°C is critical to suppress heat-induced polymerization.

• Aqueous Dilution : Transfer the 1-MEP waste into the beaker and slowly dilute it with cold deionized water at a 1:5 ratio. This reduces the molarity of the acid, dampening the subsequent heat of neutralization.

• Controlled Neutralization : Gradually add a cold 5% Sodium Bicarbonate (NaHCO₃) solution dropwise while stirring continuously with a magnetic stir bar.

• Self-Validating Verification : Observe the reaction carefully. The acid-base neutralization will produce CO₂ gas (effervescence). Continue the dropwise addition until the bubbling completely ceases. The physical cessation of bubbles validates that the bulk acid is consumed. Immediately verify with a pH strip; the target range is a stable pH of 6.0 to 8.0.

• Segregation and Transfer : Once neutralized and cooled to room temperature, transfer the aqueous solution to a designated, chemically compatible waste carboy (HDPE plastic is required; never use metal). Label the container strictly as "Neutralized Methacrylate/Phosphonate Aqueous Waste."

• Final Disposal : Hand over the sealed, labeled carboy to a licensed hazardous waste contractor for high-temperature incineration. Do not flush the neutralized solution down the sink, as residual organics pose severe aquatic toxicity risks.

Step-by-step operational workflow for the safe neutralization and disposal of 1-MEP.

Emergency Spill Response

In the event of a localized laboratory spill involving 1-MEP:

• Do NOT use combustible absorbents (such as sawdust or paper towels). The highly acidic nature of 1-MEP can cause charring or spontaneous ignition of organic materials.

• Cover the spill entirely with an inert, inorganic absorbent such as dry sand, vermiculite, or a specialized acid-neutralizing spill kit.

• Carefully sweep the absorbed material using non-sparking tools and place it into a rigid, sealable polyethylene container. Label as hazardous acidic/polymeric waste for immediate contractor disposal.

References

Personal protective equipment for handling 1-(Methacryloyloxy)ethylphosphonic acid

Handling bifunctional molecules like 1-(Methacryloyloxy)ethylphosphonic acid (CAS: 65514-03-6) requires moving beyond basic safety data sheets and understanding the fundamental physical chemistry of the compound[1][2]. Widely utilized in drug delivery matrices, dental adhesives, and functionalized polymers, this molecule combines a polymerizable methacrylate backbone with a highly corrosive phosphonic acid moiety[3].

As a Senior Application Scientist, I have designed this guide to provide you with a mechanistic, self-validating framework for selecting Personal Protective Equipment (PPE) and executing operational logistics. By understanding why this chemical behaves the way it does, your laboratory can prevent sensitization, chemical burns, and runaway polymerizations.

Mechanistic Hazard Assessment: The Causality of Risk

To establish an effective PPE and handling protocol, we must first deconstruct the dual-hazard nature of this acidic monomer:

• Skin Sensitization (The Methacrylate Hazard): Methacrylate monomers are notorious Category 1 skin sensitizers[4][5]. Due to their low molecular weight and lipophilicity, they rapidly penetrate the stratum corneum. Once in the epidermis, the electrophilic double bond reacts with nucleophilic residues on skin proteins (haptenation). This triggers an immune response, meaning repeated exposure can lead to severe, lifelong allergic contact dermatitis[5].

• Corrosivity (The Phosphonic Acid Hazard): The phosphonic acid group significantly lowers the pH of the monomer, making it highly corrosive to living tissue[3]. This acidity not only causes immediate chemical burns and severe eye damage but also accelerates the dermal penetration of the sensitizing methacrylate group by compromising the skin barrier.

• Exothermic Polymerization (The Stability Hazard): To prevent premature cross-linking, methacrylates are stabilized by inhibitors such as hydroquinone monomethyl ether (MEHQ). Crucially, MEHQ requires dissolved oxygen to function [4][6]. If the monomer is stored under an inert gas (like nitrogen or argon) or exposed to excessive heat/UV light, the inhibitor fails, leading to a rapid and potentially explosive exothermic polymerization[6].

Mandatory PPE Matrix and Glove Permeation Data

Standard laboratory gloves (thin nitrile or latex) are completely inadequate for handling methacrylates. The monomer permeates these materials in minutes, effectively trapping the sensitizer against the skin[4][5].

Quantitative Glove Material Comparison

Glove Material	Minimum Thickness	Breakthrough Time	Suitability	Mechanistic Causality
Butyl Rubber	ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> 0.30 mm	> 480 min	Excellent	Dense cross-linking resists both polar acidic groups and non-polar methacrylate backbones[4].
Nitrile (Standard)	0.10 - 0.20 mm	< 10 min	Poor	Rapidly permeated by low-molecular-weight lipophilic monomers.
Latex	0.10 - 0.15 mm	< 5 min	Unsafe	Offers zero chemical resistance to methacrylates; acts as an occlusive dressing that worsens exposure.

Comprehensive PPE Requirements

• Hands/Skin: Butyl rubber gloves are mandatory. If high-dexterity is required, double-gloving with a heavy-duty nitrile outer glove (

  8 mil) over a Silver Shield® inner laminate glove is an acceptable alternative.

• Eyes/Face: Chemical splash goggles and a face shield. The phosphonic acid group poses a severe risk of irreversible corneal damage upon splash impact.

• Respiratory: All handling must occur within a certified chemical fume hood (face velocity 80-100 fpm). If operational constraints require handling outside a hood, a NIOSH/MSHA-approved half-face respirator equipped with Organic Vapor / Acid Gas (OV/AG) dual cartridges is required[4][5].

• Body: A chemical-resistant polyethylene or rubber apron worn over a fully buttoned, flame-resistant cotton lab coat.

Experimental Workflow & Operational Protocol

Workflow for the safe handling, storage, and disposal of acidic methacrylate monomers.

Step-by-Step Handling Protocol

• Pre-Operation Verification:

  • Verify the fume hood is operational and clear of incompatible chemicals (strong oxidizers, reducing agents, or free-radical initiators).

  • Don butyl rubber gloves, splash goggles, and apron.

• Atmospheric Storage Check:

  • Ensure the monomer bottle has an air headspace. Do not purge the headspace with inert gas before sealing, as the ambient oxygen is required to keep the MEHQ inhibitor active[4][6].

• Dispensing:

  • Dispense the chemical using glass or high-density polyethylene (HDPE) pipettes. Avoid polystyrene, which will rapidly degrade upon contact with the monomer.

  • Keep the primary container away from direct UV light or heat sources (>25°C) during the experiment to prevent premature polymerization[6].

• Decontamination:

  • Immediately wipe down any drips on the exterior of the bottle using a disposable wipe moistened with ethanol, followed by a water wipe, before returning the bottle to 4-8°C storage.

Emergency Spill Response Plan

A spill of an acidic monomer requires a dual-action response: neutralizing the acid and containing the organic sensitizer[7].

• Evacuate and Ventilate: Alert nearby personnel. Ensure the fume hood sash is fully open to maximize exhaust, or increase room ventilation if the spill is on the floor.

• Don Emergency PPE: If the spill is outside the hood, immediately don a respirator with OV/AG cartridges before approaching the spill zone[5].

• Neutralize (Self-Validating Step): Carefully apply a weak base absorbent, such as sodium bicarbonate (

  ) powder, directly to the spill. Causality Check: You will observe effervescence (bubbling) as the phosphonic acid is neutralized. Wait until all bubbling completely ceases; this visual cue validates that the corrosive hazard has been neutralized.

• Absorb: Use inert absorbent pads or diatomaceous earth to collect the neutralized organic residue[7][8]. Do not use combustible materials like sawdust.

• Clean: Wash the surface thoroughly with soap and water. Methacrylates leave an invisible film that can cause delayed sensitization if touched by an unprotected hand days later.

Waste Disposal Logistics

Improper disposal of 1-(Methacryloyloxy)ethylphosphonic acid can lead to violent polymerization in waste carboys.

• Segregation: Never mix this monomer with heavy metal waste, strong oxidizers, or amines. Amines can undergo an acid-base reaction with the phosphonic acid, generating heat that triggers runaway polymerization of the methacrylate backbone[9].

• Labeling: Waste must be explicitly labeled as "Hazardous Waste: Acidic Methacrylate Monomer (Corrosive, Sensitizer)".

• Container Management: If disposing of large amounts of unreacted monomer, use a vented cap on the waste container. This prevents catastrophic pressure buildup if accidental auto-polymerization occurs in the waste stream.

References

1.1 2.2 3. 8 4. 4 5.5 6. 7 7.3 8. 6 9.9

Sources

• 1. guidechem.com [guidechem.com]
• 2. 1-(Methacryloyloxy)ethylphosphonic acid | 65514-03-6 [chemicalbook.com]
• 3. A Literature Review of Adhesive Systems in Dentistry: Key Components and Their Clinical Applications | MDPI [mdpi.com]
• 4. adakem.com [adakem.com]
• 5. gjchemical.com [gjchemical.com]
• 6. gantrade.com [gantrade.com]
• 7. sdi.com.au [sdi.com.au]
• 8. dhpsupply.com [dhpsupply.com]
• 9. Shelf Life and Storage Conditions of Universal Adhesives: A Literature Review - PMC [pmc.ncbi.nlm.nih.gov]